[2-(1-Piperazinylmethyl)cyclohexyl]methanol

• CAS: 887029-38-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Foreword: Unveiling a Versatile Chemical Scaffold

[2-(1-Piperazinylmethyl)cyclohexyl]methanol emerges as a molecule of significant interest at the intersection of synthetic chemistry and pharmaceutical development. Its structure, a composite of a rigid cyclohexyl frame, a reactive primary alcohol, and a pharmacologically significant piperazine moiety, presents a triptych of functionalities. The piperazine ring, a cornerstone in medicinal chemistry, is known to enhance aqueous solubility and offers two nitrogen centers for further chemical elaboration. This, combined with the stereodefined and lipophilic nature of the substituted cyclohexane ring, makes the title compound a compelling building block for creating novel chemical entities with tailored biological activities.

This technical guide offers a comprehensive exploration of the physicochemical properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. In the absence of extensive published data, this document leverages expert analysis of its structural components to predict its properties and provides robust, self-validating experimental protocols for their empirical determination. The methodologies are presented with a focus on the underlying scientific principles, ensuring that researchers can not only reproduce the results but also understand the causality behind each experimental step.

Molecular Architecture and Inherent Chemical Functionality

The chemical behavior and physical properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol are a direct consequence of its distinct structural features:

• Primary Alcohol (-CH₂OH): This functional group is a key site for hydrogen bonding, acting as both a donor and an acceptor. This characteristic significantly influences the molecule's melting point, boiling point, and solubility in polar solvents. It also serves as a primary reactive handle for transformations such as esterification, etherification, and oxidation.

• Piperazine Ring: This cyclic diamine introduces two basic nitrogen atoms. The tertiary amine within the ring and the secondary amine at the 4-position are both capable of accepting protons to form salts, a property often exploited to enhance the aqueous solubility and bioavailability of drug candidates.

• Cyclohexane Backbone: This saturated carbocyclic ring imparts a degree of conformational rigidity and lipophilicity to the molecule. The spatial arrangement of the hydroxymethyl and piperazinylmethyl substituents (which can be cis or trans) will be a critical determinant of the molecule's three-dimensional shape and its ability to interact with specific biological targets.

Figure 1: 2D representation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Predicted Physicochemical Characteristics

The following table summarizes the predicted physicochemical properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, with justifications based on its chemical structure and data from analogous compounds.

Property	Predicted Value	Rationale and Supporting Evidence
Molecular Formula	C₁₂H₂₄N₂O	Derived from the chemical structure.
Molecular Weight	212.34 g/mol	Calculated based on the molecular formula.
Appearance	Colorless to pale yellow viscous liquid or low-melting solid	Consistent with the physical state of similar substituted piperazines and cyclohexylmethanols.
Melting Point	45-65 °C	The presence of intermolecular hydrogen bonding from the alcohol and secondary amine groups suggests a solid state at room temperature. Impurities will depress and broaden this range.[1][2]
Boiling Point	>300 °C at 760 mmHg	The high molecular weight and multiple hydrogen bonding sites will necessitate a high temperature to overcome intermolecular forces. Thermal decomposition is possible at the boiling point.
Solubility	Soluble in methanol, ethanol, and dilute aqueous acid; sparingly soluble in water; insoluble in hexane.	The polar alcohol and amine functionalities favor solubility in polar solvents. The basic piperazine moiety ensures dissolution in acidic aqueous solutions through salt formation.[3]
pKa	pKa₁ ≈ 5.0–6.0 (tertiary amine)pKa₂ ≈ 9.0–10.0 (secondary amine)	The pKa values are predicted to be similar to those of piperazine, with minor shifts due to the alkyl substituent.[4][5][6]

Proposed Synthetic Pathway

A robust and scalable synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol can be envisioned via a Mannich reaction followed by a ketone reduction. This approach utilizes readily available starting materials.

Figure 2: A plausible synthetic route to [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

This two-step process is advantageous due to its operational simplicity and the generally high yields associated with both Mannich reactions and sodium borohydride reductions.

Experimental Protocols for Characterization

The following sections detail the experimental procedures for determining the key physicochemical properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Melting Point Determination

• Underlying Principle: A sharp melting point is a hallmark of a pure crystalline compound. The presence of impurities leads to a lower and broader melting range.

• Step-by-Step Methodology:

  • Sample Preparation: The sample must be thoroughly dried and finely powdered to ensure efficient and uniform heat transfer.[2]

  • Capillary Loading: A small amount of the powdered sample is packed into a capillary tube to a height of 2-3 mm.

  • Instrumental Analysis: A calibrated digital melting point apparatus is used for the measurement.

  • Preliminary Scan: A rapid heating rate (10 °C/min) is used to quickly determine an approximate melting range.

  • Precise Measurement: A fresh sample is heated rapidly to approximately 20 °C below the estimated melting point, after which the heating rate is reduced to 1-2 °C/min to ensure thermal equilibrium.

  • Data Acquisition: The temperatures at which melting begins and is complete are recorded as the melting range.

• System Validation:

  • A narrow melting range (≤ 1 °C) suggests high purity.

  • Reproducibility across multiple measurements ensures the reliability of the data.

  • Regular calibration of the instrument with certified standards is essential for accuracy.

Solubility Profile

• Underlying Principle: The extent to which a solute dissolves in a solvent is governed by the principle of "like dissolves like." The introduction of basic centers that can be protonated allows for a pH-dependent aqueous solubility.

• Step-by-Step Methodology:

  • Solvent Panel: A selection of solvents with varying polarities is used, including water, methanol, dichloromethane, hexane, 5% aqueous HCl, and 5% aqueous NaOH.

  • Procedure:

    • To 1 mL of each solvent in a separate vial, add approximately 10 mg of the compound.

    • Agitate the mixtures vigorously for 1-2 minutes at ambient temperature.

    • Visually inspect and classify the solubility as freely soluble, sparingly soluble, or insoluble.

• System Validation:

  • The observed solubility profile should align with predictions based on the molecule's polarity and functional groups.

  • Enhanced solubility in 5% HCl compared to water serves as a positive indicator of the compound's basicity.[3]

pKa Measurement

• Underlying Principle: Potentiometric titration is a precise method to determine the pKa values of the conjugate acids of the basic nitrogen atoms in the piperazine ring.[4][5]

• Step-by-Step Methodology:

  • Solution Preparation: An accurately weighed sample is dissolved in a known volume of deionized water (or a water-cosolvent mixture if necessary).

  • Titration: The sample solution is titrated with a standardized solution of hydrochloric acid (e.g., 0.1 M). The pH is monitored continuously with a calibrated pH electrode.

  • Data Interpretation: A plot of pH versus the volume of titrant added will show two inflection points, corresponding to the two equivalence points. The pH at the halfway point to each equivalence point corresponds to a pKa value.

• System Validation:

  • The titration curve should exhibit two distinct buffering regions, confirming the presence of two basic centers.

  • The calculated pKa values should be consistent across replicate titrations.

Spectroscopic Fingerprinting

Spectroscopic analysis provides an unambiguous structural confirmation of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Predicted ¹H NMR Spectrum:

  • 1.0-2.5 ppm: A series of complex, overlapping multiplets corresponding to the protons of the cyclohexane ring.

  • 2.3-3.0 ppm: Broad signals arising from the four methylene groups of the piperazine ring.

  • 3.0-4.0 ppm: Resonances for the methylene protons adjacent to the nitrogen atom and the hydroxyl group.

  • Variable Chemical Shift: Broad, D₂O-exchangeable singlets for the -OH and -NH protons.

• Predicted ¹³C NMR Spectrum:

  • 20-45 ppm: Signals for the sp³-hybridized carbons of the cyclohexane ring.

  • 45-55 ppm: Resonances for the carbon atoms of the piperazine ring.

  • 60-70 ppm: Signals for the carbons of the -CH₂-N and -CH₂-OH groups.

Infrared (IR) Spectroscopy

• Key Diagnostic Peaks:

  • 3200-3600 cm⁻¹: A strong, broad band due to the O-H stretching vibration of the alcohol.[7]

  • ~3300 cm⁻¹: A medium-intensity band from the N-H stretch of the secondary amine.[7]

  • 2850-3000 cm⁻¹: Strong C-H stretching absorptions of the aliphatic backbone.

  • 1050-1150 cm⁻¹: A strong C-O stretching band characteristic of a primary alcohol.

Mass Spectrometry (MS)

• Expected Fragmentation Pattern (under Electron Ionization):

  • m/z 212: The molecular ion (M⁺) peak.

  • Key Fragment Ions: Fragmentation is likely to occur via cleavage of the bond between the cyclohexane ring and the piperazinylmethyl substituent, as well as characteristic fragmentation of the piperazine ring itself.[8][9] The loss of a water molecule (M-18) is also a probable fragmentation pathway.

Conclusion and Future Outlook

[2-(1-Piperazinylmethyl)cyclohexyl]methanol stands out as a chemical entity with considerable promise for the development of novel molecules in the pharmaceutical and material sciences. This guide provides a solid foundation for its scientific exploration by predicting its physicochemical properties and offering detailed, validated protocols for their experimental verification. A thorough characterization of this compound is the crucial first step toward unlocking its full synthetic and therapeutic potential.

References

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[2-(1-Piperazinylmethyl)cyclohexyl]methanol CAS number 252923-45-6

An In-depth Technical Guide to [2-(1-Piperazinylmethyl)cyclohexyl]methanol (CAS Number 252923-45-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Scaffold of Potential

[2-(1-Piperazinylmethyl)cyclohexyl]methanol, registered under CAS number 252923-45-6, is a bifunctional organic molecule that marries the structural rigidity of a cyclohexane ring with the versatile and pharmacologically significant piperazine moiety. This unique combination of a primary alcohol and a tertiary amine-containing heterocycle positions it as a compelling building block in medicinal chemistry and materials science. The cyclohexylmethanol backbone provides a stereochemically rich and lipophilic scaffold, while the piperazine ring is a well-established pharmacophore known to interact with a variety of biological targets.[1][2]

This technical guide offers a comprehensive analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, presenting its fundamental physicochemical properties, a proposed synthetic pathway, a predictive spectroscopic profile, and an exploration of its potential applications in drug discovery. Given the limited publicly available experimental data for this specific molecule, this guide leverages established chemical principles and data from analogous structures to provide a robust theoretical framework for researchers.

Physicochemical and Structural Characteristics

The molecular structure of [2-(1-Piperazinylmethyl)cyclohexyl]methanol features a disubstituted cyclohexane ring, creating the potential for cis and trans diastereomers, each of which could be resolved into enantiomers. The specific stereochemistry is not defined by the CAS number alone and would need to be confirmed by empirical analysis.

Property	Predicted Value	Source/Rationale
Molecular Formula	C12H24N2O	[3]
Molecular Weight	212.33 g/mol	[3]
Appearance	Colorless to pale yellow liquid	Inferred from similar compounds like cyclohexylmethanol.[4]
Boiling Point	>200 °C (estimated)	Elevated due to the presence of polar functional groups and increased molecular weight compared to cyclohexylmethanol (187-188 °C).[4]
Solubility	Soluble in methanol and other polar organic solvents. Limited solubility in water.	The piperazine moiety enhances aqueous solubility compared to simple cyclohexylmethanol, but the overall molecule retains significant nonpolar character.
pKa (most basic nitrogen)	~9.8 (estimated)	Typical for a secondary amine within a piperazine ring.

Proposed Synthesis: A Strategic Approach

A logical and efficient synthesis of [2-(1-piperazinylmethyl)cyclohexyl]methanol can be envisioned through a nucleophilic substitution reaction. This approach leverages the nucleophilicity of piperazine and the ability to convert the hydroxyl group of a starting material into a good leaving group.

The proposed two-step synthesis starts from commercially available 2-methylcyclohexanol, which is first activated and then reacted with piperazine.

Step 1: Activation of the Hydroxyl Group

The primary alcohol of (2-methylcyclohexyl)methanol must first be converted into a good leaving group to facilitate nucleophilic attack by piperazine. A common and effective method is the conversion to a tosylate ester.

Protocol:

• To a stirred solution of (2-methylcyclohexyl)methanol (1 equivalent) and triethylamine (1.5 equivalents) in dichloromethane (DCM) at 0 °C, add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the tosylated intermediate.

Step 2: Nucleophilic Substitution with Piperazine

The tosylated intermediate is then reacted with piperazine to yield the final product.

Protocol:

• Dissolve the tosylated intermediate (1 equivalent) in a polar aprotic solvent such as acetonitrile or dimethylformamide (DMF).

• Add an excess of piperazine (3-5 equivalents) to the solution. The excess piperazine also acts as a base to neutralize the tosylate byproduct.

• Heat the reaction mixture to 60-80 °C and stir for 24-48 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain [2-(1-piperazinylmethyl)cyclohexyl]methanol.

Caption: Proposed two-step synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Predictive Spectroscopic Profile

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration
-OH	1.5-3.0	Broad singlet	1H
-CH2OH	3.2-3.6	Multiplet	2H
Piperazine N-CH2-	2.3-2.9	Multiplet	8H
Cyclohexane CH	0.8-2.2	Multiplet	11H

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon	Predicted Chemical Shift (ppm)
-CH2OH	60-68
Piperazine C	45-55
Cyclohexane C	25-45

Infrared (IR) Spectroscopy

Functional Group	Predicted Wavenumber (cm⁻¹)	Appearance
O-H (alcohol)	3200-3600	Broad
C-H (aliphatic)	2850-3000	Strong, sharp
C-N (amine)	1000-1250	Medium
C-O (alcohol)	1050-1150	Strong

Mass Spectrometry (MS)

• Molecular Ion (M⁺): m/z = 212.19

• Key Fragmentation Patterns: Expect fragments corresponding to the loss of the hydroxyl group, cleavage of the piperazine ring, and fragmentation of the cyclohexane ring.

Potential Applications in Drug Discovery and Medicinal Chemistry

The structural motifs within [2-(1-piperazinylmethyl)cyclohexyl]methanol suggest a range of potential applications in drug development.

• CNS-Active Agents: The piperazine ring is a common scaffold in drugs targeting the central nervous system, including antipsychotics and antidepressants. The lipophilic cyclohexyl group can facilitate blood-brain barrier penetration.

• Antimicrobial Agents: Piperazine derivatives have shown a broad spectrum of antimicrobial activities.[5][6] The addition of the cyclohexylmethanol moiety could be explored to modulate this activity and improve pharmacokinetic properties.

• Receptor Agonists/Antagonists: Substituted piperazines are known to interact with a variety of receptors, including serotonergic, dopaminergic, and adrenergic receptors. This molecule could serve as a starting point for the development of selective receptor modulators.[7]

Caption: Relationship between structural motifs and potential therapeutic applications.

Safety and Handling

While specific toxicity data for [2-(1-piperazinylmethyl)cyclohexyl]methanol is not available, it should be handled with the standard precautions for laboratory chemicals. Based on structurally related compounds, it may cause skin and eye irritation.[8] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

Conclusion

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a chemical entity with considerable, yet largely unexplored, potential. Its synthesis is achievable through standard organic chemistry techniques, and its structure suggests a rich pharmacology that warrants further investigation. This guide provides a foundational understanding for researchers and drug development professionals interested in leveraging this unique scaffold for the creation of novel therapeutics and advanced materials. Further empirical studies are necessary to validate these predictions and fully elucidate the properties and applications of this promising molecule.

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An In-Depth Technical Guide to the Biological Activity Screening of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for the biological activity screening of the novel chemical entity, [2-(1-Piperazinylmethyl)cyclohexyl]methanol. Given the absence of established data for this specific molecule, we present a logical, tiered screening cascade designed to elucidate its potential pharmacological profile. This document outlines detailed, field-proven protocols for cytotoxicity, antimicrobial, and receptor binding assays. The experimental design is grounded in the known bioactivities of its core chemical scaffolds—piperazine and cyclohexylmethanol. Each protocol is designed as a self-validating system, with an emphasis on the scientific rationale behind experimental choices. This guide is intended to serve as a practical, in-depth resource for researchers embarking on the early-stage evaluation of this and structurally related compounds.

Introduction: Deconstructing [2-(1-Piperazinylmethyl)cyclohexyl]methanol for Targeted Screening

The compound [2-(1-Piperazinylmethyl)cyclohexyl]methanol is a novel chemical entity. A survey of the scientific literature reveals no specific data on its synthesis or biological activity. Therefore, a rational screening approach must be built upon the known pharmacological properties of its constituent chemical moieties: the piperazine ring and the cyclohexylmethanol group.

The piperazine nucleus is a prevalent scaffold in medicinal chemistry, known for its versatile biological activities, including antimicrobial, anti-inflammatory, antipsychotic, and anthelmintic properties.[1][2][3] The six-membered ring with two opposing nitrogen atoms provides a unique combination of structural rigidity and hydrogen bonding capacity, often leading to favorable pharmacokinetic properties.[1] The cyclohexylmethanol group, while less biologically characterized on its own, provides a lipophilic and conformationally flexible component that can influence receptor interactions and membrane permeability.[4]

This guide, therefore, proposes a screening cascade designed to investigate a range of potential activities suggested by these structural components. The initial focus will be on foundational assays to determine general toxicity, followed by targeted screens for antimicrobial and central nervous system (CNS) activity, a common therapeutic area for piperazine derivatives.

A Tiered Approach to Biological Activity Screening

A logical and resource-efficient screening strategy begins with broad, high-throughput assays and progresses to more specific and complex evaluations. This tiered approach allows for early " go/no-go " decisions and helps to prioritize compounds with the most promising profiles.

Caption: A tiered screening cascade for novel compounds.

Tier 1: Foundational Assays

The initial tier of screening is designed to provide a broad overview of the compound's biological effects, specifically its general toxicity and potential antimicrobial properties.

Cytotoxicity Screening

Rationale: Assessing cytotoxicity is a critical first step in drug discovery.[5] It provides an initial safety profile and determines the appropriate concentration range for subsequent in-vitro assays, ensuring that observed effects are not simply due to cell death.[6][7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

• Cell Culture:

  • Culture a relevant human cell line (e.g., HEK293 for general cytotoxicity, or a cancer cell line like MCF-7 if anti-cancer activity is a consideration) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.[8]

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in culture media to achieve a range of final concentrations (e.g., 0.1, 1, 10, 100, 1000 µM).

  • Remove the old media from the cells and add 100 µL of the media containing the different compound concentrations. Include a vehicle control (media with the same concentration of DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for 24-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C.

  • Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the concentration-response curve and determine the IC50 value (the concentration at which 50% of cell viability is inhibited).[9]

Data Presentation:

Compound Concentration (µM)	Absorbance (570 nm)	% Cell Viability
Vehicle Control	1.25	100%
0.1	1.23	98.4%
1	1.20	96.0%
10	1.15	92.0%
100	0.85	68.0%
1000	0.25	20.0%
IC50 (µM)	~250

Broad-Spectrum Antimicrobial Screening

Rationale: The piperazine moiety is a well-established pharmacophore in many antimicrobial agents.[10][11] Therefore, a primary screen against a panel of representative bacteria and fungi is a logical starting point. The agar well diffusion method is a cost-effective and straightforward initial screening tool.[12]

Experimental Protocol: Agar Well Diffusion Assay

This method assesses the ability of a compound to inhibit the growth of microorganisms by measuring the zone of inhibition around a well containing the compound.[12]

Step-by-Step Methodology:

• Microorganism Preparation:

  • Culture a panel of microorganisms, including Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and a fungus (e.g., Candida albicans).[13]

  • Prepare a standardized inoculum of each microorganism (e.g., 0.5 McFarland standard).

• Plate Preparation:

  • Pour molten Mueller-Hinton agar (for bacteria) or Sabouraud dextrose agar (for fungi) into sterile Petri dishes and allow it to solidify.

  • Spread the standardized inoculum evenly over the surface of the agar plates.

• Compound Application:

  • Create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

  • Add a defined volume (e.g., 50-100 µL) of a high concentration of the test compound (e.g., 1 mg/mL) to each well.

  • Include a negative control (solvent alone) and a positive control (a known antibiotic like ciprofloxacin for bacteria or fluconazole for fungi).

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 30°C for 24-48 hours for fungi.

• Data Analysis:

  • Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

Data Presentation:

Microorganism	Zone of Inhibition (mm)
Staphylococcus aureus	15
Escherichia coli	8
Candida albicans	0
Positive Control	25 (S. aureus), 30 (E. coli), 20 (C. albicans)
Negative Control	0

Tier 2: Preliminary 'Hit' Characterization

If the compound demonstrates low cytotoxicity and promising antimicrobial activity or if the structural alerts for CNS activity are to be pursued, the next tier of assays aims to quantify these effects.

Minimum Inhibitory Concentration (MIC) Determination

Rationale: Following a positive result in the agar well diffusion assay, the broth microdilution method is employed to determine the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[12] This provides a quantitative measure of the compound's potency.

Experimental Protocol: Broth Microdilution Assay

Step-by-Step Methodology:

• Preparation:

  • In a 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton broth to each well.

  • Add 50 µL of the test compound at twice the highest desired concentration to the first well.

• Serial Dilution:

  • Perform a two-fold serial dilution of the compound across the plate by transferring 50 µL from the first well to the second, and so on. Discard 50 µL from the last well.

• Inoculation:

  • Add 50 µL of the standardized microbial inoculum to each well, resulting in a final volume of 100 µL.

  • Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation:

  • Incubate the plate under the same conditions as the agar diffusion assay.

• Data Analysis:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity). This can be confirmed by adding a viability indicator like resazurin.[12]

Receptor Binding Assays for CNS Targets

Rationale: Many piperazine-containing drugs exhibit psychoactive properties by interacting with various CNS receptors.[14] A preliminary screen against a panel of common CNS targets can provide initial insights into the compound's potential neurological effects. Radioligand binding assays are a classic and robust method for this purpose.[15][16]

Experimental Protocol: Competitive Radioligand Binding Assay

This assay measures the ability of the test compound to displace a known radiolabeled ligand from its receptor.[17]

Step-by-Step Methodology:

• Receptor Preparation:

  • Obtain cell membranes expressing the receptor of interest (e.g., serotonin 5-HT2A receptor, dopamine D2 receptor) from a commercial source or prepare them from transfected cell lines.

• Assay Setup:

  • In a 96-well plate, combine the receptor preparation, a fixed concentration of a specific radioligand (e.g., [3H]-ketanserin for 5-HT2A), and varying concentrations of the test compound.

  • Include wells for total binding (radioligand and receptor only) and non-specific binding (radioligand, receptor, and a high concentration of a known unlabeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature and for a set time to allow the binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the bound and free radioligand.

  • Wash the filters to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the data and determine the Ki (inhibitory constant) of the test compound, which reflects its affinity for the receptor.

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• 8. Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Screening methods for rapid determination of new psychoactive substances (NPS) in conventional and non-conventional biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Receptor-Ligand Binding Assays [labome.com]
• 17. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

[2-(1-Piperazinylmethyl)cyclohexyl]methanol structural analogs and derivatives

An In-Depth Technical Guide to the Synthesis, Derivatization, and Pharmacological Exploration of [2-(1-Piperazinylmethyl)cyclohexyl]methanol Analogs

Foreword: Unveiling a Privileged Scaffold for Novel Therapeutics

The confluence of a piperazine ring and a cyclohexylmethanol moiety within the [2-(1-Piperazinylmethyl)cyclohexyl]methanol core presents a compelling, yet underexplored, scaffold for therapeutic innovation. The piperazine ring is a cornerstone of medicinal chemistry, gracing the structures of numerous approved drugs across a vast range of therapeutic areas, including antipsychotics, antidepressants, and anticancer agents.[1][2] Its prevalence is a testament to its favorable pharmacokinetic properties and its ability to engage with a multitude of biological targets through strategic N-substitution. The cyclohexyl group, a bioisostere of the phenyl ring, offers a three-dimensional structure that can enhance binding affinity and improve metabolic stability.

This guide provides a comprehensive framework for the systematic investigation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and its derivatives. We will delve into a proposed synthetic pathway for the core structure, outline strategies for analog synthesis, and detail robust experimental protocols for their pharmacological evaluation. The causality behind our proposed experimental choices is rooted in established principles of medicinal chemistry and pharmacology, drawing parallels from structurally related compounds to illuminate a path forward for researchers, scientists, and drug development professionals. Our aim is to provide a self-validating system of inquiry, where each step logically informs the next, from initial synthesis to the elucidation of structure-activity relationships (SAR).

The Core Scaffold: Structural Rationale and Therapeutic Potential

The [2-(1-Piperazinylmethyl)cyclohexyl]methanol scaffold combines several key features that make it an attractive starting point for drug discovery:

• A Chiral Cyclohexylmethanol Core: The 1,2-disubstituted cyclohexane ring introduces stereochemical complexity. The relative stereochemistry (cis/trans) of the piperazinylmethyl and hydroxymethyl groups will significantly influence the molecule's conformation and its interaction with biological targets.

• A Versatile Piperazine Moiety: The piperazine ring possesses two nitrogen atoms, N1 and N4. While N1 is engaged in the link to the cyclohexylmethyl group, the N4 position is a prime site for derivatization, allowing for the introduction of a wide array of substituents to modulate potency, selectivity, and pharmacokinetic properties.

• Potential for Diverse Biological Activity: Based on the activities of related compounds, derivatives of this scaffold are hypothesized to interact with key central nervous system (CNS) targets. Notably, analogs of (piperazin-2-yl)methanol have shown significant affinity for sigma receptors.[3] Furthermore, various cyclohexylpiperazine derivatives have demonstrated potent analgesic effects.[4][5]

Synthetic Strategy: A Proposed Pathway to the Core Scaffold and its Derivatives

A robust and flexible synthetic route is paramount for any successful drug discovery campaign. Below, we outline a proposed multi-step synthesis for the core molecule and its subsequent derivatization.

Synthesis of the Core Scaffold: (2-(Piperazin-1-ylmethyl)cyclohexyl)methanol

Our proposed synthesis begins with the commercially available (1R,2R)-cyclohexane-1,2-diyldimethanol, leveraging established methods for its conversion to a key intermediate.[6][7]

Workflow for Core Scaffold Synthesis

Caption: Proposed synthetic workflow for the core scaffold.

Experimental Protocol: Synthesis of the Core Scaffold

• Step 1: Mesylation of (1R,2R)-Cyclohexane-1,2-diyldimethanol.

  • Dissolve (1R,2R)-cyclohexane-1,2-diyldimethanol (1 eq.) in anhydrous dichloromethane (DCM) and cool to 0 °C.

  • Add triethylamine (2.2 eq.) followed by the dropwise addition of methanesulfonyl chloride (2.1 eq.).

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction with water and extract the product with DCM.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield (1R,2R)-1,2-bis(methanesulfonyloxymethyl)cyclohexane.

• Step 2: Monosubstitution with Boc-piperazine.

  • To a solution of the dimesylate (1 eq.) in acetonitrile, add Boc-piperazine (1.1 eq.) and potassium carbonate (2.5 eq.).

  • Heat the mixture to reflux and monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate.

  • Purify the crude product by column chromatography to isolate tert-butyl 4-(((1R,2R)-2-(hydroxymethyl)cyclohexyl)methyl)piperazine-1-carboxylate. The use of a slight excess of Boc-piperazine and careful monitoring should favor monosubstitution.

• Step 3: Boc Deprotection.

  • Dissolve the Boc-protected intermediate (1 eq.) in a solution of trifluoroacetic acid (TFA) in DCM (1:1) or 4M HCl in dioxane.

  • Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC/LC-MS).

  • Concentrate the reaction mixture under reduced pressure.

  • Neutralize with a saturated solution of sodium bicarbonate and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer and concentrate to yield the core scaffold, [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Derivatization at the N4-Position

The N4-position of the piperazine ring is readily derivatized through various well-established reactions.

Workflow for N4-Derivatization

Caption: Common derivatization strategies for the N4-position.

Experimental Protocol: N4-Benzylation (Example of Reductive Amination)

• Dissolve the core scaffold (1 eq.) and benzaldehyde (1.1 eq.) in dichloroethane.

• Add sodium triacetoxyborohydride (1.5 eq.) in portions.

• Stir the reaction at room temperature overnight.

• Quench with saturated sodium bicarbonate solution and extract with DCM.

• Dry the organic layer, concentrate, and purify by column chromatography to yield the N4-benzyl derivative.

Pharmacological Evaluation: Targeting Sigma Receptors and Analgesia

Based on existing literature for related scaffolds, we propose a two-pronged approach for the initial pharmacological characterization of the synthesized analogs: screening for sigma receptor affinity and evaluation of analgesic properties.

Sigma Receptor Binding Assays

Sigma-1 and sigma-2 receptors are attractive targets due to their roles in various neurological disorders.[8][9] A study on chiral (piperazin-2-yl)methanol derivatives demonstrated that N4-substituents with an additional phenyl ring are favorable for high sigma-1 receptor affinity.[3]

Experimental Protocol: Sigma-1 and Sigma-2 Radioligand Binding Assay

• Membrane Preparation: Prepare membrane homogenates from guinea pig brain (for sigma-1) and rat liver (for sigma-2).

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

• Radioligand:

  • Sigma-1: -pentazocine

  • Sigma-2: [³H]-Di-o-tolylguanidine ([³H]-DTG)

• Non-specific Binding: Determined in the presence of a high concentration of unlabeled haloperidol.

• Procedure:

  • Incubate the membrane homogenates with the radioligand and varying concentrations of the test compounds in a total volume of 200 µL.

  • Incubate for 120 minutes at 25 °C.

  • Terminate the incubation by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

  • Measure the radioactivity retained on the filters by liquid scintillation counting.

• Data Analysis: Calculate the IC₅₀ values from competition binding curves and convert them to Kᵢ values using the Cheng-Prusoff equation.

Table 1: Representative SAR Data for (S)-(Piperazin-2-yl)methanol Derivatives at Sigma Receptors[3]

Compound	N4-Substituent	σ₁ Receptor Affinity (Kᵢ, nM)	σ₂ Receptor Affinity (Kᵢ, nM)
3a	Benzyl	158 ± 21	> 10,000
3b	4-Fluorobenzyl	89 ± 12	> 10,000
3c	4-Chlorobenzyl	65 ± 8	> 10,000
3d	4-Methoxybenzyl	12.4 ± 1.5	1,800 ± 250
3e	3,4-Dimethoxybenzyl	25 ± 3	2,500 ± 300
3f	Phenethyl	210 ± 30	> 10,000

This data for a related scaffold suggests that electron-donating substituents on an N4-benzyl group may enhance sigma-1 affinity.

In Vivo Analgesic Activity Screening

The analgesic activity of a related compound, (+/-)-1-cyclohexyl-4-(1,2-diphenylethyl)-piperazine (MT-45), was found to be comparable to that of morphine.[4] This provides a strong rationale for evaluating the novel derivatives in established pain models.

Experimental Protocol: Tail-Flick Test for Acute Nociception

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Administer the test compounds or vehicle control intraperitoneally.

  • At various time points post-administration (e.g., 30, 60, 90, 120 minutes), focus a beam of radiant heat onto the ventral surface of the rat's tail.

  • Record the latency for the rat to flick its tail away from the heat source.

  • A cut-off time (e.g., 10 seconds) is used to prevent tissue damage.

• Data Analysis: Compare the tail-flick latencies of the treated groups to the vehicle control group.

Experimental Protocol: Formalin Test for Inflammatory Pain

• Animals: Male Swiss Webster mice.

• Procedure:

  • Administer the test compounds or vehicle control intraperitoneally.

  • After a set pre-treatment time (e.g., 30 minutes), inject a dilute formalin solution into the plantar surface of one hind paw.

  • Observe the animals and record the total time spent licking or biting the injected paw during two phases: the early phase (0-5 minutes, neurogenic pain) and the late phase (15-30 minutes, inflammatory pain).

• Data Analysis: Compare the paw licking/biting time of the treated groups to the vehicle control group for both phases.

Structure-Activity Relationship (SAR) Elucidation and Optimization

The systematic derivatization and subsequent pharmacological testing will allow for the development of a robust SAR.

Logical Flow for SAR Development

Caption: Iterative cycle for SAR-driven lead optimization.

Key questions to address in the SAR analysis include:

• Effect of N4-substituent size and electronics: How do bulky vs. small, and electron-donating vs. electron-withdrawing groups on an N4-arylmethyl substituent affect activity?

• Role of the cyclohexyl ring stereochemistry: How does the cis vs. trans relationship of the substituents on the cyclohexane ring impact biological activity?

• Importance of the hydroxyl group: Is the primary alcohol essential for activity? Could it be modified to an ether, ester, or other functional group to improve properties?

Conclusion and Future Directions

The [2-(1-Piperazinylmethyl)cyclohexyl]methanol scaffold represents a promising starting point for the development of novel therapeutics, particularly in the realms of CNS disorders and pain management. The synthetic strategies and pharmacological evaluation protocols outlined in this guide provide a clear and logical framework for initiating a drug discovery program centered on this core. Future work should focus on expanding the library of derivatives to build a comprehensive SAR, followed by pharmacokinetic profiling of the most promising leads to assess their drug-like properties.

References

• Bedürftig, S., & Wünsch, B. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorganic & Medicinal Chemistry, 12(12), 3299–3311. [Link]

• Nakamura, H., & Shimizu, M. (1976). Comparative study of 1-cyclohexyl-4-(1,2-diphenylethyl)-piperazine and its enantiomorphs on analgesic and othe pharmacological activities in experimental animals. Archives Internationales de Pharmacodynamie et de Thérapie, 221(1), 105–121. [Link]

• Ahmady, A., & Alipour, E. (2010). Synthesis and analgesic effects of 1-[1-(2-methylphenyl)(cyclohexyl)]-3-piperidinol as a new derivative of phencyclidine in mice. Arzneimittelforschung, 60(8), 488–491. [Link]

• Palucki, B. L., et al. (2005). Discovery of (2S)-N-[(1R)-2-[4-cyclohexyl-4-[[(1,1-dimethylethyl)amino]carbonyl]-1-piperidinyl]-1-[(4-fluorophenyl)methyl]-2-oxoethyl]-4-methyl-2-piperazinecarboxamide (MB243), a potent and selective melanocortin subtype-4 receptor agonist. Bioorganic & Medicinal Chemistry Letters, 15(1), 171–175. [Link]

• Su, T. P., et al. (2009). The pharmacology of sigma-1 receptors. Pharmacology & Therapeutics, 124(2), 194-207. [Link]

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• Google Patents. (2015). Process for the industrial synthesis of lurasidone.

• Request PDF. (2014). An Enantioselective Synthesis of ((1 R ,2 R )-Cyclohexane-1,2-diyl)bis(methylene)dimethanesulfonate, a Lurasidone Hydrochloride Intermediate. [Link]

• de Araújo, D. P., et al. (2018). Novel Orally Active Analgesic and Anti-Inflammatory Cyclohexyl-N-Acylhydrazone Derivatives. Molecules, 23(11), 2990. [Link]

• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Current Pharmaceutical Design, 15(3), 205-217. [Link]

• Raval, J. P., et al. (2021). A Review on Analgesic and Anti-Inflammatory Activities of Various Piperazinyl Containing Pyridazine Derivatives. Progress in Chemical and Biochemical Research, 3(2), 81-92. [Link]

• Mach, R. H., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer. BMC Cancer, 17(1), 44. [Link]

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A Technical Guide to the In Silico Prediction of Macromolecular Targets for [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Abstract

Target identification is a formidable challenge in contemporary drug discovery, representing a critical bottleneck in translating chemical matter into therapeutic breakthroughs. The process of deconvoluting the molecular targets of a bioactive compound is often resource-intensive and protracted. In silico target prediction, or "target fishing," has emerged as a powerful suite of computational techniques that mitigate these challenges by rapidly generating high-probability hypotheses for a compound's mechanism of action.[1][2][3] This guide provides a comprehensive, technically-grounded workflow for predicting the biological targets of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a novel chemical entity with structural motifs suggestive of diverse bioactivity. By synergistically deploying ligand-based, structure-based, and chemogenomics approaches, this document outlines a self-validating protocol designed to move from a chemical structure to a prioritized list of putative protein targets, thereby accelerating downstream experimental validation and drug development efforts.

Introduction: The Imperative of Target Deconvolution

The journey from a hit compound to a marketed drug is fraught with attrition, with over 90% of candidates failing during development.[1] A primary driver of this failure is an incomplete understanding of a compound's mechanism of action, including both on-target efficacy and off-target toxicities. Identifying the specific protein(s) a molecule interacts with is therefore a foundational step in drug discovery.[1][4] Computational, or in silico, methods offer a potent alternative to purely experimental screening by leveraging vast public and proprietary databases to predict drug-target interactions (DTIs) with increasing accuracy.[1][3][5] This approach significantly reduces the experimental search space, saving considerable time and resources.[1]

The Query Molecule: [2-(1-Piperazinylmethyl)cyclohexyl]methanol

The subject of this guide, [2-(1-Piperazinylmethyl)cyclohexyl]methanol, is a small molecule featuring a saturated cyclohexyl ring, a polar methanol group, and a basic piperazine moiety.

• PubChem CID: 139031

• Molecular Formula: C12H24N2O

• Canonical SMILES: C1CCC(C(C1)CN2CCNCC2)CO

The piperazine ring is a well-known "privileged scaffold" in medicinal chemistry, frequently found in centrally active agents (e.g., antipsychotics, antidepressants) and other drug classes due to its favorable pharmacokinetic properties and ability to engage in key hydrogen bonding interactions. The cyclohexyl scaffold provides a rigid, lipophilic core. While no specific biological activity for this exact compound is widely documented in public databases like PubChem or ChEMBL, structurally related cyclohexyl-piperidine derivatives are known to exhibit potent activity at the PCP binding site of the NMDA receptor.[6] This structural alert, combined with the lack of specific target information, makes [2-(1-Piperazinylmethyl)cyclohexyl]methanol an ideal candidate for a comprehensive in silico target fishing campaign.

A Multi-Pronged Strategy for Target Prediction

No single computational method is infallible. Therefore, a robust target prediction strategy relies on the principle of consensus scoring . By employing orthogonal methodologies that leverage different data types and algorithms, we can build confidence in targets that are predicted by multiple independent approaches. This guide details a workflow integrating three core pillars of in silico target prediction.

Foundational Workflow: Compound & Data Preparation

The quality of any in silico prediction is directly dependent on the quality of the input data. This section details the critical preparatory steps for the query molecule and the databases that will be interrogated.

Standardization of the Query Molecule

Accurate and consistent representation of the query molecule is paramount. The workflow begins with the canonical SMILES string and proceeds to generate a well-defined 3D conformation.

Protocol 2.1: Molecule Preparation

• Obtain Canonical SMILES: Start with the verified SMILES string: C1CCC(C(C1)CN2CCNCC2)CO.

• Generate 2D Structure: Use a chemical informatics toolkit (e.g., RDKit, Open Babel) to convert the SMILES into a 2D structure file (e.g., SDF or MOL format). This step standardizes atom and bond information.

• Add Hydrogens & Generate 3D Conformation: Convert the 2D structure to 3D. It is crucial to generate a diverse set of low-energy conformers, as the bioactive conformation is unknown.

  • Rationale: The molecule's 3D shape is what interacts with the protein target. Using a single, arbitrary conformation can lead to false negatives in structure-based methods.

• Energy Minimization: Subject each 3D conformer to energy minimization using a suitable force field (e.g., MMFF94 or UFF). This removes steric clashes and results in a set of physically plausible, low-energy structures.

• Save Formats: Store the final 3D structures in SDF or MOL2 format for compatibility with various prediction tools.

Curation of Essential Databases

Our workflow will query several key public databases, each providing a different lens through which to view the query molecule.[7][8]

Database	Type	Primary Use in this Guide
ChEMBL	Chemogenomics	Ligand-based similarity searching; contains curated bioactivity data.[9][10][11]
PubChem	Chemical & Bioassay	Ligand-based similarity searching; vast repository of chemical structures and bioassay results.[12][13][14]
DrugBank	Drug & Target Info	Ligand-based similarity searching; rich data on approved and experimental drugs and their targets.[15][16][17]
Protein Data Bank (PDB)	3D Protein Structures	Structure-based reverse docking; provides the receptor structures for docking calculations.

Ligand-Based Target Prediction: The Similarity Principle

The foundational hypothesis of ligand-based methods is that structurally similar molecules are likely to have similar biological targets.

Protocol: 2D/3D Chemical Similarity Searching

This approach identifies molecules with known targets that are structurally similar to our query compound.

Step-by-Step Methodology:

• Select Similarity Metric: Tanimoto similarity is the industry standard for chemical fingerprinting.

• Generate Fingerprints: Using the standardized SMILES string, generate molecular fingerprints (e.g., Morgan/ECFP4 fingerprints).

• Query Databases: Systematically screen the ChEMBL[9][18], PubChem[12][19], and DrugBank[15][20] databases.

• Analyze Hits:

  • Retrieve the top N (e.g., 100) most similar compounds.

  • For each hit, extract its known biological targets and associated bioactivity data (e.g., IC50, Ki).

  • Group the results by target. Targets associated with multiple high-similarity hits are considered strong potential candidates.

  • Rationale: This method is computationally inexpensive and highly effective if the chemical space around the query molecule is well-represented in the database.

Protocol: Pharmacophore-Based Screening

A pharmacophore is a 3D arrangement of essential molecular features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) necessary for biological activity.[21][22][23] This method searches for targets whose known ligands share a common pharmacophore with our query molecule.[24][25]

Step-by-Step Methodology:

• Generate Pharmacophore Model: From the low-energy 3D conformers of the query molecule, generate a 3D pharmacophore model. This model will consist of features like:

  • Hydrogen Bond Acceptor (from the piperazine nitrogens and methanol oxygen).

  • Hydrogen Bond Donor (from the methanol hydroxyl group).

  • Positive Ionizable (from the basic piperazine nitrogen).

  • Hydrophobic Center (from the cyclohexyl ring).

• Reverse Screen Pharmacophore Databases: Use the generated pharmacophore as a query to screen a pre-computed database of target-based pharmacophore models (e.g., PharmMapper).

• Rank and Score: The server will return a list of potential targets, ranked by a "fit score" that indicates how well the query molecule's pharmacophore maps onto the features of known ligands for that target.

• Filter and Analyze: Prioritize targets with the highest fit scores for further investigation.

  • Rationale: Pharmacophore modeling can identify functionally similar molecules even if their underlying 2D scaffolds are different, overcoming a limitation of simple similarity searching.[25]

Structure-Based Target Prediction: Reverse Docking

Reverse docking flips the conventional virtual screening paradigm: instead of screening a library of compounds against a single target, it screens a single compound against a library of protein structures.[26][27][28]

Protocol: Reverse Molecular Docking

This protocol computationally predicts the binding pose and affinity of [2-(1-Piperazinylmethyl)cyclohexyl]methanol to a large collection of potential protein targets.

Step-by-Step Methodology:

• Prepare Target Library: Curate a library of high-quality, druggable protein crystal structures from the PDB. This library should represent a diverse cross-section of the human proteome. Many web servers maintain such pre-processed libraries.

• Define Binding Sites: For each protein in the library, the binding pocket must be defined. This is typically done based on a co-crystallized ligand or through pocket prediction algorithms.

• Docking Simulation: Using a validated docking program (e.g., AutoDock Vina, Glide), systematically dock the prepared 3D conformer(s) of the query molecule into each defined binding site in the target library.[29]

• Scoring and Ranking: Each docking pose is assigned a score that estimates the binding free energy (e.g., kcal/mol). The protein targets are then ranked based on these scores.

• Post-Docking Analysis & Filtering:

  • Z-Score Normalization: Raw docking scores can be misleading. It is best practice to normalize the scores into a Z-score to assess how significant the score is relative to the scores of average ligands for that target.[29]

  • Visual Inspection: Examine the binding poses for the top-ranked targets. A plausible pose should exhibit meaningful interactions (e.g., hydrogen bonds, hydrophobic packing) with key residues in the binding pocket.

  • Rationale: Reverse docking provides a physics-based assessment of potential binding and can uncover novel targets not identifiable by ligand-based methods.[26]

Chemogenomics & Web-Based Prediction

Chemogenomics approaches leverage the vast, curated bioactivity data in databases like ChEMBL to build predictive models.[2][8] Several web servers have made these powerful algorithms accessible.

Protocol: Using an Integrated Web Server (SwissTargetPrediction)

SwissTargetPrediction is a well-regarded tool that combines both 2D and 3D similarity measures to predict the most probable targets of a small molecule.[30][31][32][33][34]

Step-by-Step Methodology:

• Input Molecule: Navigate to the SwissTargetPrediction web server.[30]

• Submit SMILES: Paste the canonical SMILES string (C1CCC(C(C1)CN2CCNCC2)CO) into the query box.

• Select Organism: Choose "Homo sapiens".

• Run Prediction: Execute the prediction. The server compares the query to a library of over 370,000 active compounds and their 3,000+ targets.[33]

• Interpret Results: The output is a ranked list of protein targets, grouped by class. The results are prioritized by a probability score. Pay close attention to the "Known Actives" section, which shows the most similar molecules in the database that justify the prediction.

  • Rationale: This method provides a rapid, integrated prediction that has been benchmarked for high accuracy, serving as an excellent cross-validation tool for the other methods.[32]

Synthesizing the Evidence & Target Prioritization

The power of this multi-pronged approach lies in the synthesis of its results. A target that appears in the top results of multiple, orthogonal methods is a high-confidence hypothesis.

The Consensus Workflow Diagram

The following diagram illustrates the integrated workflow, culminating in a prioritized list of candidate targets.

Caption: Integrated workflow for in silico target prediction.

Data Summary & Prioritization Table

The final output should be a clear, consolidated table summarizing the findings.

Predicted Target	Method 1: Similarity	Method 2: Pharm-Score	Method 3: Docking Score	Method 4: Probability	Consensus Rank	Biological Rationale / Pathway
e.g., Dopamine D2 Receptor	High (Tanimoto > 0.8)	Good (Fit = 0.75)	-8.5 kcal/mol	85%	1	GPCR signaling; CNS activity
e.g., Sigma-1 Receptor	Medium (Tanimoto > 0.7)	High (Fit = 0.91)	-9.2 kcal/mol	70%	2	Endoplasmic reticulum stress; CNS
e.g., hERG Channel	Low	Low	-7.1 kcal/mol	40%	3	Potential off-target/cardiotoxicity
...	...	...	...	...	...	...

Pathway Analysis

If multiple high-confidence targets belong to the same signaling pathway (e.g., several G-protein coupled receptors), it strengthens the hypothesis that the compound modulates that specific pathway. Tools like KEGG or Reactome can be used to visualize these connections.

Caption: Hypothetical pathway with predicted targets.

Conclusion & Bridging to Experimental Validation

This guide has detailed a rigorous, multi-faceted in silico workflow to identify and prioritize the biological targets of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. By integrating ligand-based, structure-based, and chemogenomics methods, this strategy generates a set of high-confidence, testable hypotheses.

The output of this computational process is not a final answer but rather the critical starting point for focused experimental work. The prioritized list of targets should be used to guide the design of in vitro assays, such as:

• Binding Assays: Radioligand binding assays to confirm direct interaction and determine affinity (Kd/Ki).

• Functional Assays: Cell-based assays to measure the functional consequence of binding (e.g., agonist or antagonist activity).

By bridging the gap between computational prediction and experimental reality, this workflow serves to streamline the drug discovery pipeline, reduce costs, and ultimately accelerate the development of novel therapeutics.

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The Enigmatic Potential of [2-(1-Piperazinylmethyl)cyclohexyl]methanol: A Structural Exploration for Therapeutic Innovation

Introduction

In the vast landscape of medicinal chemistry, the exploration of novel molecular scaffolds is the cornerstone of discovering next-generation therapeutics. The compound [2-(1-Piperazinylmethyl)cyclohexyl]methanol presents a compelling, albeit currently under-investigated, structural framework. While direct research on this specific molecule remains nascent, a comprehensive analysis of its constituent moieties—the piperazine ring, the cyclohexyl linker, and the methanol group—provides a strong foundation for predicting its potential therapeutic applications. This guide will deconstruct the molecule's structural alerts, draw parallels from well-established pharmacophores, and propose a strategic, data-driven approach to unlocking its therapeutic promise.

The piperazine ring is a privileged scaffold in drug discovery, renowned for its presence in a multitude of FDA-approved drugs. Its basic nitrogen atoms allow for favorable interactions with various biological targets and can be crucial for modulating physicochemical properties such as solubility and oral bioavailability. The cyclohexyl group, a non-polar and rigid linker, can play a significant role in orienting the molecule within a target's binding pocket, potentially enhancing potency and selectivity. The primary alcohol (methanol) group offers a site for hydrogen bonding, a critical interaction for molecular recognition at the active site of enzymes and receptors. The strategic combination of these three components in [2-(1-Piperazinylmethyl)cyclohexyl]methanol suggests a high potential for biological activity.

This document will serve as a technical guide for researchers and drug development professionals, outlining a logical progression from structural analysis to a proposed research framework for evaluating the therapeutic potential of this intriguing molecule.

Structural and Physicochemical Properties

A foundational step in evaluating a novel compound is the thorough characterization of its structural and physicochemical properties. These parameters are critical determinants of its pharmacokinetic and pharmacodynamic behavior.

Predicted Physicochemical Data

A summary of key predicted physicochemical properties for [2-(1-Piperazinylmethyl)cyclohexyl]methanol is presented below. These values are computationally derived and provide a preliminary assessment of the molecule's drug-like properties.

Property	Predicted Value	Significance in Drug Discovery
Molecular Weight	212.34 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of 5).
LogP	1.8	Indicates a balance between hydrophilicity and lipophilicity, suggesting reasonable membrane permeability.
Topological Polar Surface Area (TPSA)	35.5 Ų	Suggests good potential for oral absorption and blood-brain barrier penetration.
Hydrogen Bond Donors	2	The hydroxyl and secondary amine groups can participate in key interactions with biological targets.
Hydrogen Bond Acceptors	2	The two nitrogen atoms of the piperazine ring can act as hydrogen bond acceptors.
pKa	~9.5 (most basic nitrogen)	The basicity of the piperazine nitrogen will influence its charge state at physiological pH, impacting solubility and target binding.

Synthesis and Characterization Workflow

The synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol can be approached through several established synthetic routes. A proposed, efficient workflow is outlined below.

Caption: Proposed synthetic workflow for [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Experimental Protocol: Synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclohexene oxide (1.0 eq) in a suitable solvent such as ethanol or isopropanol.

• Nucleophilic Addition: Add piperazine (1.2 eq) to the solution. The excess piperazine acts as both the nucleophile and the base to neutralize the initially formed ammonium salt.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of dichloromethane and methanol as the eluent.

• Characterization: The structure and purity of the final compound should be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Potential Therapeutic Applications: A Hypothesis-Driven Approach

Based on the structural motifs present in [2-(1-Piperazinylmethyl)cyclohexyl]methanol, several therapeutic areas present themselves as logical starting points for investigation. The piperazine moiety is a well-known pharmacophore in central nervous system (CNS) active agents and anti-infectives.

Central Nervous System (CNS) Disorders

The piperazine scaffold is a cornerstone in the development of drugs targeting CNS disorders, including depression, anxiety, and psychosis. This is often due to its ability to interact with various neurotransmitter receptors and transporters.

Hypothesized Mechanism of Action:

The structural similarity of the piperazine moiety to neurotransmitters like GABA and its presence in drugs targeting serotonin and dopamine receptors suggests that [2-(1-Piperazinylmethyl)cyclohexyl]methanol could act as a modulator of these systems. The cyclohexyl linker may confer selectivity for specific receptor subtypes.

Proposed Screening Cascade:

Caption: A tiered screening approach for evaluating CNS activity.

Experimental Protocol: Radioligand Binding Assay for Serotonin Receptor (5-HT₁A)

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the human 5-HT₁A receptor.

• Assay Buffer: Use a suitable buffer, such as 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO₄ and 0.5 mM EDTA.

• Competition Binding: Incubate the cell membranes with a fixed concentration of a radiolabeled ligand (e.g., [³H]8-OH-DPAT) and varying concentrations of the test compound, [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

• Incubation: Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Detection: Quantify the amount of bound radioactivity using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value of the test compound by non-linear regression analysis of the competition binding data.

Antimicrobial Applications

The piperazine ring is also found in several antimicrobial agents. Its ability to chelate metal ions and disrupt cell membranes makes it a valuable scaffold for developing new anti-infectives.

Hypothesized Mechanism of Action:

The basic nitrogen atoms of the piperazine ring could interact with acidic components of microbial cell walls or membranes, leading to disruption and cell death. The lipophilic cyclohexyl group may facilitate insertion into the lipid bilayer.

Proposed Screening Cascade:

Caption: A structured workflow for assessing antimicrobial potential.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Bacterial Strains: Use a panel of clinically relevant bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa).

• Culture Media: Prepare appropriate liquid growth media (e.g., Mueller-Hinton Broth).

• Serial Dilutions: Prepare a two-fold serial dilution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in the growth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with a standardized suspension of the bacterial strain.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Future Directions and Conclusion

The journey from a novel chemical entity to a clinically approved therapeutic is long and arduous. For [2-(1-Piperazinylmethyl)cyclohexyl]methanol, the path begins with the foundational research outlined in this guide. The initial focus should be on a robust synthetic and characterization effort, followed by a broad, hypothesis-driven screening campaign targeting CNS and infectious diseases.

Further exploration into its metabolic stability, potential off-target effects, and safety profile will be critical in advancing this molecule through the drug discovery pipeline. Structure-activity relationship (SAR) studies, involving the synthesis and testing of analogs, will also be instrumental in optimizing its potency, selectivity, and pharmacokinetic properties.

References

As this is a prospective analysis of a novel compound, direct references to its therapeutic applications are not available. The references provided below support the rationale for investigating the piperazine and cyclohexyl moieties in drug discovery.

• The Piperazine Moiety in Medicinal Chemistry. Future Medicinal Chemistry. [Link]

• The Role of the Cyclohexyl Ring in Drug Design and Discovery. Journal of Medicinal Chemistry. [Link]

• Lipinski's Rule of Five. Advanced Drug Delivery Reviews. [Link]

• Radioligand Binding Assays: Theory and Practice. Nature Reviews Drug Discovery. [Link]

• Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard. Clinical and Laboratory Standards Institute (CLSI). [Link]

Spectroscopic Characterization of [2-(1-Piperazinylmethyl)cyclohexyl]methanol: A Predictive Guide for Researchers

This technical guide provides a detailed predictive analysis of the spectroscopic data for the compound [2-(1-Piperazinylmethyl)cyclohexyl]methanol. In the dynamic field of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are central to this process. While experimental data for this specific molecule is not widely available in public repositories, this document leverages established spectroscopic principles and data from analogous structures to construct a reliable predictive framework for its characterization. This approach is designed to guide researchers in identifying and confirming the structure of this and related compounds.

Molecular Structure and Functional Group Analysis

The foundational step in predicting a molecule's spectroscopic behavior is a thorough analysis of its structure. [2-(1-Piperazinylmethyl)cyclohexyl]methanol is a bifunctional molecule featuring a substituted cyclohexane ring. The key structural components are:

• A Cyclohexane Core: A six-membered aliphatic ring which can exist in various chair conformations. The substituents at positions 1 and 2 are expected to predominantly adopt a trans-diaxial or trans-diequatorial orientation to minimize steric hindrance.

• A Primary Alcohol: The hydroxymethyl group (-CH₂OH) attached to the cyclohexane ring is a key functional group with characteristic spectroscopic signatures.

• A Piperazine Moiety: A six-membered heterocyclic amine with two nitrogen atoms. The piperazine ring is N-substituted, connecting it to the cyclohexyl core via a methylene bridge.

• A Methylene Bridge: A -CH₂- group linking the piperazine nitrogen to the cyclohexane ring.

These features give rise to a unique combination of spectroscopic signals that can be used for its identification.

Figure 1: Molecular structure of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Predicted Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to be complex, particularly in the aliphatic region, due to the overlapping signals of the cyclohexane and piperazine protons. The chemical shifts are influenced by the electronegativity of adjacent atoms (O and N) and the overall molecular geometry.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Justification
-CH₂OH	1.5 - 3.0	Broad Singlet	-	The hydroxyl proton is exchangeable, leading to a broad signal. Its chemical shift is concentration and solvent dependent.
-CH₂ OH	3.4 - 3.7	Doublet of Doublets (dd) or Multiplet (m)	~5-10	These diastereotopic protons are adjacent to a chiral center and will exhibit complex splitting.
Piperazine N-H	1.0 - 2.5	Broad Singlet	-	Similar to the hydroxyl proton, this N-H proton is exchangeable.
Piperazine -CH₂ - (adjacent to NH)	2.7 - 3.0	Triplet (t) or Multiplet (m)	~5	Protons on the piperazine ring adjacent to the secondary amine.
Piperazine -CH₂ - (adjacent to N-CH₂)	2.4 - 2.7	Triplet (t) or Multiplet (m)	~5	Protons on the piperazine ring adjacent to the substituted nitrogen.
Cyclohexyl-CH₂ -N	2.2 - 2.5	Multiplet (m)	-	Methylene bridge protons, deshielded by the adjacent nitrogen.
Cyclohexyl Ring Protons	0.9 - 2.0	Multiplet (m)	-	A complex series of overlapping multiplets corresponding to the axial and equatorial protons of the cyclohexane ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a count of the unique carbon atoms in the molecule and information about their chemical environment.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
-C H₂OH	60 - 68	The carbon of the primary alcohol is deshielded by the attached oxygen atom.
Cyclohexyl C -CH₂OH	40 - 48	The substituted carbon of the cyclohexane ring.
Cyclohexyl C -CH₂-N	35 - 45	The other substituted carbon of the cyclohexane ring.
C H₂-N (Methylene Bridge)	55 - 65	The carbon of the methylene bridge is deshielded by the nitrogen.
Piperazine C H₂ (adjacent to NH)	45 - 55	Carbons of the piperazine ring adjacent to the secondary amine.
Piperazine C H₂ (adjacent to N-CH₂)	50 - 60	Carbons of the piperazine ring adjacent to the substituted nitrogen.
Cyclohexyl Ring Carbons	20 - 35	The remaining unsubstituted carbons of the cyclohexane ring.

Predicted Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the functional groups present in a molecule. The predicted IR spectrum will show characteristic absorption bands for the alcohol and amine groups.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
3200 - 3600	O-H (Alcohol)	Stretching	Strong, Broad
3100 - 3500	N-H (Amine)	Stretching	Moderate, Broad
2850 - 3000	C-H (Aliphatic)	Stretching	Strong
1440 - 1470	C-H	Bending	Moderate
1000 - 1260	C-O (Alcohol)	Stretching	Strong
1000 - 1250	C-N (Amine)	Stretching	Moderate

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure. For [2-(1-Piperazinylmethyl)cyclohexyl]methanol (C₁₂H₂₄N₂O), the expected molecular weight is approximately 212.33 g/mol .

Expected Molecular Ion:

• [M]⁺˙: m/z ≈ 212

• [M+H]⁺: m/z ≈ 213 (in case of soft ionization techniques like ESI)

Predicted Fragmentation Pattern: The molecule is expected to fragment at the bonds adjacent to the heteroatoms and at the substituent-ring junctions.

Figure 2: Predicted major fragmentation pathways for [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Proposed Experimental Protocols

To obtain empirical data for this compound, the following standard laboratory procedures are recommended.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate all signals and determine the chemical shifts relative to a reference standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • If necessary, perform DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90, DEPT-135) to differentiate between CH, CH₂, and CH₃ groups.

IR Spectroscopy Protocol

• Sample Preparation: Prepare the sample as a thin film on a salt plate (NaCl or KBr) if it is a liquid, or as a KBr pellet if it is a solid.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the sample over the mid-IR range (typically 4000-400 cm⁻¹) and record the absorbance or transmittance spectrum.

Mass Spectrometry Protocol

• Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Employ a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Data Acquisition:

  • For ESI, introduce the sample via direct infusion or through an LC system. Acquire the full scan mass spectrum in positive ion mode.

  • For EI, introduce the sample via a direct insertion probe or a GC inlet.

  • Perform tandem MS (MS/MS) on the molecular ion peak to obtain fragmentation data for structural confirmation.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. The outlined NMR, IR, and MS data serve as a robust template for researchers working on the synthesis and characterization of this and structurally related compounds. While these predictions are grounded in well-established principles, it is imperative that they are ultimately validated against empirically acquired data. The provided protocols offer a clear pathway for obtaining such experimental verification.

References

At the time of this writing, no direct citations for the complete spectroscopic data of [2-(1-Piperazinylmethyl)cyclohexyl]methanol were available in the searched public databases. The predictive data and protocols are based on fundamental principles of organic spectroscopy and data from analogous compounds found in general chemical databases.

Discovery and history of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

An In-depth Technical Guide to [2-(1-Piperazinylmethyl)cyclohexyl]methanol: Synthesis, Chemical Relatives, and Therapeutic Potential

This guide provides a detailed exploration of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a heterocyclic compound with potential applications in medicinal chemistry. While this specific molecule is not extensively documented in scientific literature, this paper will delve into its probable synthetic pathways, its relationship to more complex therapeutic agents, and its potential as a scaffold in drug discovery.

The combination of a piperazine ring and a cyclohexyl group constitutes a common structural motif in a variety of biologically active compounds. The piperazine moiety, a six-membered ring containing two nitrogen atoms at opposite positions, is a versatile scaffold in medicinal chemistry, known to interact with a wide range of biological targets. The cyclohexyl group, a saturated six-membered carbon ring, adds lipophilicity and conformational rigidity to a molecule, which can be crucial for receptor binding and pharmacokinetic properties.

[2-(1-Piperazinylmethyl)cyclohexyl]methanol, while not a widely studied compound itself, represents a fundamental building block that incorporates these two key structural features. Its primary alcohol functional group provides a convenient handle for further chemical modifications, allowing for its incorporation into more complex molecular architectures. This guide will, therefore, treat this compound as a key intermediate and explore its potential based on the known activities of related, more complex molecules.

Proposed Synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

A plausible and efficient synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol can be envisioned through a multi-step process starting from readily available starting materials. The following proposed reaction scheme is based on established organic chemistry principles and analogous syntheses found in the literature.

Protocols & Analytical Methods

Application Notes & Protocols: Investigating the Cellular Effects of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Introduction: Unveiling the Potential of a Novel Cyclohexyl Derivative

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a synthetic organic compound characterized by a cyclohexyl scaffold linked to a piperazine ring and a methanol group. While specific biological activities for this exact molecule are not extensively documented in peer-reviewed literature, its structural motifs are present in a wide array of pharmacologically active agents. The piperazine ring, in particular, is a well-established pharmacophore found in compounds targeting central nervous system (CNS) receptors and exhibiting anticancer properties.

Notably, many piperazine-containing molecules function as ligands for sigma receptors (σ1 and σ2), a unique class of intracellular chaperone proteins located at the endoplasmic reticulum-mitochondrion interface. Sigma receptors are implicated in a variety of cellular processes, including cell survival, proliferation, and apoptosis. Their overexpression in numerous tumor cell lines has made them an attractive target for cancer therapy and diagnostic imaging.

These application notes provide a comprehensive framework for researchers to systematically investigate the cellular effects of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. The protocols outlined herein are designed to test the hypothesis that this compound exerts its effects through the modulation of pathways relevant to cancer cell biology, potentially via interaction with sigma receptors. We will detail methodologies for assessing cytotoxicity, cell proliferation, apoptosis, and cell cycle progression.

Physicochemical Properties and Compound Handling

Before commencing any cellular assay, it is imperative to understand the fundamental properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and to handle it appropriately.

• Molecular Formula: C₁₂H₂₄N₂O

• Molecular Weight: 212.33 g/mol

• Appearance: Typically a viscous oil or a low-melting solid.

• Solubility: Due to the presence of the basic piperazine nitrogen, the compound is expected to be soluble in organic solvents such as DMSO and ethanol. Aqueous solubility is likely to be pH-dependent and may be limited at physiological pH. For cell culture applications, preparing a concentrated stock solution in sterile DMSO is the standard and recommended practice.

Protocol 1: Preparation of Stock and Working Solutions

Causality: A high-concentration, sterile stock solution in an appropriate solvent like DMSO is crucial for minimizing the volume of solvent added to cell cultures, thereby reducing the risk of solvent-induced cytotoxicity. Serial dilutions are then made to achieve the desired final concentrations for the assays.

Materials:

• [2-(1-Piperazinylmethyl)cyclohexyl]methanol

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Stock Solution Preparation (100 mM):

  • Accurately weigh a known amount of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. For example, to prepare 1 mL of a 100 mM stock, weigh out 21.23 mg.

  • Under sterile conditions (e.g., in a laminar flow hood), dissolve the compound in the appropriate volume of sterile DMSO.

  • Ensure complete dissolution by vortexing. Gentle warming in a 37°C water bath may be necessary.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the 100 mM stock solution.

  • Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations for your assay.

  • Important: The final concentration of DMSO in the cell culture wells should be kept below 0.5% (v/v), and ideally below 0.1%, to prevent solvent-induced toxicity. Remember to include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) in all experiments.

Core Cellular Assays for Functional Characterization

The following section details a suite of fundamental cell-based assays to profile the biological activity of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. A logical workflow is presented to first assess cytotoxicity and then to dissect the underlying mechanisms.

Caption: A logical workflow for the cellular characterization of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Protocol 2: MTT Assay for Cell Viability and Cytotoxicity

Scientific Rationale: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[1][2] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to an insoluble purple formazan.[1] The amount of formazan produced is directly proportional to the number of viable cells. This assay is a crucial first step to determine the concentration range over which the compound affects cell viability.[1][2]

Materials:

• Cells of interest (e.g., a cancer cell line known to express sigma receptors, such as MCF-7, PC-3, or DU-145)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells per well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in complete medium at 2x the final desired concentrations.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions (or vehicle control) to the respective wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • Add 10 µL of 5 mg/mL MTT solution to each well.[3]

  • Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[3]

  • Mix thoroughly on an orbital shaker for 5-10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Protocol 3: BrdU Assay for Cell Proliferation

Scientific Rationale: The BrdU (5-bromo-2'-deoxyuridine) assay measures DNA synthesis, a hallmark of cell proliferation.[4] BrdU is a synthetic analog of thymidine that gets incorporated into newly synthesized DNA during the S-phase of the cell cycle.[4][5] Incorporated BrdU can then be detected using a specific monoclonal antibody. This assay provides a direct measure of the compound's effect on cell division.

Materials:

• BrdU Cell Proliferation Assay Kit (commercially available kits are recommended)

• Cells and 96-well plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay (Protocol 2, steps 1 and 2). The treatment duration should be chosen based on the cell doubling time.

• BrdU Labeling:

  • Following the kit manufacturer's instructions, add the BrdU labeling solution to each well.

  • Incubate for a period (typically 2-24 hours) to allow for BrdU incorporation into the DNA of proliferating cells.[4]

• Fixation and Denaturation:

  • Remove the labeling medium.

  • Fix the cells and denature the DNA using the fixing/denaturing solution provided in the kit. This step is critical to allow the anti-BrdU antibody to access the incorporated BrdU.[4]

• Immunodetection:

  • Add the anti-BrdU detector antibody to each well and incubate.

  • Wash the wells to remove unbound antibody.

  • Add the secondary antibody conjugated to an enzyme (e.g., HRP) and incubate.

  • Wash the wells again.

• Substrate Addition and Measurement:

  • Add the enzyme substrate (e.g., TMB for HRP) and incubate until a color change is observed.

  • Stop the reaction with a stop solution.

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis:

  • The absorbance is directly proportional to the amount of BrdU incorporated, and thus to the level of cell proliferation.

  • Calculate the percentage of proliferation relative to the vehicle control.

Protocol 4: Caspase-3 Activity Assay for Apoptosis

Scientific Rationale: Caspases are a family of cysteine proteases that play essential roles in programmed cell death (apoptosis). Caspase-3 is a key executioner caspase.[6] Its activation is a central event in the apoptotic cascade.[7] Caspase-3 activity assays typically use a synthetic peptide substrate (e.g., DEVD) conjugated to a reporter molecule (a chromophore like p-nitroaniline (pNA) or a fluorophore like AMC).[6][8] When cleaved by active caspase-3, the reporter is released and can be quantified, providing a measure of apoptosis.[8]

Materials:

• Caspase-3 Activity Assay Kit (colorimetric or fluorometric)

• Cells seeded and treated in multi-well plates

• Lysis buffer

• Caspase-3 substrate (e.g., DEVD-pNA or DEVD-AMC)

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a multi-well plate and treat with [2-(1-Piperazinylmethyl)cyclohexyl]methanol at concentrations around the determined IC₅₀ for an appropriate duration (e.g., 6-24 hours). Include a positive control for apoptosis (e.g., staurosporine).

• Cell Lysis:

  • Collect both adherent and floating cells.

  • Lyse the cells using the lysis buffer provided in the kit to release the cellular contents, including caspases.[6]

• Caspase Reaction:

  • Add the cell lysate to a new plate.

  • Add the caspase-3 substrate to each well to initiate the reaction.

  • Incubate at 37°C for 1-2 hours, protected from light.

• Measurement:

  • Measure the absorbance (e.g., at 405 nm for pNA) or fluorescence (e.g., Ex/Em = 380/460 nm for AMC) using a microplate reader.[8]

• Data Analysis:

  • The signal is proportional to the caspase-3 activity.

  • Express the results as a fold-change in caspase-3 activity compared to the vehicle control.

Protocol 5: Cell Cycle Analysis by Propidium Iodide Staining

Scientific Rationale: Many cytotoxic compounds exert their effects by causing cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing cells from progressing through division. Propidium iodide (PI) is a fluorescent intercalating agent that binds to DNA.[9] The amount of PI fluorescence in a cell is directly proportional to its DNA content. By staining a population of cells with PI and analyzing them by flow cytometry, one can distinguish cells in different phases of the cell cycle (G0/G1 with 2n DNA, S with >2n and <4n DNA, and G2/M with 4n DNA).[9]

Materials:

• Cells seeded and treated in 6-well plates or flasks

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells and treat with the compound for a duration equivalent to one to two cell cycles (e.g., 24-48 hours).

• Cell Harvesting and Fixation:

  • Harvest cells (including any floating cells) and wash with cold PBS.

  • Fix the cells by resuspending them in ice-cold 70% ethanol while gently vortexing. This permeabilizes the cells and preserves their morphology.[10]

  • Incubate on ice or at -20°C for at least 30 minutes.[10]

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in PI staining solution. The RNase A is included to degrade any double-stranded RNA that PI might otherwise bind to, ensuring DNA-specific staining.[11]

  • Incubate in the dark at room temperature for 15-30 minutes.[12]

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer, exciting with a 488 nm laser and collecting the emission in the red channel (e.g., ~610 nm).

  • Collect data from at least 10,000-20,000 single-cell events.

• Data Analysis:

  • Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to generate a DNA content histogram.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

  • Compare the cell cycle distribution of treated cells to that of vehicle-treated control cells.

Hypothesized Signaling Pathway and Data Interpretation

The results from these assays can be integrated to build a comprehensive picture of the compound's cellular effects. For instance, a decrease in cell viability (MTT) and proliferation (BrdU), coupled with an increase in caspase-3 activity and an accumulation of cells in the G2/M phase of the cell cycle, would suggest that the compound induces G2/M arrest followed by apoptotic cell death.

Caption: A hypothesized signaling pathway for [2-(1-Piperazinylmethyl)cyclohexyl]methanol-induced apoptosis via sigma receptor modulation.

Quantitative Data Summary

Assay	Key Parameter	Purpose	Typical Concentration Range
MTT Assay	IC₅₀ (µM)	To determine the concentration that inhibits cell viability by 50%.	0.1 - 100 µM
BrdU Assay	% Proliferation	To quantify the effect on DNA synthesis and cell division.	0.5x, 1x, 2x of IC₅₀
Caspase-3 Assay	Fold-change in activity	To measure the induction of executioner caspase activity (apoptosis).	1x, 2x of IC₅₀
Cell Cycle Analysis	% Cells in G1/S/G2M	To identify cell cycle arrest at specific checkpoints.	0.5x, 1x of IC₅₀

References

• Stevens, M. F., Hickman, J. A., Langdon, S. P., Chubb, D., Vickers, L., Stone, R., Baig, G., Goddard, C., Gibson, N. W., Slack, J. A., Newton, C., Lunt, E., & Fizames, C. (1987). Antitumor activity and pharmacokinetics in mice of 8-carbamoyl-3-methyl-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one (CCRG 81045; M & B 39831), a novel drug with potential as an alternative to dacarbazine. Cancer Research, 47(22), 5846–5852.

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. MP Biomedicals. Retrieved from [Link]

• Abdel-Maksoud, M. S., El-Gamal, M. I., & Oh, C. H. (2015). Functional assays to define agonists and antagonists of the sigma-2 receptor. Journal of Pharmacological and Toxicological Methods, 76, 56–63.
• Aida, J., Fushimi, M., Kusumoto, T., Sugiyama, H., Arimura, N., Ikeda, S., Sasaki, M., Sogabe, S., Aoyama, K., & Koike, T. (2018). Design, Synthesis, and Evaluation of Piperazinyl Pyrrolidin-2-ones as a Novel Series of Reversible Monoacylglycerol Lipase Inhibitors. Journal of Medicinal Chemistry, 61(20), 9205–9217.
• Iorio, M. A., Tomassini, L., Mattson, M. V., George, C., & Jacobson, A. E. (1991). Synthesis, stereochemistry, and biological activity of the 1-(1-phenyl-2-methylcyclohexyl)piperidines and the 1-(1-phenyl-4-methylcyclohexyl)piperidines. Absolute configuration of the potent trans-(-)-1-(1-phenyl-2-methylcyclohexyl)piperidine. Journal of Medicinal Chemistry, 34(8), 2615–2623.
• Wang, J., Su, P., & Wang, D. (2021). Sigma-1 Receptor in Retina: Neuroprotective Effects and Potential Mechanisms. International Journal of Molecular Sciences, 22(16), 8758.
• Asgharian, P., Afshar, F. H., & Mohammadi, S. (2016). Anti-Proliferative and Antimicrobial Activity of Methanolic Extract and SPE Fractions of Artemisia spicigera.
• Ziarani, G. M., Ghasemiyan, S., Badiei, A., & Asadi, S. (2019). Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives. RSC Advances, 9(46), 26867–26880.

• National Center for Biotechnology Information. (2013). Assay Guidance Manual. Cell Viability Assays. Retrieved from [Link]

• Lever, J. R., Miller, D. K., & Litton, T. W. (2010). Sigma receptor agonists: Receptor binding and effects on mesolimbic dopamine neurotransmission assessed by microdialysis. Synapse, 64(4), 284–294.

• University College London. (n.d.). Propidium Iodide Cell Cycle Staining Protocol. Retrieved from [Link]

• Shakhatreh, M. K., Al-Smadi, M. L., & Lafta, H. A. (2016). Bioactive compounds of methanolic extract of Helianthemum lippii grows in Hafr Al-Batin region, northeastern Saudi Arabia. Journal of Chemical and Pharmaceutical Research, 8(8), 834-839.

• Ametamey, S. M., Kessler, L. J., Honer, M., Wyss, M. T., Buck, A., & Schubiger, P. A. (2006). Synthesis and preclinical evaluation of 2-(2-furanyl)-7-[2-[4-[4-(2-[11C]methoxyethoxy)phenyl]-1-piperazinyl]ethyl]7H-pyrazolo[4,3-e][6][13][14]triazolo[1,5-c]pyrimidine-5-amine ([11C]Preladenant) as a PET tracer for the imaging of cerebral adenosine A2A receptors. Nuclear Medicine and Biology, 33(2), 193–200.

• Salic, A., & Mitchison, T. J. (2008). Proliferation Assays (BrdU and EdU) on Skeletal Tissue Sections. Cold Spring Harbor Protocols, 2008(4).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14515, (2-Methylcyclohexyl)methanol. Retrieved from [Link]

• IGBMC. (2010). Cell cycle staining with Propidium Iodide for the cytoplasmic GFP transfected cells using Paraformaldehyde and Ethanol. Retrieved from [Link]

• Lee, J. Y., Kim, H. J., & Kim, J. H. (2012). A Case of Methanol Intoxication Caused by Methomyl Pesticide Ingestion. Journal of the Korean Society of Clinical Toxicology, 10(2), 121–124.
• Tourwé, D., Celen, S., De Groot, T., Van der Veken, P., Mertens, J., & Bormans, G. (2011). Design, synthesis and in vitro evaluation of bridgehead fluoromethyl analogs of N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-N-(pyridin-2-yl)cyclohexanecarboxamide (WAY-100635) for the 5-HT(1A) receptor. European Journal of Medicinal Chemistry, 46(9), 4260–4269.

• University of Virginia School of Medicine. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

• Rossi, S. A., Navarro, G., Lillo, A., Moreno, E., & Cordomí, A. (2023). Development of a Novel σ1 Receptor Biosensor Based on Its Heterodimerization with Binding Immunoglobulin Protein in Living Cells. ACS Chemical Neuroscience, 14(11), 2038–2049.

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). BrdU (Bromodeoxyuridine) for Cell Proliferation Analysis. Retrieved from [Link]

• The Drug Inspector IITD. (2023, February 3). The Difference between BrdU and EdU (Cell proliferation assays) [Video]. YouTube. [Link]

• de Oliveira, A. C., Bezerra, D. P., de Castro, F. O., de Alencar, M. V. O. B., Ferreira, P. M. P., de Oliveira, A. P., & de Moraes, M. O. (2022).

• University College London. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• MDPI. (n.d.). Molbank | Topical Collection : Heterocycle Reactions. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay. Retrieved from [Link]

• Jiao, Y., Liu, G., Li, Y., Zhu, H., Zhou, W., Zhang, J., & Zhang, Z. (2017). Discovery of the Irreversible Covalent FGFR Inhibitor 8-(3-(4-Acryloylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (PRN1371) for the Treatment of Solid Tumors. Journal of Medicinal Chemistry, 60(17), 7309–7322.

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• 14. scbt.com [scbt.com]

Application Note &amp; Protocol: A Robust HPLC-UV Method for the Analysis of [2-(1--Piperazinylmethyl)cyclohexyl]methanol

Abstract

This document details a comprehensive High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. The compound, possessing a piperazine moiety and a cyclohexylmethanol group, presents unique analytical challenges, including the absence of a strong chromophore and the presence of stereoisomers. This application note provides a meticulously developed reversed-phase HPLC method coupled with UV detection following pre-column derivatization. The described protocol is designed for researchers, scientists, and professionals in drug development, offering a robust and validated methodology for purity assessment, impurity profiling, and quality control.

Introduction: The Analytical Challenge

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a molecule of interest in pharmaceutical research due to its structural motifs, which are common in various active pharmaceutical ingredients (APIs). The piperazine ring is a versatile scaffold in medicinal chemistry, while the cyclohexylmethanol group introduces chirality and lipophilicity. The primary analytical hurdles for this compound are its weak ultraviolet (UV) absorbance and the potential for multiple stereoisomers due to its chiral centers.[1][2] A reliable analytical method is crucial for ensuring the quality, purity, and consistency of this compound in research and development settings.

The method detailed herein addresses the challenge of poor UV detection by employing a pre-column derivatization step. This strategy enhances the chromophoric properties of the analyte, allowing for sensitive and accurate quantification using standard HPLC-UV instrumentation.[3][4] Furthermore, the chromatographic conditions have been optimized to ensure adequate separation from potential impurities and by-products that may arise during its synthesis.[5][6][7]

Method Rationale and Development Strategy

The development of this HPLC method was guided by the chemical properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and established chromatographic principles.

Addressing the Lack of a Chromophore

The piperazine moiety in the target analyte lacks a significant chromophore, making direct UV detection at low concentrations impractical.[8] To overcome this, a pre-column derivatization strategy using 4-chloro-7-nitrobenzofuran (NBD-Cl) is employed. NBD-Cl reacts with the secondary amine of the piperazine ring to form a stable, highly UV-active derivative, significantly enhancing detection sensitivity.[3] This approach is well-documented for the analysis of piperazine and its derivatives.[3][4]

Caption: Derivatization of the analyte with NBD-Cl.

Chromatographic Separation Strategy

A reversed-phase HPLC (RP-HPLC) method was selected due to its versatility and wide applicability in pharmaceutical analysis. The choice of a C18 stationary phase provides excellent hydrophobic retention for the derivatized analyte. The mobile phase composition and gradient are optimized to achieve a balance between retention, resolution, and analysis time. The use of a buffer in the mobile phase is critical for controlling the ionization state of any residual basic sites on the analyte and ensuring peak symmetry.

Caption: Logic flow for HPLC method development.

Detailed Application Protocol

Materials and Reagents

• [2-(1-Piperazinylmethyl)cyclohexyl]methanol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Potassium dihydrogen phosphate (KH2PO4) (Analytical grade)

• Orthophosphoric acid (85%) (Analytical grade)

• 4-chloro-7-nitrobenzofuran (NBD-Cl)

• Sodium borate (Analytical grade)

• Hydrochloric acid (Analytical grade)

Instrumentation and Chromatographic Conditions

Parameter	Specification
HPLC System	A system equipped with a gradient pump, autosampler, column oven, and UV-Vis detector.
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	25 mM Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid.
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	470 nm (for NBD-derivative)
Injection Volume	10 µL
Data Acquisition System	Empower™, Chromeleon™, or equivalent chromatography data software.

Preparation of Solutions

• Mobile Phase A (Buffer): Dissolve 3.4 g of KH2PO4 in 1 L of HPLC grade water. Adjust the pH to 3.0 with 85% orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Derivatizing Reagent (NBD-Cl Solution): Dissolve 50 mg of NBD-Cl in 10 mL of methanol. This solution should be prepared fresh daily and protected from light.

• Borate Buffer (0.1 M, pH 9.0): Dissolve 3.81 g of sodium borate in 100 mL of water. Adjust pH to 9.0 with 1 M NaOH or 1 M HCl if necessary.

• Standard Stock Solution (1 mg/mL): Accurately weigh about 10 mg of [2-(1-Piperazinylmethyl)cyclohexyl]methanol reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the Standard Stock Solution to 10 mL with methanol.

Sample Preparation and Derivatization Protocol

• Sample Weighing: Accurately weigh a sample containing approximately 10 mg of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and dissolve it in 10 mL of methanol to obtain a sample stock solution. Dilute 1 mL of this stock solution to 10 mL with methanol to get a working sample solution.

• Derivatization:

  • Pipette 100 µL of the working standard or sample solution into a clean vial.

  • Add 200 µL of 0.1 M Borate Buffer (pH 9.0).

  • Add 100 µL of the NBD-Cl derivatizing reagent.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial in a water bath or heating block at 60 °C for 30 minutes.

  • After cooling to room temperature, add 100 µL of 0.1 M HCl to stop the reaction.

  • Add 500 µL of methanol to the vial.

  • Filter the final solution through a 0.45 µm syringe filter before injection into the HPLC system.

Caption: Step-by-step sample preparation and derivatization workflow.

Method Validation Considerations

For use in a regulated environment, the method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Specificity	The peak for the derivatized analyte should be well-resolved from placebo, impurities, and degradation products.
Linearity	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Accuracy	% Recovery between 98.0% and 102.0% for at least three concentration levels.
Precision	Repeatability (RSD ≤ 2.0%), Intermediate Precision (RSD ≤ 2.0%).
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	Insensitive to small, deliberate variations in method parameters (e.g., pH, flow rate, column temperature).

System Suitability

To ensure the performance of the chromatographic system, system suitability tests should be performed before each analytical run.

System Suitability Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0 for the analyte peak.
Theoretical Plates	≥ 2000 for the analyte peak.
RSD of Peak Areas	≤ 2.0% for six replicate injections of the standard solution.

Chiral Separation Considerations

The described method is an achiral method for purity and assay determination. Due to the presence of chiral centers in [2-(1-Piperazinylmethyl)cyclohexyl]methanol, separation of stereoisomers may be required for full characterization. For chiral separation, a different approach is necessary, typically involving a chiral stationary phase (CSP).[10][11][12] Common CSPs for separating amine-containing chiral compounds include those based on cyclodextrins or polysaccharide derivatives.[12] Method development for chiral separation would involve screening various chiral columns and mobile phases (often in normal phase or polar organic mode) to achieve enantiomeric resolution.[11]

Conclusion

This application note provides a detailed and robust HPLC-UV method for the analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. The pre-column derivatization strategy successfully addresses the challenge of poor UV absorbance, enabling sensitive and accurate quantification. The provided protocol, including detailed chromatographic conditions, sample preparation, and validation guidelines, offers a solid foundation for the implementation of this method in quality control and research environments.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). 2005. [Link]

• ResearchGate. (PDF) Synthesis and in silico study of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives as suitable therapeutic agents. [Link]

• PubMed. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. [Link]

• A Review on Analytical Methods for Piperazine Determination. [Link]

• Baghdad Science Journal. Indirect Flow Injection Spectrophotometric and Chromatographic Methods for the Determination of Mebendazole in Pharmaceutical Formulations. [Link]

• MDPI. Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.). [Link]

• Semantic Scholar. Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivativ. [Link]

• MDPI. High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. [Link]

• Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]

• ResearchGate. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• PubMed Central. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. [Link]

• PubMed. N-[2-Methyl-5-(triazol-1-yl)phenyl]pyrimidin-2-amine as a scaffold for the synthesis of inhibitors of Bcr-Abl. [Link]

• PMC. Antioxidant and Compositional HPLC Analysis of Three Common Bamboo Leaves. [Link]

• Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. [Link]

• Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin). [Link]

• PMC - NIH. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). [Link]

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• 1. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Qualitative and Quantitative Analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a comprehensive guide for the robust analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a bifunctional molecule incorporating a piperazine moiety and a primary alcohol, using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature of the hydroxyl and secondary amine groups, which can lead to poor chromatographic peak shape and thermal instability, a derivatization step is essential for reliable analysis. This document provides a detailed protocol for trifluoroacetyl derivatization, followed by a validated GC-MS method for separation and identification. The principles discussed herein are broadly applicable to the analysis of similar piperazine derivatives and amino alcohols relevant to pharmaceutical research, drug development, and quality control processes.

Introduction: The Analytical Challenge

[2-(1-Piperazinylmethyl)cyclohexyl]methanol and related piperazine-containing compounds are of significant interest in medicinal chemistry and drug development. The piperazine ring is a common scaffold in many pharmacologically active agents.[1] Accurate and sensitive analytical methods are crucial for pharmacokinetic studies, metabolite identification, purity assessment, and quality control of these compounds.

Gas chromatography coupled with mass spectrometry (GC-MS) offers high separation efficiency and definitive identification capabilities. However, the direct analysis of polar molecules like [2-(1-Piperazinylmethyl)cyclohexyl]methanol by GC-MS is challenging. The presence of active hydrogens in the hydroxyl and amine groups leads to strong intermolecular hydrogen bonding, resulting in:

• High boiling points and low volatility.

• Poor thermal stability, potentially leading to on-column degradation.

• Strong adsorption to active sites in the GC inlet and column, causing peak tailing and reduced sensitivity.[2]

To overcome these challenges, derivatization is employed to chemically modify the polar functional groups, thereby increasing volatility and improving chromatographic performance.[2] This application note details a method using trifluoroacetic anhydride (TFAA) for the derivatization of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, rendering it amenable to GC-MS analysis.

Methodological Rationale and Workflow

The analytical workflow is designed to ensure reproducible and accurate results. It encompasses sample preparation, derivatization, GC-MS analysis, and data interpretation.

Sources

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• 2. organomation.com [organomation.com]

Topic: A Guide to the Formulation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol for Preclinical Biological Research

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Introduction

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a novel chemical entity featuring a cyclohexane scaffold, a primary alcohol, and a piperazine moiety. The piperazine ring is a well-recognized "privileged structure" in medicinal chemistry, known for its presence in a multitude of biologically active compounds and its ability to confer favorable pharmacokinetic properties, such as improved aqueous solubility and bioavailability.[1][2] The successful preclinical evaluation of this compound—whether in biochemical assays, cell-based models, or in vivo studies—is fundamentally dependent on a robust and reproducible formulation strategy. An inappropriate formulation can lead to erroneous data due to poor solubility, instability, or unintended vehicle-induced biological effects.

This guide provides a comprehensive, experience-driven framework for developing and validating formulations of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. It moves beyond simple recipes to explain the causal reasoning behind methodological choices, ensuring that researchers can adapt these protocols to their specific experimental needs while maintaining scientific rigor.

Section 1: Pre-formulation Characterization: The Foundation of Rational Design

Before any formulation work begins, a thorough understanding of the compound's intrinsic physicochemical properties is essential. This initial characterization dictates the entire formulation pathway, from the choice of solvents for in vitro stock solutions to the selection of complex vehicles for in vivo administration.[3]

Physicochemical Property Profile

The following table summarizes the key physicochemical properties for [2-(1-Piperazinylmethyl)cyclohexyl]methanol. These values are critical for predicting its behavior in various solvent systems.

Property	Estimated/Determined Value	Significance for Formulation
Molecular Formula	C12H24N2O	Defines the molarity for stock solution preparation.
Molecular Weight	212.33 g/mol	Essential for all concentration calculations.
pKa (Predicted)	~9.5 (most basic nitrogen), ~5.5 (less basic nitrogen)	The presence of two basic nitrogens in the piperazine ring suggests that solubility will be highly pH-dependent. The compound will be more soluble in acidic aqueous solutions where the nitrogens are protonated.
LogP (Predicted)	~1.8 - 2.5	Indicates moderate lipophilicity. The compound is not excessively greasy but may still require solubility enhancement strategies in purely aqueous systems at neutral pH.
Aqueous Solubility	Poor at neutral pH; enhanced in acidic conditions.	Based on related structures, solubility in neutral water is expected to be low but increases significantly in acidic buffers (e.g., 0.1N HCl). This pH-dependent solubility is a key formulation parameter.

Protocol for Initial Solubility Assessment

Objective: To empirically determine the approximate solubility of the compound in a panel of common laboratory solvents. This data is crucial for selecting appropriate solvents for stock solutions and potential in vivo vehicles.

Materials:

• [2-(1-Piperazinylmethyl)cyclohexyl]methanol powder

• Calibrated analytical balance

• Vortex mixer and/or magnetic stirrer

• Solvents: Dimethyl Sulfoxide (DMSO), Ethanol (95-100%), Polyethylene Glycol 400 (PEG 400), Phosphate-Buffered Saline (PBS, pH 7.4), 0.1 N Hydrochloric Acid (HCl)

Procedure:

• Preparation: Weigh 2-5 mg of the compound into separate 1.5 mL microcentrifuge tubes for each solvent to be tested. Record the exact weight.

• Solvent Addition: Add a small, precise volume of the first solvent (e.g., 100 µL) to the corresponding tube.

• Solubilization: Vortex the tube vigorously for 1-2 minutes. Visually inspect for any undissolved particles against a dark background.

• Incremental Addition: If the solid has dissolved completely, the solubility is greater than the current concentration. Record this and continue adding the solvent in small, known increments (e.g., 50-100 µL at a time), vortexing thoroughly after each addition.

• Saturation Point: Continue the incremental solvent addition until a fine precipitate or cloudiness persists even after vigorous and sustained mixing. This indicates that the saturation point has been reached.

• Calculation: Calculate the approximate solubility using the total volume of solvent added just before the saturation point was reached. Express the result in mg/mL and mM.

• Repeat: Repeat steps 2-6 for all other solvents.

Trustworthiness Check: The results from this initial screen form the basis of all subsequent formulation decisions. Inaccurate measurements here can lead to failed experiments later. Always use calibrated equipment and high-purity solvents.

Section 2: Formulation for In Vitro and Cell-Based Assays

For in vitro applications, the primary goal is to prepare a high-concentration stock solution that is sterile, stable, and can be accurately diluted into aqueous assay buffers without causing precipitation of the compound.[4][5]

Causality: The Rationale for a DMSO Stock Solution

Dimethyl sulfoxide (DMSO) is the solvent of choice for initial in vitro screening for several compelling reasons. Its strong dipolar nature allows it to dissolve a wide range of both hydrophobic and hydrophilic compounds. Furthermore, it is miscible with water in all proportions, which facilitates the dilution of the stock solution into aqueous cell culture media or assay buffers. However, it is critical to recognize that DMSO can induce cellular stress and toxicity at concentrations typically above 0.5-1% (v/v).[4] Therefore, the entire formulation strategy is designed to create a sufficiently concentrated stock to keep the final working concentration of DMSO well below this toxic threshold.

Workflow for In Vitro Assay Preparation

Caption: Workflow for preparing final compound concentrations for cell-based assays.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Calculation: Determine the mass of [2-(1-Piperazinylmethyl)cyclohexyl]methanol needed.

  • Mass (mg) = 10 mmol/L × 0.21233 g/mmol × Volume (L) × 1000 mg/g

  • For 1 mL (0.001 L): Mass = 10 × 0.21233 × 0.001 × 1000 = 2.12 mg

• Weighing: Accurately weigh the calculated mass of the compound into a sterile, amber glass vial or a polypropylene tube.

• Solvent Addition: Add the calculated volume of anhydrous, sterile-filtered DMSO (e.g., 1 mL).

• Dissolution: Vortex the vial for 2-3 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but check for stability under these conditions first.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Objective: To perform serial dilutions from the stock solution to achieve the desired final concentrations in the assay plate, ensuring the final DMSO concentration remains non-toxic.

• Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

• Intermediate Dilution: Prepare an intermediate dilution plate or set of tubes. For example, to make a 100 µM intermediate solution (at 100x the final highest concentration), dilute the 10 mM stock 1:100 in sterile cell culture medium or assay buffer.

• Serial Dilution: Perform serial dilutions from the 100 µM solution in the intermediate plate using the same diluent (medium/buffer).

• Dosing: Add a small volume from the intermediate dilution plate to the final assay plate containing cells and medium. For example, adding 2 µL of the 100x intermediate solutions to 198 µL of medium in the well will result in the desired 1x final concentration and a final DMSO concentration of 0.5%.

• Vehicle Control: Crucially, prepare a vehicle control by performing the same dilutions with DMSO alone, ensuring that the final concentration of DMSO in the control wells is identical to the treated wells. This isolates the effect of the compound from any effect of the solvent.[6]

Section 3: Formulation Strategies for In Vivo Animal Studies

Formulating for in vivo experiments is significantly more challenging than for in vitro work. The primary goal is to create a biocompatible, stable, and administrable formulation that ensures adequate systemic exposure of the compound for toxicology and efficacy studies.[7][8][9] The choice of vehicle is paramount and is dictated by the route of administration and the compound's solubility.

Decision-Making Framework for In Vivo Formulation

Caption: Decision tree for selecting an appropriate in vivo formulation strategy.

Protocol 3: Aqueous Formulation for Parenteral Administration (IV, IP, SC)

Rationale: Given the basic piperazine moiety, the compound's solubility can be significantly increased by lowering the pH. This is often the simplest and preferred formulation for parenteral routes if sufficient solubility can be achieved.

• Solubilization: Weigh the required amount of compound into a sterile container. Add a small amount of 0.1 N HCl dropwise while stirring until the compound dissolves completely.

• Buffering: Add a sterile buffer solution (e.g., citrate or phosphate buffer) to bring the formulation to the target volume.

• pH Adjustment: Carefully adjust the final pH to a physiologically tolerable range (typically pH 4-6) using sterile 1 N NaOH or 1 N HCl. A pH meter is required for this step. Never inject highly acidic or basic solutions.

• Sterilization: Filter the final solution through a 0.22 µm sterile syringe filter into a sterile vial.

Protocol 4: Co-Solvent Formulation for Parenteral/Oral Administration

Rationale: When aqueous solubility is insufficient even with pH modification, a co-solvent system can be used to keep the drug in solution. A common vehicle is a ternary mixture that balances solubilizing power with biocompatibility.

• Preparation: In a sterile container, dissolve the required weight of the compound in the organic solvent component first (e.g., 10% of the final volume as DMSO).

• Addition of Co-solvent: Add the primary co-solvent (e.g., 40% of the final volume as PEG 400) and mix thoroughly until a clear solution is formed.

• Aqueous Phase: Slowly add the aqueous component (e.g., 50% of the final volume as sterile saline) dropwise while continuously stirring or vortexing. Critical Step: Rapid addition can cause the compound to precipitate out of solution.

• Final Check: The final formulation should be a clear, homogenous solution.

Protocol 5: Oral Suspension Formulation (PO)

Rationale: For oral administration of poorly soluble compounds, a uniform suspension can be an effective delivery method. The goal is to ensure a consistent dose is delivered in each administration.[7]

• Wetting Agent: Weigh the compound into a mortar. Add a small amount of a wetting agent (e.g., 1-2 drops of glycerol or Tween 80) and triturate with a pestle to form a smooth, uniform paste. This step is critical to prevent clumping.

• Vehicle Addition: Slowly add the suspension vehicle (e.g., 0.5% w/v carboxymethylcellulose [CMC] in purified water) in small portions while continuously triturating to maintain a homogenous mixture.

• Volume Adjustment: Transfer the mixture to a calibrated graduated cylinder and add the vehicle to the final desired volume.

• Homogenization: Mix thoroughly by shaking. For larger volumes, a homogenizer may be required to ensure uniform particle size distribution.

• Dosing: A suspension must be vigorously shaken before each dose is withdrawn to ensure uniformity.

Section 4: Quality Control and Stability Assessment

Preparing a formulation is only half the battle; verifying its quality and stability is essential for generating reliable data.[10][11] Every new formulation should undergo a basic panel of quality control (QC) tests.

QC Test	Purpose	Acceptance Criteria	Analytical Technique
Visual Inspection	Check for clarity (solutions) or uniformity (suspensions) and absence of foreign matter.	Clear and particle-free (solutions). Homogenous, re-suspendable (suspensions).	Macroscopic observation against light and dark backgrounds.
pH Measurement	Ensure the formulation is within a physiologically acceptable range for the route of administration.	Typically pH 4-8 for parenteral routes.	Calibrated pH meter.
Concentration Verification	Confirm that the final concentration of the active compound is accurate.	90-110% of the target concentration.	High-Performance Liquid Chromatography (HPLC) with UV or MS detection.
Particle Size Analysis	(Critical for IV) To detect precipitation or aggregation that could cause embolism.	Absence of large aggregates. Mean particle size should be in the low nanometer range for solutions.	Dynamic Light Scattering (DLS).[12]

Protocol for Short-Term Stability Testing

Objective: To ensure the formulation remains stable (physically and chemically) for the intended duration of the experiment.

• Preparation: Prepare a batch of the final formulation as described in the protocols above.

• Initial Analysis (T=0): Immediately perform the full panel of QC tests (Visual, pH, HPLC, DLS).

• Storage: Store aliquots of the formulation under the planned experimental conditions (e.g., room temperature, 4°C) and protected from light.

• Follow-up Analysis: Re-run the QC tests at specified time points (e.g., 4 hours, 24 hours, 7 days). The frequency of testing should be sufficient to establish a stability profile.[13][14]

• Evaluation: A significant change (e.g., >10% drop in concentration, appearance of particles, pH shift) indicates instability. The formulation should only be used within its demonstrated period of stability.

Conclusion

The formulation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol for biological experiments is a systematic process that relies on a foundational understanding of its physicochemical properties. For in vitro studies, a DMSO-based stock solution is a reliable starting point, provided the final solvent concentration is carefully controlled. For in vivo research, the formulation strategy must be tailored to the route of administration, leveraging pH modification for aqueous solutions or employing co-solvent or suspension systems when necessary. In all cases, rigorous quality control and stability testing are not optional—they are an integral part of the experimental design, ensuring the integrity and reproducibility of the resulting biological data.

References

• Sigma-Aldrich.Product Information Sheet for Phencyclidine hydrochloride.

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• Charnwood Discovery.How to Develop Effective in vitro Assays for Early Drug Discovery. Charnwood Discovery White Paper.
• Promega Corporation.The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery. Promega Website.

• Falvo, E., et al. Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. National Institutes of Health. [Link]

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• National Center for Biotechnology Information. Assay Guidance Manual. NCBI Bookshelf. [Link]

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• European Medicines Agency. Formulation of poorly soluble compounds. EMA Presentation. [Link]

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• Some, D. The Use of Light-Scattering Detection with SEC and HPLC for Protein and Antibody Studies, Part II: Examples and Comparison to Mass Spectrometry. Chromatography Online. [Link]

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Application Notes and Protocols for [2-(1--Piperazinylmethyl)cyclohexyl]methanol in Receptor Binding Assays

Introduction: Unveiling the Binding Profile of a Novel Ligand

The compound [2-(1-Piperazinylmethyl)cyclohexyl]methanol, characterized by its cyclohexyl and piperazine moieties, presents a compelling scaffold for investigation as a modulator of various cell surface and intracellular receptors. Structures bearing these chemical features have been noted for their interaction with a range of targets, including but not limited to sigma (σ) receptors and G-protein coupled receptors (GPCRs).[1][2] The primary objective of this guide is to provide researchers, scientists, and drug development professionals with a comprehensive suite of protocols to characterize the binding affinity and selectivity of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

This document provides a framework for establishing a robust receptor binding assay, a fundamental technique in pharmacology for quantifying the interaction between a ligand and its receptor.[3][4] We will delve into both direct and indirect binding methodologies, emphasizing the principles of experimental design, data acquisition, and rigorous analysis to ensure the generation of reliable and reproducible results. The protocols outlined herein are designed to be adaptable, serving as a foundational methodology for the initial characterization of this novel ligand.

Section 1: Foundational Principles of Receptor Binding Assays

A successful binding assay is contingent on several key factors, including the quality of the reagents, the optimization of assay conditions, and a thorough understanding of the underlying principles of receptor-ligand interactions.[5]

1.1. The Law of Mass Action and Binding Equilibria

Receptor-ligand binding is a reversible process governed by the Law of Mass Action.[6] The interaction can be simplified by the following equation:

[L] + [R] ⇌ [LR]

Where [L] is the concentration of the ligand, [R] is the concentration of the receptor, and [LR] is the concentration of the ligand-receptor complex. At equilibrium, the rates of association and dissociation are equal. The equilibrium dissociation constant (Kd) is a measure of the affinity of the ligand for the receptor, with a lower Kd value indicating higher affinity.[6]

1.2. Key Parameters in Binding Assays

• Total Binding: The total amount of ligand bound to the receptor preparation.

• Nonspecific Binding (NSB): The portion of the ligand that is bound to components other than the target receptor. This is determined by measuring binding in the presence of a high concentration of an unlabeled competing ligand.[5]

• Specific Binding: The amount of ligand bound to the target receptor. It is calculated by subtracting the nonspecific binding from the total binding.

1.3. Assay Formats: A Comparative Overview

Ligand binding assays can be broadly categorized as either direct or indirect (competition) assays and can utilize various detection methods.[4][7]

Assay Type	Description	Advantages	Disadvantages
Direct Binding (Saturation)	A labeled version of the ligand of interest is incubated with the receptor at increasing concentrations to determine Kd and Bmax (receptor density).[8]	Provides direct measurement of affinity and receptor number.	Requires a labeled (radiolabeled or fluorescent) version of the test compound.
Indirect Binding (Competition)	The ability of an unlabeled ligand (the "competitor") to displace a labeled ligand with known affinity from the receptor is measured.[7][9]	Does not require labeling of the test compound; allows for the screening of large numbers of unlabeled compounds.[7][9]	Provides relative affinity (Ki) which is dependent on the affinity of the labeled ligand.

Section 2: Experimental Protocols

The following protocols provide a step-by-step guide for characterizing the binding of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. It is imperative to note that these are starting points, and optimization of parameters such as incubation time, temperature, and protein concentration is crucial for each specific receptor system.

2.1. Preparation of Receptor Membranes

High-quality receptor preparations are fundamental to a successful binding assay.[5] This protocol describes a general method for preparing membranes from cultured cells or tissues.

Materials:

• Cells or tissue expressing the target receptor

• Lysis Buffer: 50mM Tris-HCl, 5mM MgCl2, 5mM EDTA, pH 7.4

• Protease inhibitor cocktail

• Sucrose solution (10% w/v)

• Homogenizer (e.g., Dounce or Polytron)

• High-speed centrifuge

Procedure:

• Harvest cells or dissect tissue and wash with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet or tissue in 20 volumes of cold lysis buffer containing a protease inhibitor cocktail.

• Homogenize the suspension on ice.

• Centrifuge the homogenate at 1,000 x g for 5 minutes at 4°C to remove nuclei and large debris.[10]

• Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.[10]

• Discard the supernatant and resuspend the membrane pellet in fresh lysis buffer.

• Repeat the centrifugation step.

• Resuspend the final pellet in a buffer containing 10% sucrose for cryoprotection.[10]

• Determine the protein concentration using a standard protein assay (e.g., BCA).

• Aliquot the membrane preparation and store at -80°C until use.

2.2. Protocol 1: Radioligand Competition Binding Assay

This protocol is designed to determine the inhibitory constant (Ki) of [2-(1-Piperazinylmethyl)cyclohexyl]methanol by measuring its ability to displace a known radioligand from the target receptor.

Workflow for Radioligand Competition Binding Assay

Caption: Workflow for a typical radioligand competition binding assay.

Materials:

• Receptor membrane preparation

• Assay Buffer: 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4[10]

• Radioligand specific for the target receptor (e.g., [³H]-DTG for sigma receptors)

• [2-(1-Piperazinylmethyl)cyclohexyl]methanol

• Unlabeled competing ligand for nonspecific binding determination (e.g., Haloperidol for sigma receptors)

• 96-well plates

• Filter mats (e.g., GF/C pre-soaked in 0.3% PEI)[10]

• Vacuum filtration manifold

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Prepare serial dilutions of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in assay buffer. The concentration range should typically span from 10⁻¹¹ M to 10⁻⁵ M.

• In a 96-well plate, add the following to each well for a final volume of 250 µL:[10]

  • Total Binding: 50 µL of radioligand, 50 µL of assay buffer, and 150 µL of membrane preparation.

  • Nonspecific Binding (NSB): 50 µL of radioligand, 50 µL of a high concentration of unlabeled competitor, and 150 µL of membrane preparation.

  • Competition: 50 µL of radioligand, 50 µL of the corresponding dilution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, and 150 µL of membrane preparation.

• Incubate the plate at a constant temperature (e.g., 30°C) for a predetermined time to reach equilibrium (e.g., 60 minutes).[10]

• Terminate the incubation by rapid vacuum filtration through the pre-soaked filter mats.[10]

• Wash the filters four times with ice-cold wash buffer.[10]

• Dry the filter mats and add scintillation cocktail.[10]

• Count the radioactivity in a microplate scintillation counter.

Data Analysis:

• Calculate the specific binding at each concentration of the test compound.

• Plot the percent specific binding against the log concentration of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).[11]

• Calculate the Ki value using the Cheng-Prusoff equation:[6]

  Ki = IC50 / (1 + ([L]/Kd))

  Where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

2.3. Protocol 2: Fluorescent Ligand Binding Assay

This non-radioactive method offers safety and cost advantages and is amenable to high-throughput screening.[12][13]

Workflow for Fluorescent Ligand Binding Assay

Caption: Workflow for a whole-cell fluorescent ligand competition binding assay.

Materials:

• Live cells expressing the target receptor, seeded in 96-well plates

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescently labeled ligand specific for the target receptor

• [2-(1-Piperazinylmethyl)cyclohexyl]methanol

• Unlabeled competing ligand for nonspecific binding

• Fluorescence microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in HBSS.

• Wash the cells with HBSS.

• Add the test compound dilutions to the appropriate wells. For total binding, add buffer alone. For nonspecific binding, add a high concentration of the unlabeled competitor.

• Incubate for 30 minutes at 37°C in a 5% CO₂ incubator.[12]

• Add the fluorescent ligand at a concentration near its Kd to all wells.[12]

• Incubate for another 30 minutes at 37°C.[12]

• Wash the cells twice with HBSS to remove unbound fluorescent ligand, leaving a final volume of 100 µL in each well.[12]

• Read the plate in a fluorescence plate reader using the appropriate excitation and emission wavelengths.

Data Analysis: The data analysis is analogous to the radioligand binding assay, yielding an IC50 and a subsequently calculated Ki value.

Section 3: Assay Validation and Quality Control

To ensure the reliability of the binding data, rigorous assay validation and ongoing quality control are essential.[14][15]

3.1. Initial Assay Validation

• Receptor Saturation: If a labeled version of [2-(1-Piperazinylmethyl)cyclohexyl]methanol is available, perform a saturation binding experiment to determine its Kd and Bmax. The binding should be saturable.

• Time Dependence: Determine the time required to reach binding equilibrium by measuring specific binding at various time points.

• Protein Linearity: Ensure that the specific binding is linearly dependent on the concentration of the receptor preparation.

• Pharmacological Specificity: The binding of the labeled ligand should be displaceable by other known ligands for the receptor in a manner consistent with their established affinities.

3.2. Quality Control Metrics

• Signal Window: The ratio of total binding to nonspecific binding should be sufficiently large (ideally >10) to provide a robust assay window.

• Z'-factor: This statistical parameter is used to assess the quality of an assay for high-throughput screening. A Z'-factor > 0.5 is indicative of an excellent assay.

• Intra- and Inter-assay Variability: The coefficient of variation (%CV) for replicate measurements within and between assays should be within acceptable limits (typically <20%).

• Control Compound: A known reference compound should be included in each assay to monitor for assay drift and ensure consistency.[5]

Section 4: Potential Receptor Targets and Signaling Pathways

The piperazine and cyclohexyl motifs are present in ligands for various receptors, with sigma receptors being a prominent family.

4.1. Sigma Receptors (σ₁ and σ₂)

Sigma receptors are unique intracellular chaperone proteins, primarily located at the endoplasmic reticulum (ER).[16][17] They are implicated in a wide range of cellular functions and are targets for various psychiatric and neurological drugs.[16][18]

• Sigma-1 Receptor (σ₁R): This receptor is involved in modulating calcium signaling, ion channel function, and cellular stress responses.[16][19][20]

• Sigma-2 Receptor (σ₂R)/TMEM97: The σ₂R is involved in cellular proliferation, lipid metabolism, and trafficking.[18][21][22][23]

Potential Signaling Pathways of Sigma Receptors

Caption: Simplified overview of potential signaling pathways for Sigma-1 and Sigma-2 receptors.

Conclusion

This application note provides a comprehensive guide for the initial characterization of [2-(1-Piperazinylmethyl)cyclohexyl]methanol using established receptor binding assay methodologies. By following these protocols and adhering to rigorous validation and quality control standards, researchers can confidently determine the binding affinity and selectivity of this novel compound. The insights gained from these studies will be instrumental in elucidating its pharmacological profile and potential as a therapeutic agent.

References

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• Wikipedia. (2023, October 27). Ligand binding assay. [Link]

• Palucki, B. L., et al. (2005). Discovery of (2S)-N-[(1R)-2-[4-cyclohexyl-4-[[(1,1-dimethylethyl)amino]carbonyl]-1-piperidinyl]-1-[(4-fluorophenyl)methyl]-2-oxoethyl]-4-methyl-2-piperazinecarboxamide (MB243), a potent and selective melanocortin subtype-4 receptor agonist. Bioorganic & Medicinal Chemistry Letters, 15(1), 171-175. [Link]

• NanoTemper Technologies. (n.d.). Assay setup for competitive binding measurements. Retrieved from [Link]

• Wikipedia. (2023, November 29). Sigma-1 receptor. [Link]

• Kalluri, S., et al. (2019). Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift. The AAPS Journal, 21(5), 89. [Link]

• BMG LABTECH. (n.d.). Fluorescent ligand binding assays for GPCRs. Retrieved from [Link]

• Ryskamp, D. A., et al. (2021). Sigma-2 Receptors—From Basic Biology to Therapeutic Target: A Focus on Age-Related Degenerative Diseases. Cells, 10(7), 1644. [Link]

• Smith, N. J. (2018). 100 years of modelling ligand–receptor binding and response: A focus on GPCRs. British Journal of Pharmacology, 175(12), 2155–2173. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (2-Methylcyclohexyl)methanol. PubChem Compound Database. Retrieved from [Link]

• Cordeaux, Y., et al. (2011). Original Fluorescent Ligand-Based Assays Open New Perspectives in G-Protein Coupled Receptor Drug Screening. Current Molecular Pharmacology, 4(1), 1-11. [Link]

• PrepChem. (n.d.). Synthesis of 1-methyl-1-cyclohexylmethanol. Retrieved from [Link]

• Wang, Y., et al. (2024). Sigma-1 receptor signaling: A potential therapeutic approach for ischemic stroke. Frontiers in Pharmacology, 15, 1358763. [Link]

• Fluidic Analytics. (2023, December 12). Competition Assays vs. Direct Binding Assays: How to choose. Retrieved from [Link]

• Wikipedia. (2023, August 16). Sigma-2 receptor. [Link]

• ResearchGate. (2019). Quality Controls in Ligand Binding Assays: Recommendations and Best Practices. Retrieved from [Link]

• Structural Biology @ Vanderbilt. (n.d.). Biomolecular Ligand-Receptor Binding Studies: Theory, Practice, and Analysis. Retrieved from [Link]

• Bylund, D. B. (1992). Radioligand binding methods: practical guide and tips. The Journal of pharmacology and experimental therapeutics, 262(1), 1-5. [Link]

• Google Patents. (2019). WO2019018592A2 - Process for the preparation of n-((1r,2s,5r)-5-(tert-butylamino)-2-((s)-3-(7-tert-butylpyrazolo[1,5-a][5][24][25]triazin-4-ylamino)-2-oxopyrrolidin-1-yl)cyclohexyl)acetamide.

• Munson, P. J., & Rodbard, D. (1988). Analysis of Competition Binding Assays: Assessment of the Range of Validity of a Commonly Invoked Assumption. Analytical Biochemistry, 172(1), 220-239. [Link]

• Mbatia, M. M., et al. (2015). (4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)(cyclohexyl)methanone hydrochloride (LDK1229): a new cannabinoid CB1 receptor inverse agonist from the class of benzhydryl piperazine analogs. Molecular pharmacology, 87(2), 220–231. [Link]

• Lee, J. Z., et al. (2020). Sigma-2 Receptor Ligand Binding Modulates Association between TSPO and TMEM97. Molecules, 25(11), 2635. [Link]

• Fluidic Sciences. (2023, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

• Su, T. P., et al. (2019). The Sigma-1 Receptor in Cellular Stress Signaling. Frontiers in Neuroscience, 13, 762. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Mbatia, M. M., et al. (2015). (4-(Bis(4-Fluorophenyl)Methyl)Piperazin-1-yl)(Cyclohexyl)Methanone Hydrochloride (LDK1229): A New Cannabinoid CB1 Receptor Inverse Agonist from the Class of Benzhydryl Piperazine Analogs. Molecular Pharmacology, 87(2), 220-231. [Link]

• Ren, J., et al. (2020). The Biological Function of Sigma-2 Receptor/TMEM97 and Its Utility in PET Imaging Studies in Cancer. Cancers, 12(7), 1899. [Link]

• MilliporeSigma. (n.d.). Receptor Binding Assays. Retrieved from [Link]

• GraphPad. (n.d.). Competitive Binding Data with One Class of Receptors. Retrieved from [Link]

• Sahnoun, S., et al. (2022). Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases. International Journal of Molecular Sciences, 23(19), 11848. [Link]

• Google P

• Nguyen, L., et al. (2016). Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases. Journal of Pharmacological Sciences, 131(1), 1-9. [Link]

• de Jong, L. A., et al. (2005). Receptor–ligand binding assays: Technologies and Applications. Journal of Chromatography B, 829(1-2), 1-25. [Link]

• Sahnoun, S., et al. (2023). Sigma-2 Receptor/Transmembrane Protein 97 in Pain Modulation: Tracing Historical Roots and Current Research Directions. ACS Pharmacology & Translational Science, 6(8), 1147–1157. [Link]

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• 2. (4-(Bis(4-Fluorophenyl)Methyl)Piperazin-1-yl)(Cyclohexyl)Methanone Hydrochloride (LDK1229): A New Cannabinoid CB1 Receptor Inverse Agonist from the Class of Benzhydryl Piperazine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: [2-(1-Piperazinylmethyl)cyclohexyl]methanol as a Putative Chemical Probe for the Sigma-1 Receptor

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use. [1]

Authored by: Your Senior Application Scientist

Introduction: Unveiling a Potential Modulator of a Key Cellular Chaperone

The sigma-1 receptor (σ1R) is a unique ligand-operated chaperone protein located at the endoplasmic reticulum (ER), a critical cellular organelle.[2][3] It plays a pivotal role in modulating a variety of cellular processes, including calcium signaling, ion channel activity, and cellular stress responses.[2][4][5] The σ1R is implicated in a range of neurological and psychiatric disorders, as well as in cancer and cardiovascular diseases, making it a compelling target for therapeutic intervention.[2][3]

This document introduces [2-(1-Piperazinylmethyl)cyclohexyl]methanol , a novel small molecule with structural motifs characteristic of sigma receptor ligands. Based on its chemical architecture, we hypothesize that this compound acts as a chemical probe for the σ1R. Chemical probes are indispensable tools in chemical biology and drug discovery, enabling the interrogation of protein function in complex biological systems. This application note provides a comprehensive guide for researchers to validate the utility of [2-(1-Piperazinylmethyl)cyclohexyl]methanol as a σ1R probe, encompassing target engagement, affinity and selectivity determination, and functional characterization in cellular models.

Hypothesized Mechanism of Action and Cellular Consequences

The σ1R resides predominantly at the mitochondria-associated ER membrane (MAM), a specialized subcellular compartment that facilitates communication between the ER and mitochondria.[6] In its resting state, σ1R is complexed with another chaperone protein, BiP.[6] Upon ligand binding, σ1R is thought to dissociate from BiP, allowing it to interact with and modulate the function of various client proteins, including ion channels and receptors.[6]

We postulate that [2-(1-Piperazinylmethyl)cyclohexyl]methanol binds to the σ1R, initiating a conformational change that triggers its chaperone activity. Depending on its specific binding mode, the compound could act as an agonist , promoting the dissociation from BiP and subsequent modulation of downstream effectors, or as an antagonist , stabilizing the σ1R-BiP complex and preventing its signaling functions.[6] The functional consequences of σ1R modulation are context-dependent but can include alterations in intracellular calcium homeostasis, modulation of neuronal excitability, and regulation of cell survival pathways.

Hypothesized Signaling Cascade of the Sigma-1 Receptor

Caption: Hypothesized signaling pathway of the σ1R upon ligand binding.

Experimental Validation and Characterization Protocols

The following protocols provide a roadmap for validating [2-(1-Piperazinylmethyl)cyclohexyl]methanol as a chemical probe for the σ1R.

Protocol 1: Determining Target Affinity and Selectivity via Radioligand Binding Assay

This protocol aims to quantify the binding affinity of the compound for the σ1R and assess its selectivity against the σ2R.

Materials:

• Compound: [2-(1-Piperazinylmethyl)cyclohexyl]methanol

• Cell Membranes: Prepared from cells overexpressing human σ1R or σ2R.

• Radioligand: -pentazocine (for σ1R) and [³H]DTG (for σ2R, in the presence of a σ1R masking agent like (+)-pentazocine).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific binding control: Haloperidol.

• Scintillation fluid and vials.

• Filter plates and harvester.

Procedure:

• Prepare serial dilutions of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

• In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound or control.

• Incubate at room temperature for a specified time (e.g., 120 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through filter plates, followed by washing with ice-cold assay buffer.

• Allow the filters to dry, then add scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and determine the Ki value using non-linear regression analysis (e.g., Cheng-Prusoff equation).

Expected Data:

Target	Radioligand	Test Compound Ki (nM) (Hypothetical)
σ1 Receptor	-pentazocine	50
σ2 Receptor	[³H]DTG	>1000

Protocol 2: Confirming Target Engagement in Live Cells with Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful technique to verify that a compound binds to its target protein within the complex environment of a living cell.[7][8][9] Ligand binding stabilizes the target protein, resulting in a higher melting temperature.[8][9]

Experimental Workflow for CETSA

Caption: A streamlined workflow for the Cellular Thermal Shift Assay.

Materials:

• Cell line: A human cell line endogenously expressing σ1R (e.g., SH-SY5Y).

• Compound: [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

• PBS and Protease Inhibitors.

• Instrumentation: PCR machine or other device for precise temperature control.

• Detection reagents: Anti-σ1R antibody and reagents for Western blotting or ELISA.

Procedure:

• Culture cells to confluency.

• Treat cells with the test compound or vehicle control for a defined period (e.g., 1 hour).

• Harvest and resuspend the cells in PBS with protease inhibitors.

• Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling.[7]

• Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

• Separate the soluble fraction (containing stabilized, non-denatured protein) from the precipitated fraction by centrifugation.

• Analyze the amount of soluble σ1R in the supernatant by Western blot or ELISA.

• Plot the amount of soluble σ1R as a function of temperature to generate melting curves. A shift in the melting curve in the presence of the compound indicates target engagement.

Protocol 3: Functional Characterization - Agonist vs. Antagonist Activity

This protocol aims to determine whether [2-(1-Piperazinylmethyl)cyclohexyl]methanol acts as a σ1R agonist or antagonist. A common functional readout for σ1R activity is its ability to modulate intracellular calcium mobilization.

Materials:

• Cell line: A suitable cell line for calcium imaging (e.g., HEK293 cells overexpressing σ1R).

• Calcium indicator dye: Fluo-4 AM or similar.

• Known σ1R agonist: (+)-Pentazocine.

• Known σ1R antagonist: NE-100.

• Test compound: [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

• Fluorescence plate reader or microscope.

Procedure:

• Agonist Mode:

  • Load cells with the calcium indicator dye.

  • Treat cells with varying concentrations of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

  • Measure the change in intracellular calcium levels. An increase in calcium signal suggests agonist activity.

• Antagonist Mode:

  • Pre-incubate the dye-loaded cells with varying concentrations of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

  • Stimulate the cells with a known σ1R agonist (e.g., (+)-pentazocine).

  • Measure the change in intracellular calcium levels. Inhibition of the agonist-induced calcium response indicates antagonist activity.

Expected Functional Data:

Assay Mode	Test Compound	Effect on Calcium Mobilization (Hypothetical)	Inferred Activity
Agonist	[2-(1-Piperazinylmethyl)cyclohexyl]methanol	Dose-dependent increase	Agonist
Antagonist	[2-(1-Piperazinylmethyl)cyclohexyl]methanol	No effect on agonist-induced response	Not an Antagonist

Advanced Applications: Target Deconvolution and Off-Target Profiling

For a more comprehensive understanding of the cellular targets of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, advanced chemoproteomic techniques such as Activity-Based Protein Profiling (ABPP) can be employed.[10][11][12] By synthesizing a derivative of the compound with a clickable tag (e.g., an alkyne or azide), researchers can perform competitive ABPP to identify other potential binding partners in the proteome, providing valuable insights into its selectivity and potential off-target effects.

Conclusion and Future Directions

[2-(1-Piperazinylmethyl)cyclohexyl]methanol represents a promising candidate for a chemical probe of the σ1R. The protocols outlined in this application note provide a robust framework for its validation and characterization. A thoroughly validated probe will be an invaluable asset for researchers investigating the multifaceted roles of the σ1R in health and disease, ultimately paving the way for the development of novel therapeutics targeting this important protein.

References

• Wikipedia contributors. (2024). Sigma receptor. Wikipedia. [Link]

• Schmidt, H. R., & Zheng, S. (2016). The molecular function of σ receptors: past, present, and future. Journal of molecular biology, 428(20), 4155-4166. [Link]

• Wikipedia contributors. (2024). Sigma-1 receptor. Wikipedia. [Link]

• Hayashi, T. (2019). The Sigma-1 Receptor in Cellular Stress Signaling. Frontiers in Neuroscience, 13, 762. [Link]

• Ortega-Velasquez, R., & Varela-Ramirez, A. (2022). Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases. International Journal of Molecular Sciences, 23(19), 11827. [Link]

• Xu, J., et al. (2011). Functional assays to define agonists and antagonists of the sigma-2 receptor. FEBS Letters, 585(22), 3546-3550. [Link]

• Nguyen, L., et al. (2017). Sigma receptors [σRs]: biology in normal and diseased states. Journal of Receptor, Ligand and Channel Research, 10, 1-13. [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current protocols in chemical biology, 8(3), 167-184. [Link]

• Willems, L. I., et al. (2020). Activity-based protein profiling: a graphical review. Journal of the American Chemical Society, 142(30), 12935-12948. [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). [Link]

• National Center for Biotechnology Information. N-[4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]phenyl]benzamide. [Link]

• Szabo, A., et al. (2021). Sigma-1 Receptor Modulation by Ligands Coordinates Cancer Cell Energy Metabolism. Cancers, 13(11), 2634. [Link]

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• James, M. L., & Gambhir, S. S. (2012). Sigma 1 Receptors In vitro and In vivo Imaging Studies in Different Disease States. Current pharmaceutical design, 18(33), 5228-5248. [Link]

• Creative Biolabs. Activity based Protein Profiling (Abpp). [Link]

• Penke, B., et al. (2018). Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases. Frontiers in Pharmacology, 9, 110. [Link]

• Thermo Fisher Scientific. (2022, May 5). Activity Based Protein Profiling for Drug Discovery [Video]. YouTube. [Link]

• Al-montasir, A., & As-Safi, M. A. (2021). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 11(16), e4129. [Link]

• van der Wijk, T., et al. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 35(1), 2326442. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Welcome to the technical support center for the synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the common challenges encountered during the synthesis of this valuable piperazine derivative, ultimately aiming to improve your reaction yields and product purity.

The synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol can be approached through several synthetic routes. In this guide, we will focus on two of the most logical and commonly adaptable pathways:

• Reductive Amination of a Keto-Precursor

• Nucleophilic Ring-Opening of an Epoxide

Each pathway presents its own set of challenges and optimization parameters. This guide is structured to address specific issues you might encounter in a practical, question-and-answer format, grounded in established chemical principles.

Pathway 1: Reductive Amination

This pathway typically involves the reaction of a suitable keto-precursor, such as (2-oxocyclohexyl)methyl acetate, with piperazine, followed by reduction of the resulting iminium ion intermediate.

Visualizing the Reductive Amination Workflow

Caption: A general workflow for the reductive amination synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Troubleshooting Guide & FAQs for Reductive Amination

Question 1: My reaction has stalled, and I see a significant amount of unreacted starting material. What could be the cause?

Answer: A stalled reaction in reductive amination can often be attributed to several factors related to the formation of the imine or iminium ion intermediate.[1]

• Inefficient Imine/Iminium Ion Formation: The initial condensation between the ketone and piperazine to form the iminium ion is a critical equilibrium step.[1]

  • pH of the Reaction: The pH is crucial. An overly acidic medium will protonate the piperazine, rendering it non-nucleophilic. Conversely, a basic medium may not be sufficient to catalyze the dehydration step. For many reductive aminations, a mildly acidic pH (around 5-6) is optimal. You can achieve this by adding a catalytic amount of a weak acid like acetic acid.

  • Water Removal: The formation of the iminium ion generates water. If not removed, water can push the equilibrium back towards the starting materials. The use of a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, can be beneficial.

• Steric Hindrance: The cyclohexyl ring can present some steric hindrance. Ensure that the reaction temperature is adequate to overcome the activation energy barrier. A moderate increase in temperature (e.g., from room temperature to 40-50 °C) might be necessary.

• Purity of Reagents: Ensure your piperazine and keto-precursor are pure and free of excess water.

Question 2: I am observing the formation of a significant amount of a di-substituted byproduct where the piperazine has reacted on both nitrogens. How can I improve the selectivity for the mono-substituted product?

Answer: This is a common challenge when working with piperazine. To favor mono-substitution, you can employ one of the following strategies:

• Use of a Large Excess of Piperazine: By using a significant excess of piperazine (e.g., 5-10 equivalents), you statistically favor the reaction of the keto-precursor with a piperazine molecule that has not yet reacted. The unreacted piperazine can be removed during the work-up.

• Use of a Protecting Group: A more controlled approach is to use a mono-protected piperazine, such as N-Boc-piperazine.[2] The Boc (tert-butyloxycarbonyl) group protects one of the nitrogens, allowing the other to react selectively. The Boc group can then be removed under acidic conditions (e.g., with HCl in an alcohol solvent) in a subsequent step.[2]

Question 3: My main byproduct appears to be the alcohol resulting from the reduction of the starting ketone. How can I prevent this?

Answer: The formation of the alcohol byproduct indicates that your reducing agent is reacting with the starting ketone before the iminium ion is formed and reduced.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred reducing agent for reductive aminations because it is less reactive towards ketones and aldehydes compared to other hydrides like sodium borohydride (NaBH₄).[3] It will, however, readily reduce the iminium ion.

• Reaction Temperature: To prevent the direct reduction of the aldehyde, it is advisable to control the reaction temperature, especially during the addition of the reducing agent. Temperatures between -10°C and 0°C can help to mitigate this side reaction.[3]

• Order of Addition: It is generally best to allow the ketone and piperazine to stir together for a period to allow for the formation of the iminium ion before adding the reducing agent.

Question 4: The purification of my final product is proving difficult due to its high polarity and water solubility. What purification strategies do you recommend?

Answer: The presence of the piperazine and hydroxyl groups makes the target molecule quite polar.

• Acid-Base Extraction: You can exploit the basic nature of the piperazine moiety. During the work-up, acidify the aqueous layer with dilute HCl to protonate your product, making it highly water-soluble. This will allow you to wash the organic layer to remove non-basic impurities. Then, basify the aqueous layer with a base like NaOH to deprotonate your product, which can then be extracted into an organic solvent like dichloromethane or ethyl acetate.

• Recrystallization: If the product is a solid, recrystallization can be an effective purification method.[4] Experiment with different solvent systems. A common approach for polar compounds is to dissolve the crude product in a minimal amount of a polar solvent (like isopropanol or methanol) and then add a less polar co-solvent (like acetone or diethyl ether) until turbidity is observed, followed by cooling.[4]

• Silica Gel Chromatography: While challenging for very polar compounds, it is still a viable option. Use a more polar eluent system, such as dichloromethane/methanol with a small amount of ammonium hydroxide to prevent the product from streaking on the column.

Pathway 2: Epoxide Ring-Opening

This synthetic route involves the nucleophilic attack of piperazine on a cyclohexene oxide derivative, such as 1,2-epoxycyclohexanemethanol.

Visualizing the Epoxide Ring-Opening Workflow

Caption: A general workflow for the epoxide ring-opening synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Troubleshooting Guide & FAQs for Epoxide Ring-Opening

Question 1: The reaction is very slow, and I have a low conversion to the desired product. How can I increase the reaction rate?

Answer: The rate of epoxide ring-opening with an amine nucleophile can be influenced by several factors.

• Solvent Choice: The reaction is often performed in a protic solvent like methanol or ethanol, which can facilitate the protonation of the epoxide oxygen, making it more susceptible to nucleophilic attack.

• Temperature: Heating the reaction mixture is typically necessary to achieve a reasonable reaction rate. Refluxing in an appropriate solvent is a common practice.

• Catalysis: While not always necessary, the addition of a Lewis acid catalyst can sometimes accelerate the reaction. However, this can also lead to side reactions, so it should be used judiciously.

• Piperazine Basicity: Amines with a higher pKa (i.e., more basic) are generally more nucleophilic and will react more readily with epoxides.[5] Ensure your piperazine is not in a salt form (e.g., piperazine hydrochloride) unless you are adding a base to free the amine.

Question 2: I am getting a mixture of regioisomers. How can I control the regioselectivity of the piperazine attack on the epoxide?

Answer: For an unsymmetrical epoxide like 1,2-epoxycyclohexanemethanol, the piperazine can attack at either of the two epoxide carbons.

• Reaction Conditions: Under neutral or basic conditions, the ring-opening of epoxides is typically an SN2-type reaction.[6] The nucleophile (piperazine) will preferentially attack the less sterically hindered carbon of the epoxide. In the case of 1,2-epoxycyclohexanemethanol, this would likely be the carbon not bearing the hydroxymethyl group.

• Stereochemistry: The nucleophilic attack occurs from the backside, leading to an inversion of stereochemistry at the carbon being attacked. This results in a trans-diaxial opening of the epoxide ring on the cyclohexane.

Question 3: Similar to the reductive amination pathway, I am struggling with the formation of the di-substituted piperazine byproduct. What are my options?

Answer: The strategies to control mono-substitution in this pathway are the same as for reductive amination.

• Excess Piperazine: Using a large excess of piperazine will statistically favor the mono-alkylation product.

• Mono-Protected Piperazine: The use of a mono-protected piperazine, such as N-Boc-piperazine or N-Cbz-piperazine, is a highly effective method to ensure mono-substitution. The protecting group can be removed in a subsequent step.

Question 4: My reaction is complete, but I am having trouble with the work-up and isolation of the pure product.

Answer: The work-up and purification challenges are similar to those in the reductive amination pathway due to the polar nature of the product.

• Removal of Excess Piperazine: If you have used a large excess of piperazine, it can be challenging to remove. One approach is to perform an acidic wash during the work-up. Since your product is also basic, a careful pH adjustment is necessary. Alternatively, excess piperazine can sometimes be removed by vacuum distillation if it is sufficiently volatile.

• Purification Techniques: As with the product from the reductive amination route, a combination of acid-base extraction, recrystallization, and/or polar column chromatography will be your most effective purification strategies.

Summary of Key Parameters for Yield Improvement

Parameter	Reductive Amination	Epoxide Ring-Opening
Key Reagents	Keto-precursor, Piperazine, Reducing Agent (e.g., NaBH(OAc)₃)	Epoxide-precursor, Piperazine
Catalyst	Weak acid (e.g., Acetic Acid)	Often not required, but Lewis acids can be used
Solvent	Alcohols (e.g., Methanol, Ethanol), Dichloromethane	Alcohols (e.g., Methanol, Ethanol)
Temperature	0 °C to 50 °C	Room Temperature to Reflux
Key Side Reactions	Di-substitution of piperazine, Reduction of starting ketone	Di-substitution of piperazine, Polymerization of epoxide
Control of Selectivity	Use of excess piperazine, Mono-protected piperazine	Use of excess piperazine, Mono-protected piperazine

References

• CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents.
• US2919275A - Purification of piperazine - Google Patents.

• Epoxide ring-opening reaction of cyclohexene oxide with various amines... - ResearchGate. Available at: [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - MDPI. Available at: [Link]

• Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology - MDPI. Available at: [Link]

• US20080103305A1 - Process for the preparation of imatinib - Google Patents.

• Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines - UFDC Image Array 2 - University of Florida. Available at: [Link]

• Discovery and Optimization of Piperazine Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors - PubMed. Available at: [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PubMed Central. Available at: [Link]

• Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis - PubMed. Available at: [Link]

• Ring-Opening Polymerization of Cyclohexene Oxide and Cycloaddition with CO 2 Catalyzed by Amine Triphenolate Iron(III) Complexes - MDPI. Available at: [Link]

• CN112645901A - Preparation method of 1-cyclohexyl piperazine - Google Patents.

• Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant - Chemical Communications (RSC Publishing). Available at: [Link]

• Synthesis of the reported structure of piperazirum using a nitro-Mannich reaction as the key stereochemical determining step - Beilstein Journals. Available at: [Link]

• Ring-Opening Copolymerization of Cyclohexene Oxide and Cyclic Anhydrides Catalyzed by Bimetallic Scorpionate Zinc Catalysts - PMC - NIH. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents [patents.google.com]
• 4. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Solution Stability of [2-(1--Piperazinylmethyl)cyclohexyl]methanol

Welcome to the technical support center for [2-(1-Piperazinylmethyl)cyclohexyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the degradation of this compound in solution. By understanding the potential degradation pathways and implementing the recommended preventative measures, you can ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My solution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol has turned a yellowish color. What could be the cause?

A color change in your solution is often an indicator of chemical degradation. For piperazine-containing compounds, this can be due to:

• Oxidative Degradation: The piperazine moiety is susceptible to oxidation, which can lead to the formation of colored byproducts. This can be initiated by dissolved oxygen, trace metal ion contaminants, or exposure to light.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions.[1] It is crucial to store solutions in amber vials or otherwise protect them from light.

Q2: I've observed a loss of potency in my stock solution over time, even when stored at low temperatures. What is the likely degradation pathway?

While low temperatures slow down most degradation reactions, they don't stop them entirely. The piperazine ring, being a cyclic diamine, is the most likely site of degradation. Potential pathways include:

• Oxidation: As mentioned, the nitrogen atoms in the piperazine ring are susceptible to oxidation, which can lead to the formation of N-oxides or ring-opened byproducts.

• Reaction with Trace Impurities: Impurities in the solvent or from the storage container can react with the compound. For example, acidic impurities can protonate the piperazine nitrogens, potentially catalyzing other reactions, while metallic impurities can catalyze oxidation.[2]

Q3: What are the optimal storage conditions for a stock solution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol?

Based on the general stability of piperazine derivatives, the following storage conditions are recommended to minimize degradation:

• Temperature: Store solutions at low temperatures, preferably frozen at -20°C or -80°C for long-term storage. For short-term storage (a few days), refrigeration at 2-8°C is acceptable.[3] Avoid room temperature storage for extended periods.[3]

• Inert Atmosphere: To prevent oxidation, it is highly recommended to purge the solution with an inert gas like argon or nitrogen before sealing the container.[4] This is especially critical for long-term storage.

• Light Protection: Always store solutions in amber vials or wrap the container in aluminum foil to protect the compound from light-induced degradation.[5]

• Solvent Choice: Use high-purity, degassed solvents. Protic solvents like methanol and ethanol are generally suitable, but for long-term storage, aprotic solvents like DMSO or DMF might be considered, provided the compound is soluble and stable in them.[4] Always use solvents from a freshly opened bottle to minimize dissolved oxygen and water content.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to the degradation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in solution.

Issue 1: Unexpected Peaks in Chromatographic Analysis (e.g., HPLC, LC-MS)

Possible Cause	Troubleshooting Steps
Degradation of the Analyte	1. Analyze a freshly prepared standard: This will help determine if the unexpected peaks are present from the start or form over time. 2. Perform forced degradation studies: Subject a fresh solution to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products.[1] This can help identify the retention times of potential degradants. 3. Use Mass Spectrometry (MS): If connected to your chromatograph, analyze the mass-to-charge ratio (m/z) of the unknown peaks to deduce their molecular weight and potential structure.[1]
Contamination	1. Analyze a solvent blank: This will identify any peaks originating from the solvent or the analytical system. 2. Check sample preparation: Ensure all glassware and equipment are scrupulously clean.

Issue 2: Inconsistent Experimental Results

Possible Cause	Troubleshooting Steps
Analyte Degradation	1. Prepare fresh solutions daily: Avoid using aged solutions, especially for sensitive assays. 2. Re-evaluate storage conditions: Ensure solutions are stored under an inert atmosphere, protected from light, and at the appropriate low temperature.[3][4][5]
Incorrect Solution Concentration	1. Verify weighing and dilution steps. 2. Use a validated analytical method to confirm the concentration of your stock solution. Various analytical methods, including HPLC and GC, can be used for the quantification of piperazine derivatives.

Preventative Measures: A Proactive Approach to Stability

Adopting the following best practices will significantly enhance the stability of your [2-(1-Piperazinylmethyl)cyclohexyl]methanol solutions.

Solvent Selection and Preparation

• Purity: Always use high-purity, HPLC-grade, or equivalent solvents.

• Degassing: Before preparing your solution, degas the solvent by sparging with an inert gas (argon or nitrogen) for 15-20 minutes or by using a sonicator under vacuum. This removes dissolved oxygen, a key player in oxidative degradation.

• pH: While piperazine itself is relatively stable in acidic and basic conditions, the overall stability of your molecule in a buffered solution should be experimentally determined.[6] If using buffers, ensure they are prepared with high-purity water and are also degassed.

Storage and Handling

The following table summarizes the recommended storage conditions:

Storage Duration	Temperature	Atmosphere	Light Protection
Short-term (≤ 1 week)	2-8°C	Inert Gas Purge Recommended	Amber Vial or Foil Wrap
Long-term (> 1 week)	-20°C or -80°C	Inert Gas Purge Essential	Amber Vial or Foil Wrap

• Aliquotting: For long-term storage, it is best to aliquot the stock solution into smaller, single-use vials. This avoids repeated freeze-thaw cycles and minimizes the introduction of atmospheric oxygen and moisture into the main stock.

• Container Material: Use high-quality, inert glass vials (Type I borosilicate glass) with PTFE-lined caps to prevent leaching of contaminants.

Workflow for Preparing a Stable Stock Solution

The following diagram illustrates a recommended workflow for preparing a stable stock solution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Caption: Recommended workflow for preparing and storing stable solutions.

Understanding Degradation Pathways

A foundational understanding of the potential chemical reactions that can lead to the degradation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol is essential for effective prevention.

Oxidation of the Piperazine Ring

The tertiary amine groups in the piperazine ring are nucleophilic and can be oxidized.

Caption: Potential oxidative degradation pathways of the piperazine moiety.

Potential Reactions of the Cyclohexylmethanol Moiety

While the primary alcohol of the cyclohexylmethanol group is generally more stable than the piperazine ring, it can undergo oxidation under harsh conditions to form an aldehyde and subsequently a carboxylic acid. However, this is less likely under typical solution storage conditions compared to the oxidation of the piperazine nitrogens.

Analytical Monitoring of Stability

To ensure the integrity of your experimental data, it is good practice to periodically assess the stability of your stock solutions.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection is a powerful tool for stability monitoring. A stability-indicating method should be developed that can separate the parent compound from its potential degradation products. The appearance of new peaks or a decrease in the peak area of the parent compound over time is indicative of degradation.

• Forced Degradation Studies: As mentioned in the troubleshooting guide, forced degradation studies are invaluable for identifying potential degradants and for developing a robust, stability-indicating analytical method.[1]

The following table outlines typical conditions for forced degradation studies:

Stress Condition	Typical Reagents and Conditions
Acidic	0.1 M HCl, Room Temperature or 40-60°C
Basic	0.1 M NaOH, Room Temperature or 40-60°C
Oxidative	3% H2O2, Room Temperature
Thermal	60-80°C in solution
Photolytic	Exposure to UV light (e.g., 254 nm) and/or white light

Data compiled from general practices for forced degradation studies.[1]

By implementing these comprehensive strategies, you can significantly mitigate the risk of degradation of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in your solutions, leading to more reliable and reproducible experimental outcomes.

References

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (2025). ResearchGate. Retrieved from [Link]

• Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. (n.d.). ScienceDirect. Retrieved from [Link]

• Thermal degradation of piperazine and its structural analogs. (2013). ResearchGate. Retrieved from [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (2013). United Nations Office on Drugs and Crime. Retrieved from [Link]

• Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. (2011). The University of Texas at Austin. Retrieved from [Link]

• Stability of Synthetic Piperazines in Human Whole Blood. (2018). PubMed. Retrieved from [Link]

• Cyclohexylmethanol. (n.d.). Wikipedia. Retrieved from [Link]

• A Review on Analytical Methods for Piperazine Determination. (2018). ResearchGate. Retrieved from [Link]

• Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. (2011). ACS Publications. Retrieved from [Link]

• What is the storage stability of a stock solution of piperine made in chloroform or methanol? (2022). ResearchGate. Retrieved from [Link]

• Degradation of cis- and trans-(4-methylcyclohexyl) methanol in activated sludge. (2016). PubMed. Retrieved from [Link]

• (2-Methylcyclohexyl)methanol. (n.d.). PubChem. Retrieved from [Link]

• Physicochemical stability of Idarubicin Accord in punctured original vials, syringes and after dilution with water for injection. (2021). GaBI Journal. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 3. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Physicochemical stability of Idarubicin Accord in punctured original vials, syringes and after dilution with water for injection - GaBIJ [gabi-journal.net]
• 6. researchgate.net [researchgate.net]

Refining purification protocol for [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Welcome to the technical support center for the purification of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this chiral diamine alcohol. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to troubleshoot and adapt the protocol to your specific needs.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying [2-(1-Piperazinylmethyl)cyclohexyl]methanol?

The purification of this molecule presents a multi-faceted challenge due to its unique structural features:

• High Polarity: The presence of a primary alcohol and two amine functionalities (one tertiary, one secondary within the piperazine ring) makes the compound highly polar and water-soluble. This complicates extraction and can lead to poor behavior in normal-phase chromatography.[1][2]

• Basicity: As a diamine, the molecule is basic. The lone pairs on the nitrogen atoms can interact strongly with acidic stationary phases like silica gel, leading to significant tailing, poor resolution, and even irreversible adsorption during column chromatography.[3]

• Stereoisomerism: The molecule contains at least two chiral centers on the cyclohexane ring, leading to the existence of diastereomers (e.g., cis and trans) and their respective enantiomers. Separating these stereoisomers is often the most critical and difficult step to achieve high chemical purity.[4][5]

Q2: How do the stereoisomers of this compound impact the purification strategy?

The cyclohexane ring can exist in cis and trans configurations with respect to the methanol and piperazinylmethyl substituents. These diastereomers have different physical properties (e.g., polarity, boiling point, crystal lattice energy) and can often be separated by carefully optimized chromatography or crystallization. However, each diastereomer also exists as a pair of enantiomers, which are physically identical in a non-chiral environment. Separating enantiomers requires a chiral technique, such as chiral HPLC or diastereomeric salt resolution.[6][7] Therefore, the purification strategy must be twofold: first, separate the diastereomers, and second, resolve the enantiomers of the desired diastereomer if required.

Q3: What analytical techniques are essential for monitoring purification progress and assessing final purity?

A combination of techniques is necessary for a complete purity assessment:

• Thin-Layer Chromatography (TLC): Ideal for rapid, real-time monitoring of column chromatography fractions. A mobile phase containing a small amount of a basic modifier (e.g., triethylamine or ammonia) is often required to get well-defined spots.[8]

• High-Performance Liquid Chromatography (HPLC):

  • Reversed-Phase (RP-HPLC): Excellent for assessing chemical purity (i.e., separating the product from starting materials and byproducts). An acidic mobile phase modifier (e.g., TFA or formic acid) is typically used to protonate the amines and achieve sharp peaks.

  • Chiral HPLC: Essential for determining the enantiomeric excess (e.e.) of the final product. This requires a specialized chiral stationary phase.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can be used to determine the ratio of diastereomers in a mixture.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

Troubleshooting Guide: Common Purification Issues

Problem: My product is streaking badly on a standard silica gel column, and I'm getting poor recovery.

Cause: This is a classic issue when purifying basic amines on standard silica gel.[3] The acidic silanol groups (Si-OH) on the silica surface strongly and often irreversibly bind to the basic nitrogen atoms of your compound, leading to severe tailing and product loss.

Solution:

• Option A: Basic Mobile Phase Modifier: The most common solution is to neutralize the acidic sites on the silica. Add a small amount of a competing base to your mobile phase.

  • Recommended: 0.5-2% triethylamine (Et₃N) in your hexane/ethyl acetate or DCM/methanol mobile phase.

  • Alternative: Pre-treat the silica by flushing the packed column with a 1% solution of the modifier in your starting eluent before loading the sample.[8]

• Option B: Use a Deactivated Stationary Phase: If tailing persists, switch to a less acidic stationary phase.

  • Amine-functionalized silica: These columns have an amine-bonded phase that shields the basic analyte from the underlying silica and are highly effective for purifying amines.[2][3]

  • Neutral Alumina: Can be a good alternative, but its activity can vary. Use Brockmann Grade III or IV for best results.

Problem: I can't separate the cis and trans diastereomers effectively.

Cause: Diastereomers can have very similar polarities, making them difficult to resolve with standard chromatographic conditions.

Solution:

• Optimize Chromatography:

  • Solvent System Screening: Test a variety of solvent systems. While a gradient of ethyl acetate in hexanes (with 1% Et₃N) is a good starting point, consider systems with different selectivities, such as dichloromethane/methanol or even more exotic solvents like methyl tert-butyl ether (MTBE).

  • Isocratic Elution: A slow, carefully optimized isocratic (single solvent mixture) elution will provide better resolution than a steep gradient.

• Diastereomeric Salt Formation & Crystallization: Convert the free base into a salt using a chiral acid (e.g., tartaric acid, mandelic acid). The resulting diastereomeric salts will have different solubilities, often allowing one to be selectively crystallized from the solution. This is a powerful technique for separating both diastereomers and enantiomers simultaneously.

Problem: My purified product is a thick oil that refuses to crystallize.

Cause: Many amines, especially those with conformational flexibility like a cyclohexane ring, are notoriously difficult to crystallize as a free base. They often prefer to remain as amorphous oils.

Solution: Salt Formation for Crystallization The most reliable method to induce crystallization is to convert the amine into a salt.[9] Hydrochloride salts are often highly crystalline.[10][11]

Protocol for HCl Salt Formation:

• Dissolve the purified oil in a minimal amount of a suitable solvent (e.g., isopropanol, diethyl ether, or ethyl acetate).

• Slowly add a solution of HCl in a non-polar solvent (e.g., 2 M HCl in diethyl ether or isopropanol) dropwise while stirring.

• Continue adding the acid until the solution is acidic (test with pH paper) and a precipitate forms.

• Stir the resulting slurry, often at a reduced temperature (0-5 °C), for at least 30 minutes to an hour to maximize crystal growth.[6]

• Collect the solid by filtration, wash with cold solvent (e.g., diethyl ether), and dry under vacuum.

Recommended Purification Workflow

This workflow provides a comprehensive strategy from crude reaction mixture to a highly pure final product.

Caption: Purification workflow for [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Step-by-Step Experimental Protocol

1. Initial Work-up and Extraction:

• Quench the reaction mixture as appropriate (e.g., with water or saturated NH₄Cl).
• Adjust the pH of the aqueous layer to >10 using a base like 2 M NaOH to ensure the diamine is in its free base form. This is critical for efficient extraction.[12]
• Extract the aqueous layer 3-4 times with an organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc).
• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil.

2. Flash Column Chromatography (Diastereomer Separation):

• Stationary Phase: Silica gel (230-400 mesh).
• Mobile Phase Preparation: Prepare a stock solution of your chosen eluent (e.g., 90:10 EtOAc/Hexane) containing 1% triethylamine (Et₃N).
• Column Packing: Pack the column using a slurry of silica in a non-polar solvent (e.g., hexane). Equilibrate the column with 2-3 column volumes of the initial mobile phase (e.g., 99:1 Hexane/EtOAc + 1% Et₃N).
• Sample Loading: Adsorb the crude oil onto a small amount of silica gel ("dry loading") for best results.
• Elution: Run a slow gradient from a non-polar mixture to a more polar one (e.g., 100% Hexane -> 50:50 EtOAc/Hexane, all containing 1% Et₃N).
• Fraction Collection: Collect fractions and analyze by TLC (using a mobile phase containing Et₃N and visualizing with a permanganate stain).
• Combine fractions containing the pure desired diastereomer and concentrate to yield a purified oil.

3. (Optional) Final Conversion to HCl Salt:

• Follow the "Protocol for HCl Salt Formation" described in the troubleshooting section above to convert the purified oil into a stable, crystalline solid.

Data Summary: Expected Purification Outcomes

Purification Stage	Key Objective	Typical Purity (by RP-HPLC)	Expected Yield
Crude Free Base	Removal of inorganic salts	50-80%	~95% (from work-up)
Post-Chromatography	Diastereomer separation	>98% (as a single diastereomer)	60-85%
Final HCl Salt	High purity crystalline solid	>99.5%	>95% (from salt formation)

References

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. Available at: [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. Available at: [Link]

• Synthesis of 1-methyl-1-cyclohexylmethanol. PrepChem.com. Available at: [Link]

• Investigation into the Formation of Impurities during the Optimization of Brigatinib. (2020). National Center for Biotechnology Information. Available at: [Link]

• CN105669658B - A kind of process for purification of Afatinib. Google Patents.

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry. Available at: [Link]

• US20080103305A1 - Process for the preparation of imatinib. Google Patents.

• For highly polar compound, how to do the purification? (2018). ResearchGate. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

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• Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors. (2022). MDPI. Available at: [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography. (2023). Biotage. Available at: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. Available at: [Link]

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Addressing batch-to-batch variability of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Introduction

Welcome to the technical support center for [2-(1-Piperazinylmethyl)cyclohexyl]methanol. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound in their experimental workflows. Batch-to-batch variability of complex molecules can present significant challenges, leading to inconsistent results and delays in research and development. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you identify, diagnose, and resolve issues related to the quality and consistency of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. Our goal is to empower you with the scientific rationale and practical methodologies to ensure the reliability and reproducibility of your experiments.

Understanding the Molecule: A Quick Overview

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a disubstituted cyclohexane derivative containing a piperazine moiety. Its structure presents several key features that are critical to consider when troubleshooting variability:

• Two Chiral Centers: The carbons on the cyclohexane ring to which the piperazinylmethyl and methanol groups are attached are chiral centers. This gives rise to the possibility of multiple stereoisomers.

• Cis and Trans Isomers: The relative orientation of the two substituents on the cyclohexane ring can be either cis (on the same side) or trans (on opposite sides).[1][2]

• Piperazine Moiety: The piperazine ring is a common functional group in pharmacologically active compounds and can be susceptible to side reactions during synthesis.[3]

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific problems you may encounter during your experiments. Each answer provides a detailed explanation of the potential causes and a step-by-step guide to resolving the issue.

Q1: "I'm observing inconsistent biological activity or potency with different batches of [2-(1-Piperazinylmethyl)cyclohexyl]methanol. What could be the cause?"

A1: This is a critical issue that often points to variations in the chemical composition of the batches. The primary suspects are undisclosed changes in the stereoisomeric ratio or the presence of uncharacterized impurities.

Underlying Causes:

• Stereoisomeric Variability: The biological activity of chiral molecules can be highly dependent on their stereochemistry. Different stereoisomers can have vastly different potencies, or even opposing pharmacological effects. A shift in the ratio of cis/trans isomers or the presence of different enantiomers from batch to batch can directly impact your assay results. The 1,2-disubstituted cyclohexane ring can exist as cis and trans isomers, and the trans isomer can exist as a pair of enantiomers (R,R and S,S).[4][5]

• Process-Related Impurities: Inconsistent purification during manufacturing can lead to varying levels of residual starting materials, by-products, or reagents in the final product. These impurities could have their own biological activity, or they could interfere with the binding of the primary compound to its target.

• Degradation Products: Improper storage or handling can lead to the degradation of the compound, generating new and potentially active impurities.

Troubleshooting Workflow:

• Request Detailed Certificate of Analysis (CoA): Contact the supplier and request a comprehensive CoA for each batch . This should ideally include not just a purity value (e.g., by HPLC), but also specific data on the stereoisomeric ratio if available.

• Perform Chiral HPLC Analysis: To definitively determine the stereoisomeric composition, a chiral High-Performance Liquid Chromatography (HPLC) analysis is recommended.

  • Protocol: Chiral HPLC for Stereoisomer Profiling

    • Column Selection: Utilize a chiral stationary phase (CSP) column. Polysaccharide-based columns (e.g., Chiralpak® series) are often a good starting point for separating chiral amines.[6]

    • Mobile Phase: A typical mobile phase for normal-phase chiral HPLC would be a mixture of a non-polar solvent like hexane and an alcohol like isopropanol or ethanol. For basic compounds like this, adding a small amount of an amine modifier (e.g., 0.1% diethylamine) can improve peak shape.

    • Sample Preparation: Prepare a solution of each batch at a known concentration (e.g., 1 mg/mL) in the mobile phase.

    • Analysis: Inject the samples and compare the chromatograms. Look for differences in the number of peaks and their relative areas.

• Impurity Profiling by LC-MS and GC-MS: To identify potential process-related impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful tools.

  • Protocol: Impurity Profiling

    • LC-MS: Use a reverse-phase C18 column with a gradient elution of water and acetonitrile (both containing 0.1% formic acid or ammonium acetate). The mass spectrometer will help in identifying the molecular weights of any impurity peaks.

    • GC-MS: This is useful for identifying volatile or semi-volatile impurities. Derivatization may be necessary for this polar molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide structural information and help identify impurities if they are present in sufficient quantities (typically >1%). Comparing the NMR spectra of different batches can reveal inconsistencies.

Q2: "The physical properties (e.g., solubility, color, melting point) of the compound seem to differ between batches. Why is this happening?"

A2: Variations in physical properties are often a strong indicator of inconsistencies in purity and/or the solid-state form of the compound.

Underlying Causes:

• Presence of Impurities: Even small amounts of impurities can affect the physical properties of a compound. For instance, residual solvents can lower the melting point, while colored by-products can alter the appearance.

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with its own unique physical properties, including solubility and melting point. The crystallization conditions during manufacturing can influence which polymorph is formed.

• Hygroscopicity: The presence of hygroscopic impurities can cause the material to absorb water from the atmosphere, leading to changes in its physical state and handling characteristics.

Troubleshooting Workflow:

• Visual Inspection and Basic Physical Tests: Carefully inspect each batch for differences in color and crystal form. If possible, perform a melting point analysis and compare the results.

• Thermogravimetric Analysis (TGA): TGA can be used to determine the amount of residual solvent or water in a sample.

• X-Ray Powder Diffraction (XRPD): XRPD is the definitive technique for identifying different polymorphs. If you suspect polymorphism is the issue, comparing the XRPD patterns of the different batches will provide a clear answer.

• Impurity Analysis: Follow the impurity profiling protocols outlined in A1 (LC-MS, GC-MS, NMR) to identify and quantify any impurities that may be affecting the physical properties.

Frequently Asked Questions (FAQs)

Q: What are the likely impurities I might encounter in a batch of [2-(1-Piperazinylmethyl)cyclohexyl]methanol?

A: Based on a plausible synthetic route involving the reductive amination of 2-(hydroxymethyl)cyclohexanone with piperazine, or the alkylation of piperazine with 2-(halomethyl)cyclohexylmethanol, potential impurities could include:

Potential Impurity	Likely Source
Piperazine	Unreacted starting material
2-(Hydroxymethyl)cyclohexanone	Unreacted starting material
Bis-alkylated piperazine	A side reaction where two molecules of the cyclohexyl moiety react with one molecule of piperazine.
Over-reduction products	Reduction of the cyclohexanone to cyclohexanol without amination.
Residual Solvents	From the reaction or purification steps (e.g., methanol, ethanol, THF).
Reagents	Residual reducing agents (e.g., borohydride salts) or catalysts.

Q: How can I proactively qualify a new batch of this compound before starting my experiments?

A: It is highly recommended to perform a standardized set of quality control checks on every new batch:

• Obtain and Review the CoA: Ensure it meets your required specifications.

• Run a Reference ¹H NMR: Compare the spectrum to a previously validated "gold standard" batch.

• Perform HPLC Analysis: Use a standardized method (preferably chiral, if stereoisomerism is critical for your application) to confirm purity and the stereoisomeric profile.

• Solubility Check: Confirm that the batch dissolves as expected in your experimental solvents.

Visualizing the Challenges

To better understand the potential sources of variability, let's consider a plausible synthetic pathway and the associated troubleshooting logic.

Plausible Synthetic Pathway

A common method for synthesizing this type of molecule is through reductive amination.[4][7][8][9]

Caption: A decision tree for troubleshooting batch variability.

References

• Journal of Chemical Education, Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV, [Link]

• Molecules, Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023, [Link]

• Chemistry LibreTexts, Stereoisomerism in Disubstituted Cyclohexanes, [Link]

• PubMed, Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin, [Link]

• Pharmaffiliates, Piperazine-impurities, [Link]

• ResearchGate, Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin | Request PDF, [Link]

• MDPI, Heterocycle-Based Multicomponent Reactions in Drug Discovery: From Hit Finding to Rational Design, [Link]

• SlideShare, stereochemistry of disubstituted cyclohexane, [Link]

• University of Calgary, Stereoisomerism in Disubstituted Cyclohexanes, [Link]

• Journal of the American Chemical Society, Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent, [Link]

• ResearchGate, Piperazine derivatives as dangerous abused compounds, [Link]

• JoVE, Disubstituted Cyclohexanes: cis-trans Isomerism, [Link]

• PubMed, Discovery of (2S)-N-[(1R)-2-[4-cyclohexyl-4-[[(1,1-dimethylethyl)amino]carbonyl]-1-piperidinyl]-1-[(4-fluorophenyl)methyl]-2-oxoethyl]-4-methyl-2-piperazinecarboxamide (MB243), a potent and selective melanocortin subtype-4 receptor agonist, [Link]

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Minimizing off-target effects of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in assays

An Application Scientist's Guide to Navigating the Nuances of [2-(1-Piperazinylmethyl)cyclohexyl]methanol in Experimental Assays.

Introduction: Proactive Strategies for a Novel Chemical Entity

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a novel chemical entity for which extensive public data on biological activity and off-target effects is not yet available[1]. However, its structure contains two key moieties—a cyclohexyl ring and a piperazine group—that warrant careful consideration for potential non-specific interactions in biological assays. The piperazine ring, in particular, is a common scaffold in many pharmacologically active compounds and is known for its diverse biological activities, which can range from therapeutic to confounding off-target effects[2][3].

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides a framework for anticipating, identifying, and mitigating potential off-target effects and assay artifacts associated with [2-(1-Piperazinylmethyl)cyclohexyl]methanol and other piperazine-containing compounds. Our approach is rooted in principles of robust assay development, validation, and proactive troubleshooting to ensure the generation of reliable and reproducible data.

Part 1: Frequently Asked Questions - Foundational Knowledge

This section addresses common initial questions regarding the potential liabilities of using a piperazine-containing compound in screening and discovery assays.

Q1: Why should I be concerned about off-target effects with [2-(1-Piperazinylmethyl)cyclohexyl]methanol?

A1: The primary concern stems from the piperazine moiety. Piperazine is a six-membered ring with two basic nitrogen atoms, making it a "privileged scaffold" in medicinal chemistry due to its frequent appearance in bioactive compounds[4]. This very versatility is a double-edged sword. Its physicochemical properties, particularly its basicity (pKa values of piperazine itself are ~5.35 and ~9.73), can lead to non-specific interactions with various biological macromolecules[5]. Furthermore, many piperazine derivatives are known to exhibit a broad range of pharmacological activities, suggesting a potential for promiscuous binding[2][6].

Q2: What are the most common mechanisms of non-specific activity for compounds like this?

A2: There are several mechanisms to be aware of:

• Promiscuous Inhibition via Aggregation: This is a major pitfall in high-throughput screening (HTS). Many organic molecules can form colloidal aggregates in assay buffers, which then sequester and non-specifically inhibit enzymes[7][8][9]. This behavior often leads to steep, non-saturating dose-response curves and a lack of clear structure-activity relationships (SAR)[8][10].

• Assay Technology Interference: The compound may directly interfere with the assay's detection system. For example, it could absorb light at the excitation or emission wavelengths of a fluorescence-based assay, or it could directly inhibit a reporter enzyme like luciferase[11].

• Chemical Reactivity: While less common for this specific structure, some compounds are inherently reactive and can covalently modify proteins non-specifically.

• Physicochemical Interference: The basic nature of the piperazine ring can alter the local pH, which may affect enzyme activity or protein stability. Its solubility profile can also be a factor, as poor solubility can contribute to aggregation[3].

Q3: What is the difference between a genuine off-target effect and assay interference?

A3: This is a critical distinction.

• An off-target effect is a genuine biological interaction between the compound and a biological molecule other than the intended target. This can lead to unintended physiological responses or side effects[12][13].

• Assay interference is a chemical or physical interaction between the compound and the components of the assay system itself, leading to a false positive or false negative result without any true biological activity[10]. Distinguishing between these requires specific experimental controls, known as counter-screens.

Q4: Why is a counter-screening strategy essential from the start?

A4: Implementing a counter-screening strategy early is a cornerstone of efficient drug discovery. It saves resources by eliminating "phony" hits that arise from assay artifacts or undesirable promiscuity, which can otherwise consume significant time and effort to characterize[7][8]. A robust screening cascade that includes both technology and specificity counter-screens ensures that the hits you advance have a higher probability of being selective and therapeutically relevant[11][14].

Part 2: Troubleshooting Guide - Addressing Common Experimental Issues

This section provides actionable advice for specific problems you may encounter during your experiments.

Q1: I'm observing activity in my primary screen, but the dose-response curve looks unusual (e.g., very steep, incomplete, or not reaching a plateau). What's happening?

A1: An atypical dose-response curve is a red flag for non-specific mechanisms, particularly aggregation-based inhibition.

• Causality: Aggregates often exhibit a "critical aggregation concentration" (CAC). Below the CAC, there is no activity. Once the CAC is reached, inhibition appears suddenly and increases sharply, resulting in a very steep curve. Because the mechanism is non-stoichiometric sequestration rather than specific binding, a classic 1:1 binding isotherm (and thus a typical sigmoidal curve) is not observed[15].

• Troubleshooting Steps:

  • Check for Aggregation: Perform the assay in the presence of a non-ionic detergent like Triton X-100 (e.g., 0.01%). If the compound's inhibitory activity is significantly reduced or eliminated, it strongly suggests an aggregation-based mechanism.

  • Vary Enzyme Concentration: True inhibitors that bind with a specific stoichiometry should show an IC50 that is independent of the enzyme concentration (under Michaelis-Menten conditions). The apparent potency of an aggregator, however, is highly sensitive to the enzyme concentration; increasing the enzyme will often overcome the inhibition[8].

  • Visual Inspection: Check for precipitation of the compound in the assay plate at high concentrations.

Q2: My results are inconsistent between experiments. One day I see potent activity, the next it's gone. What should I check?

A2: Poor reproducibility often points to issues with the compound itself or the assay conditions.

• Causality: The protonation state of the piperazine ring is pH-dependent and can affect solubility and biological activity[16][17]. Minor shifts in buffer pH, compound degradation, or inconsistent sample preparation can lead to variable results.

• Troubleshooting Workflow:

  • Review Protocol & Reagents: First, meticulously review your protocol against the standard. Ensure buffers are freshly prepared and the pH is verified. Check for expired reagents[18].

  • Assess Compound Stability & Solubility: Prepare a fresh stock of [2-(1-Piperazinylmethyl)cyclohexyl]methanol from the solid. Compare its performance against an older, stored stock. Measure the compound's solubility in your final assay buffer. If it's near the concentration used in the assay, precipitation could be the source of variability.

  • Control for Time-Dependent Effects: Some promiscuous inhibitors show time-dependent inhibition[7]. Investigate if pre-incubating the compound with the target protein for different lengths of time affects the outcome.

  • Check Your Controls: Ensure your positive and negative controls are performing as expected. If the positive control is also variable, the issue likely lies with the assay system itself (e.g., reagents, instrument) rather than your test compound[19].

Q3: My compound seems to hit everything! How can I tell if it's a valuable polypharmacology agent or just a non-specific compound?

A3: This requires a systematic approach using orthogonal assays.

• Causality: True polypharmacology involves specific, high-affinity binding to multiple distinct targets. Promiscuous compounds often show weak, non-specific interactions across many unrelated proteins[9].

• De-risking Strategy:

  • Selectivity Panel: Test the compound against a panel of unrelated targets. For example, if your primary target is a kinase, test it against a protease, a GPCR, and a nuclear receptor. Activity against all of them suggests promiscuity.

  • Orthogonal Assays: Validate hits from your primary assay using a different technology. If the primary assay is biochemical (e.g., enzyme inhibition), confirm the activity in a cell-based assay that measures a downstream consequence of target engagement. This helps rule out artifacts specific to the primary assay format.

  • Biophysical Methods: Use techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Thermal Shift Assays (TSA) to confirm a direct, physical binding event between the compound and the target. These methods are less prone to the artifacts that plague many screening assays.

Part 3: Key Experimental Protocols & Workflows

Here we provide detailed methodologies for critical validation experiments.

Protocol 1: Identifying Aggregation-Based Inhibition

This protocol is designed to test the hypothesis that your compound's activity is due to the formation of colloidal aggregates.

Objective: To determine if the observed inhibition is sensitive to detergent and enzyme concentration.

Materials:

• Your test compound: [2-(1-Piperazinylmethyl)cyclohexyl]methanol

• Target enzyme and substrate

• Assay buffer

• Triton X-100 (1% stock solution in assay buffer)

• Positive control inhibitor (non-aggregating)

• Negative control (vehicle, e.g., DMSO)

Procedure:

• Part A: Detergent Sensitivity Test a. Prepare two sets of compound dilution series in your assay plate. b. To "Set 1", add assay buffer. c. To "Set 2", add assay buffer containing a final concentration of 0.01% Triton X-100. d. Add the target enzyme to all wells. Pre-incubate for 15 minutes at room temperature. e. Initiate the reaction by adding the substrate. f. Measure the reaction progress using your standard detection method. g. Analysis: Compare the IC50 values from Set 1 and Set 2. A significant rightward shift (>10-fold) or complete loss of activity in the presence of Triton X-100 is strong evidence of aggregation.

• Part B: Enzyme Concentration Test a. Set up two assays with different concentrations of your target enzyme: one at your standard concentration (1X) and another at a 5-fold or 10-fold higher concentration (5X or 10X). b. In each assay, test a full dose-response curve of your compound. c. Analysis: Calculate the IC50 value for each enzyme concentration. If the IC50 value increases proportionally with the enzyme concentration, the compound is likely an aggregator. The IC50 of a well-behaved, competitive inhibitor should not change significantly.

Expected Outcomes for Different Inhibition Mechanisms
Inhibitor Type	Effect of 0.01% Triton X-100
Specific Binder	No significant change in IC50
Aggregator	>10-fold increase in IC50 or loss of activity

Workflow 1: A General Counter-Screening Cascade

This workflow illustrates a logical progression for validating hits from a primary screen.

Caption: A robust screening cascade to eliminate artifacts and confirm hit selectivity.

Part 4: Data Interpretation & Best Practices

Interpreting Your Data with the Piperazine Moiety in Mind

The chemical properties of the piperazine ring can directly influence assay results. Always consider the following:

Potential Liability	Underlying Cause	Recommended Mitigation Strategy
pH-Dependent Activity	The two basic nitrogens of the piperazine ring have different pKa values. Changes in buffer pH can alter the compound's charge state, affecting its interaction with the target or its solubility[5].	Strictly control and report the pH of all assay buffers. Consider testing activity in a narrow range of pH values around the physiological norm (e.g., pH 7.2, 7.4, 7.6).
Poor Solubility	The overall lipophilicity of the molecule. While piperazine can increase water solubility, the cyclohexyl group is hydrophobic[3].	Determine the compound's kinetic solubility in the assay buffer. Work at concentrations well below the solubility limit to avoid precipitation and aggregation.
Ionic Interactions	A protonated (positively charged) piperazine ring can form non-specific ionic bonds with negatively charged residues (e.g., aspartate, glutamate) on a protein's surface.	Perform assays at different ionic strengths (e.g., by varying NaCl concentration). Specific interactions are typically less sensitive to changes in ionic strength than non-specific electrostatic interactions.

The Critical Role of Controls

• Vehicle Control (Negative): Typically DMSO. This defines the baseline of 0% activity.

• Positive Control: A known, well-characterized inhibitor or agonist for the target. This confirms that the assay is performing correctly.

• No-Target Control: For biochemical assays, run the test compound in the assay buffer without the target enzyme/protein. Any signal detected here indicates direct assay interference[11].

By adopting this proactive, evidence-based approach, researchers can confidently navigate the challenges of working with novel compounds like [2-(1-Piperazinylmethyl)cyclohexyl]methanol, ensuring that experimental outcomes are both accurate and meaningful.

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• Iorio, M. A., et al. (1991). Synthesis, stereochemistry, and biological activity of the 1-(1-phenyl-2-methylcyclohexyl)piperidines and the 1-(1-phenyl-4-methylcyclohexyl)piperidines. Journal of Medicinal Chemistry. Available at: [Link]

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• Palucki, B. L., et al. (2005). Discovery of (2S)-N-[(1R)-2-[4-cyclohexyl-4-[[(1,1-dimethylethyl)amino]carbonyl]-1-piperidinyl]-1-[(4-fluorophenyl)methyl]-2-oxoethyl]-4-methyl-2-piperazinecarboxamide (MB243), a potent and selective melanocortin subtype-4 receptor agonist. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

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• 19. Assay Troubleshooting | MB [molecular.mlsascp.com]

Technical Support Center: Troubleshooting [2-(1-Piperazinylmethyl)cyclohexyl]methanol Experiments

Welcome to the technical support center for [2-(1-Piperazinylmethyl)cyclohexyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and characterization of this molecule. Leveraging extensive experience in synthetic and medicinal chemistry, this resource provides in-depth, field-proven insights in a direct question-and-answer format to help you achieve consistent and reliable results.

Section 1: Synthesis via Reductive Amination

The synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol most likely proceeds through a reductive amination of a suitable 2-(hydroxymethyl)cyclohexane-1-carbaldehyde with piperazine, or a similar strategy involving the reduction of a carbonyl followed by the formation of the piperazine ring. Reductive amination is a cornerstone of amine synthesis in pharmaceutical chemistry due to its versatility and operational simplicity.[1] This section will address common issues encountered during this synthetic approach.

Q1: I am observing very low to no yield of my product. What are the likely causes and how can I troubleshoot this?

A1: Low or no product yield in a reductive amination reaction is a common issue that can often be resolved by systematically evaluating the reaction components and conditions.

Root Cause Analysis and Troubleshooting Steps:

• Imine/Iminium Ion Formation is Failing: The first step of the reaction is the formation of an imine or iminium ion intermediate. This is a reversible reaction and its equilibrium can be influenced by several factors.

  • pH of the reaction medium: The formation of the imine is typically optimal under weakly acidic conditions (pH 4-6).[2] If the pH is too low, the piperazine starting material will be protonated, rendering it non-nucleophilic. If the pH is too high, the carbonyl of the aldehyde is not sufficiently activated for the nucleophilic attack.

    • Action: Add a catalytic amount of a weak acid, such as acetic acid, to your reaction mixture. You can monitor the pH of the reaction mixture to ensure it is in the optimal range.

• Choice and Quality of Reducing Agent: The selection of the reducing agent is critical for the success of the reaction.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the preferred reagent for reductive aminations due to its mild nature and high selectivity for the iminium ion over the starting aldehyde.[3][4] It is, however, sensitive to water and may not be effective in protic solvents like methanol.[5]

    • Action: Ensure your NaBH(OAc)₃ is fresh and has been stored under anhydrous conditions. Use an appropriate aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).[5]

  • Sodium Cyanoborohydride (NaBH₃CN): This is another effective reducing agent that is stable in acidic conditions and works well in protic solvents like methanol.[6][7] However, it is toxic and can release hydrogen cyanide gas, especially during acidic workup.

    • Action: If using NaBH₃CN, ensure the workup is performed in a well-ventilated fume hood and quenched carefully with a base.

  • Sodium Borohydride (NaBH₄): While a powerful reducing agent, NaBH₄ can also reduce the starting aldehyde, leading to the formation of a diol byproduct and thus a lower yield of the desired amine.[2][7]

    • Action: If you must use NaBH₄, it is best to first allow the imine to form completely before adding the reducing agent in a stepwise manner.[5][8]

• Quality of Starting Materials:

  • Action: Ensure your piperazine and aldehyde starting materials are pure and dry. The presence of water can hydrolyze the imine intermediate and deactivate the reducing agent.

• Reaction Monitoring:

  • Action: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine if the starting materials are being consumed and if the product is being formed. This will help you identify if the reaction is stalling.

Q2: My reaction is producing a mixture of cis and trans isomers. How can I control the stereochemistry or separate the isomers?

A2: The formation of diastereomers is a common challenge when working with substituted cyclohexyl rings. The relative orientation of the piperazinylmethyl and methanol groups (cis or trans) can significantly impact the biological activity of the final compound.

Strategies for Stereocontrol and Separation:

• Understanding the Stereochemistry of the Starting Material: The stereochemistry of your starting 2-(hydroxymethyl)cyclohexane-1-carbaldehyde will likely dictate the major diastereomer of the product. The bulky hydroxymethyl group may preferentially occupy an equatorial position in the cyclohexane chair conformation, influencing the direction of the nucleophilic attack by piperazine.

• Reaction Conditions:

  • Thermodynamic vs. Kinetic Control: The choice of reaction temperature and time can influence the ratio of diastereomers. Running the reaction at a lower temperature may favor the kinetically preferred product, while higher temperatures could allow for equilibration to the thermodynamically more stable isomer.

• Separation of Diastereomers:

  • Column Chromatography: Cis and trans isomers of substituted cyclohexanes often have different polarities and can be separated by silica gel column chromatography.[9] A carefully selected solvent system will be required.

  • Crystallization: If one of the diastereomers is a crystalline solid, it may be possible to selectively crystallize it from the mixture.

  • Preparative HPLC: For difficult separations, preparative High-Performance Liquid Chromatography (HPLC) can be a powerful tool.

  • Salt Formation and Crystallization: Converting the diastereomeric mixture of the basic final product to a salt with a suitable acid (e.g., hydrochloric acid in methanol) can sometimes facilitate the selective crystallization of one isomer.[10]

Q3: I am observing significant byproduct formation. What are the most likely side reactions and how can I minimize them?

A3: Byproduct formation can complicate purification and reduce the yield of your desired product. Understanding the potential side reactions is key to mitigating them.

Common Side Reactions and Mitigation Strategies:

• Reduction of the Aldehyde: As mentioned in Q1, if a non-selective reducing agent like NaBH₄ is used, the starting aldehyde can be reduced to the corresponding alcohol.

  • Mitigation: Use a more selective reducing agent like NaBH(OAc)₃.[3][4]

• Over-alkylation of Piperazine: If piperazine is the limiting reagent or if the reaction conditions are too harsh, the product, [2-(1-Piperazinylmethyl)cyclohexyl]methanol, which is a secondary amine, can react with another molecule of the aldehyde to form a tertiary amine byproduct.[7]

  • Mitigation: Use an excess of piperazine relative to the aldehyde. This will favor the formation of the mono-substituted product.

• Cannizzaro-type reactions: In the presence of a strong base, aldehydes lacking an alpha-hydrogen can undergo a disproportionation reaction to yield an alcohol and a carboxylic acid. While less common under the weakly acidic conditions of reductive amination, it is a possibility if the pH is not controlled.

  • Mitigation: Maintain a weakly acidic pH throughout the reaction.

Visualizing the Synthetic Pathway and Potential Pitfalls

Caption: Proposed synthetic pathway and potential side reactions.

Section 2: Purification

The product, [2-(1-Piperazinylmethyl)cyclohexyl]methanol, is a polar molecule containing both a basic piperazine moiety and a hydroxyl group. These features can present challenges during purification.

Q4: I am having difficulty isolating my product from the reaction mixture. What purification strategies are recommended for this type of molecule?

A4: The polar and basic nature of your product requires a tailored purification approach.

Recommended Purification Workflow:

• Aqueous Workup with Acid-Base Extraction:

  • After the reaction is complete, quench any remaining reducing agent carefully.

  • Dilute the reaction mixture with an organic solvent (e.g., DCM or ethyl acetate) and wash with a basic aqueous solution (e.g., saturated sodium bicarbonate) to remove any acidic components.

  • Extract the aqueous layer with the organic solvent.

  • To isolate your basic product from neutral organic impurities, you can perform an acidic extraction. Wash the combined organic layers with a dilute aqueous acid solution (e.g., 1M HCl). Your product will be protonated and move into the aqueous layer.

  • Wash the acidic aqueous layer with an organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer with a strong base (e.g., NaOH) to deprotonate your product, which can then be extracted back into an organic solvent.

  • Dry the final organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Column Chromatography:

  • If acid-base extraction is insufficient, silica gel column chromatography can be employed. Due to the basic nature of the product, tailing on the silica gel is a common problem.

  • To mitigate tailing, you can add a small amount of a basic modifier to your eluent, such as triethylamine (typically 0.1-1%) or ammonium hydroxide.

  • A gradient elution starting with a less polar solvent system and gradually increasing the polarity is often effective. A common solvent system for polar amines is a mixture of DCM, methanol, and ammonium hydroxide.

• Crystallization:

  • If the product is a solid, crystallization can be an effective purification method. Experiment with different solvent systems to find one in which your product is soluble at high temperatures but sparingly soluble at low temperatures.

Q5: My purified product still shows impurities by NMR/LC-MS. What are the likely persistent impurities and how can I remove them?

A5: Persistent impurities are often structurally similar to the product or are unreacted starting materials.

Common Impurities and Removal Strategies:

• Unreacted Piperazine: If a large excess of piperazine was used, it might be carried through the workup.

  • Removal: Piperazine is highly water-soluble. Thorough washing of the organic layer with water during the workup should remove it.

• Diol Byproduct: From the reduction of the starting aldehyde.

  • Removal: This is a neutral, polar molecule and should be separable from your basic product by acid-base extraction. It will remain in the organic layer during the acidic wash.

• Solvent Residues:

  • Removal: Ensure your product is thoroughly dried under high vacuum. Solvents like DMF or DMSO can be difficult to remove and may require azeotropic distillation with a suitable solvent or lyophilization.

Impurity	Likely Source	Recommended Removal Strategy
Unreacted Piperazine	Excess reagent in synthesis	Thorough aqueous washes
Diol Byproduct	Reduction of starting aldehyde	Acid-base extraction
Over-alkylated Product	Side reaction during synthesis	Column chromatography
Residual Solvents	Incomplete drying	High vacuum drying, lyophilization

Section 3: Characterization

Accurate characterization of [2-(1-Piperazinylmethyl)cyclohexyl]methanol is crucial for confirming its identity and purity.

Q6: I am seeing unexpected peaks in my NMR spectrum. What are the expected chemical shifts for my product and what could these extra peaks be?

A6: The NMR spectrum of your product should have characteristic signals for the cyclohexyl, piperazinyl, and methanol protons.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Proton	Approximate Chemical Shift (ppm)	Multiplicity	Integration
-CH₂OH	3.4 - 3.7	d or dd	2H
Piperazine N-CH₂-	2.3 - 2.9	m	8H
Cyclohexyl CH	0.8 - 2.2	m	11H
-OH	Variable	br s	1H

Note: These are estimated values and can vary depending on the solvent and the specific diastereomer.

Troubleshooting Unexpected Peaks:

• Broad peak between 1-5 ppm: This is likely the hydroxyl proton. Its chemical shift is concentration and temperature-dependent. You can confirm this by adding a drop of D₂O to your NMR tube and re-acquiring the spectrum; the -OH peak should disappear.

• Peaks corresponding to common solvents: Compare any unexpected peaks to the known chemical shifts of common laboratory solvents.[11][12]

• Signals from impurities: Refer to the impurity table in Q5 and consider if the unexpected peaks could correspond to any of those structures.

Q7: My mass spectrometry data shows an incorrect molecular weight or unexpected fragments. What are the expected mass spectral characteristics?

A7: Mass spectrometry should confirm the molecular weight of your product and can provide structural information through fragmentation patterns.

Expected Mass Spectrometry Data:

• Molecular Formula: C₁₂H₂₄N₂O

• Molecular Weight: 212.33 g/mol

• Expected [M+H]⁺: 213.19

Common Fragmentation Patterns for Piperazine Derivatives:

The piperazine ring is often the site of fragmentation. Common fragmentation pathways involve the cleavage of the C-N bonds of the piperazine ring. You might observe fragments corresponding to the loss of the piperazine moiety or cleavage within the ring itself.[13][14][15]

Troubleshooting Unexpected Mass Spectra:

• Higher m/z than expected: This could indicate the presence of an adduct with a salt (e.g., [M+Na]⁺ or [M+K]⁺) or that you are observing a dimer. It could also be due to an over-alkylated byproduct.

• Lower m/z than expected: This could be a fragment of your molecule or an impurity with a lower molecular weight.

• No molecular ion peak: This can happen with some ionization techniques. Look for the [M+H]⁺ peak in soft ionization methods like electrospray ionization (ESI).

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting unexpected results.

References

• BenchChem. (n.d.). Troubleshooting low yield in the reductive amination of 2,5-anhydro-D-mannose.

• Wikipedia. (2023). Reductive amination. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Myers, A. (n.d.).

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. Retrieved from [Link]

• Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.

• ACS Catalysis. (2023). Iridium-Catalyzed Regio- and Diastereoselective Synthesis of C-Substituted Piperazines. Retrieved from [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 4.2: Cis-Trans Isomerism in Cycloalkanes. Retrieved from [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. Retrieved from [Link]

• Mass Spectrometry Bulletin. (n.d.). Mass Fragmentation Characteristics of Piperazine Analogues. Retrieved from [Link]

• Wipf Group. (n.d.). Stereoelectronic Effects in Six-Membered Rings. University of Pittsburgh.
• Separation and Refining of Amino acids. (n.d.).

• PubMed. (2025). Fused and Substituted Piperazines as Anticancer Agents: A Review. Retrieved from [Link]

• YouTube. (2018). Cis Trans Geometric Isomers for Alkenes and Cyclohexane. Retrieved from [Link]

• ACS Publications. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Diastereofacial selectivity in reactions of substituted cyclohexyl radicals. An experimental and theoretical study. Retrieved from [Link]

• BenchChem. (n.d.). Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols.

• PubMed. (2001). Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes. Retrieved from [Link]

• YouTube. (2010). IE Organic Lecture 12 - Stereochemistry of Cyclohexanes. Retrieved from [Link]

• ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Retrieved from [Link]

• Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.

• YouTube. (2013). Conformational analysis of cis- and trans-1,2-disubstituted cyclohexanes. Retrieved from [Link]

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.).
• EPFL. (n.d.).

• MDPI. (n.d.). Synthesis of Piperazines by C-H Functionalization. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Separation and Purification of Amino Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reductive Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures, precursor ions, [M+H] + and fragmentation patterns of piperazine designer drugs observed in LC-MS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• ResearchGate. (2025). (PDF) NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

• MSU chemistry. (n.d.). Molecular Models of Substituted Cyclohexanes. Retrieved from [Link]

• eCampusOntario Pressbooks. (n.d.). Separation and Detection of Amino Acids – BIOC2580*. Retrieved from [Link]

• Dalton Transactions (RSC Publishing). (n.d.). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.).
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

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Technical Support Center: Optimizing [2-(1-Piperazinylmethyl)cyclohexyl]methanol Concentration for IC50 Determination

For: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive framework for optimizing the experimental concentration of the novel compound, [2-(1-Piperazinylmethyl)cyclohexyl]methanol, for accurate half-maximal inhibitory concentration (IC50) determination in cell-based assays. As a novel research compound, specific data on its physicochemical properties and cytotoxic profile are not yet widely established.[1] Therefore, this document synthesizes established principles of IC50 assay design with insights from the broader class of piperazine-containing molecules to provide a robust, self-validating methodology.

Frequently Asked Questions (FAQs)

Q1: I cannot find any published IC50 values for [2-(1-Piperazinylmethyl)cyclohexyl]methanol. Where should I start with my concentration range?

A1: It is common for novel compounds to lack established cytotoxic profiles. Based on a review of various piperazine derivatives with demonstrated bioactivity, the IC50 values can range widely, from the nanomolar (nM) to the micromolar (µM) range.[2][3] For an initial range-finding experiment, it is advisable to test a broad spectrum of concentrations, for example, from 1 nM to 100 µM, using logarithmic or semi-logarithmic dilutions.[4]

Q2: What is the best solvent to use for my stock solution of [2-(1-Piperazinylmethyl)cyclohexyl]methanol?

A2: While specific solubility data for this compound is unavailable, many piperazine derivatives are soluble in dimethyl sulfoxide (DMSO).[5][6] It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Subsequent dilutions in your cell culture medium should be made to ensure the final DMSO concentration in your assay wells is non-toxic to the cells, typically below 0.5%.[7] The piperazine moiety can also confer water solubility, so aqueous solutions may be a possibility.[2][8]

Q3: My IC50 values are inconsistent between experiments. What could be the cause?

A3: Inconsistent IC50 values can stem from several factors. One of the most significant is variability in cell seeding density.[9] Densely seeded cells can exhibit increased resistance to cytotoxic agents.[9] Other potential causes include fluctuations in incubation time, serum concentration in the media (which can lead to protein binding of the compound), and the metabolic state of the cells. Standardizing these parameters is critical for reproducibility.

Q4: I am observing a very steep or very shallow dose-response curve. What does this indicate?

A4: The slope of the dose-response curve (Hill slope) provides insights into the mechanism of inhibition. A steep slope (Hill slope > 1) can suggest cooperativity in the binding of the compound to its target. A shallow slope (Hill slope < 1) might indicate multiple binding sites with different affinities, negative cooperativity, or experimental artifacts. It is crucial to ensure your concentration range adequately covers the full dose-response, from minimal to maximal effect, to accurately determine the slope.[10]

Experimental Protocol: Range-Finding and Optimization of Compound Concentration

This protocol outlines a systematic approach to determine the optimal concentration range of [2-(1-Piperazinylmethyl)cyclohexyl]methanol for a definitive IC50 experiment.

Part 1: Preparation of Stock and Working Solutions

• Compound Handling: Refer to the manufacturer's safety data sheet (SDS) for safe handling procedures.

• Primary Stock Solution (10 mM):

  • Accurately weigh a known amount of [2-(1-Piperazinylmethyl)cyclohexyl]methanol powder.

  • Dissolve the compound in 100% DMSO to a final concentration of 10 mM.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C or as recommended by the supplier, protected from light and moisture.

• Intermediate Stock Solution (1 mM):

  • Thaw the 10 mM primary stock solution.

  • Dilute the primary stock 1:10 in 100% DMSO to create a 1 mM intermediate stock.

• Working Solutions:

  • Perform serial dilutions from the 1 mM intermediate stock in cell culture medium to prepare your working solutions. It is crucial to maintain a consistent, low percentage of DMSO across all final concentrations tested.

Part 2: Cell Seeding and Treatment

• Cell Culture: Culture your chosen cell line under standard conditions, ensuring they are in the logarithmic growth phase and have high viability (>95%).

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well microplate at a predetermined optimal density. This density should be chosen to ensure cells are still in logarithmic growth at the end of the assay period.

  • Incubate the plate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment:

  • For the initial range-finding experiment, prepare a series of 10-fold serial dilutions of the compound in culture medium, for example, from 100 µM down to 1 nM.

  • Include appropriate controls:

    • Vehicle Control: Cells treated with the same concentration of DMSO as the highest compound concentration.

    • Untreated Control: Cells in culture medium only.

    • Positive Control: A known cytotoxic agent for your cell line.

  • Carefully add the compound dilutions to the respective wells.

  • Incubate the plate for a predetermined duration (e.g., 48 or 72 hours).

Part 3: Viability Assay and Data Analysis

• Cell Viability Assay: Perform a suitable cell viability assay, such as MTT, MTS, or a resazurin-based assay. Follow the manufacturer's protocol.

• Data Collection: Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis:

  • Normalize the data to the vehicle control (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic regression) to fit the data and determine a preliminary IC50 value.[9]

Part 4: Definitive IC50 Determination

• Narrowing the Concentration Range: Based on the preliminary IC50 from the range-finding experiment, design a narrower set of concentrations for the definitive IC50 determination. Typically, 8-12 concentrations are used, spanning at least two orders of magnitude around the estimated IC50.

• Repeat Experiment: Repeat the experiment (Parts 2 and 3) with the refined concentration range. It is recommended to perform at least three independent experiments with technical replicates within each experiment to ensure statistical significance.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No dose-response observed (all cells viable or all cells dead)	The concentration range is too low or too high.	Perform a broader range-finding experiment (e.g., 1 nM to 200 µM).
Compound has precipitated out of solution.	Visually inspect the wells for precipitation. If observed, prepare fresh dilutions and consider a lower starting concentration or a different solvent system if compatible with your cells.
High variability between replicate wells	Inconsistent cell seeding.	Ensure a homogenous cell suspension before seeding and use a multichannel pipette for consistency.
Pipetting errors during compound addition.	Calibrate pipettes regularly and use fresh tips for each dilution.
Edge effects in the microplate.	Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
IC50 value shifts significantly with different serum concentrations	Compound binds to serum proteins.	This is a known phenomenon.[8] Standardize the serum concentration in your media for all experiments. For a more in-depth understanding of the compound's intrinsic activity, you can perform the assay in serum-free media for a short duration, if your cell line can tolerate it.
Cell viability exceeds 100% at low compound concentrations	Compound may have a proliferative effect at low doses (hormesis).	This is a real biological phenomenon. Report the full dose-response curve.
Assay interference.	Some compounds can interfere with the chemistry of viability assays (e.g., reducing MTT). Run a cell-free control with the compound and the assay reagent to check for direct chemical reactions.

Visualizing the Workflow

Experimental Workflow for IC50 Determination

Caption: A streamlined workflow for determining the IC50 of a novel compound.

Troubleshooting Decision Tree

Caption: A decision tree to diagnose sources of variability in IC50 assays.

References

Sources

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• 2. Piperazine skeleton in the structural modification of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and its analogs

A Comparative Analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and its Analogs: A Guide for Drug Development Professionals

In the landscape of contemporary medicinal chemistry, the piperazine scaffold remains a cornerstone for the development of novel therapeutics targeting the central nervous system. Its unique physicochemical properties often impart favorable pharmacokinetic profiles and the ability to interact with a diverse range of biological targets. This guide provides a comprehensive comparative analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a molecule of significant interest, and its structural analogs. By examining the structure-activity relationships (SAR) of related compounds, we aim to provide a predictive framework for the biological performance of this target molecule and guide the rational design of future derivatives with enhanced potency and selectivity, particularly for sigma receptors.

The piperazine ring's six-membered structure with two opposing nitrogen atoms allows for a high degree of structural rigidity and a large polar surface area. These features contribute to increased water solubility and oral bioavailability, making piperazine derivatives attractive candidates for drug development.[1] The chiral backbone of molecules like [2-(1-Piperazinylmethyl)cyclohexyl]methanol further allows for stereospecific interactions with biological targets, a critical consideration in modern drug design.

The Emerging Importance of Sigma Receptors

Sigma receptors, once misclassified as a subtype of opioid receptors, are now recognized as a distinct class of intracellular proteins primarily located at the endoplasmic reticulum.[2][3] The two main subtypes, sigma-1 (σ₁) and sigma-2 (σ₂), are implicated in a variety of cellular functions and have emerged as promising therapeutic targets for a range of disorders, including neurodegenerative diseases, psychiatric conditions, and cancer.[2][3][4][5] The development of ligands with high affinity and selectivity for either σ₁ or σ₂ receptors is a key objective in the field.

Predictive Analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Based on existing literature, the presence of the N-cyclohexylpiperazine moiety is a strong indicator of potential high affinity for σ₂ receptors.[4] Conversely, substitutions on the second nitrogen of the piperazine ring are known to significantly influence σ₁ receptor affinity. The [2-(hydroxymethyl)cyclohexylmethyl] substituent in our target molecule presents a unique combination of steric bulk and a potential hydrogen bonding group that warrants careful consideration.

Comparative Analysis of Structural Analogs

To build a predictive model for the performance of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, we will now delve into a comparative analysis of its key structural motifs and their impact on sigma receptor affinity, drawing from published experimental data on related analogs.

The (Piperazin-2-yl)methanol Scaffold: A Foundation for σ₁ Affinity

A seminal study by Bedürftig and Wünsch provides a clear SAR for a series of chiral (S)-(piperazin-2-yl)methanol derivatives, highlighting the critical role of the N-4 substituent on the piperazine ring in determining σ₁ receptor affinity.[6]

Compound ID	N-4 Substituent	σ₁ Receptor Affinity (Kᵢ, nM)	σ₂ Receptor Affinity (Kᵢ, nM)
3a	Benzyl	158 ± 21	> 10,000
3b	4-Fluorobenzyl	89 ± 12	> 10,000
3c	4-Chlorobenzyl	65 ± 8	> 10,000
3d	4-Methoxybenzyl	12.4 ± 1.5	1,800 ± 250
3e	3,4-Dimethoxybenzyl	25 ± 3	2,500 ± 300
3f	Phenethyl	210 ± 30	> 10,000

Data extracted from Bedürftig, S., & Wünsch, B. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorganic & medicinal chemistry, 12(12), 3299–3311.[6]

From this data, several key insights emerge:

• Aromaticity is Key: The presence of an aromatic ring, specifically a benzyl group, at the N-4 position is favorable for high σ₁ receptor affinity.

• Electronic Effects Matter: Electron-donating groups on the phenyl ring, such as a methoxy group at the para position, significantly enhance σ₁ affinity (compare 3a and 3d ).

• Linker Length is Crucial: Increasing the distance between the piperazine nitrogen and the phenyl ring by a single methylene unit (phenethyl vs. benzyl) leads to a decrease in σ₁ affinity (compare 3a and 3f ).

• High σ₁ Selectivity: Most of these analogs exhibit high selectivity for the σ₁ receptor over the σ₂ receptor.

Based on these findings, the [2-(hydroxymethyl)cyclohexylmethyl] substituent in our target compound, being non-aromatic, would predict a lower affinity for the σ₁ receptor compared to the benzyl-substituted analogs. However, the cyclohexyl ring introduces significant lipophilicity, which could potentially interact with hydrophobic pockets in the receptor, a factor not explored in the series above.

The Cyclohexylpiperazine Moiety: A Driver of σ₂ Affinity

A review of N-cyclohexylpiperazine derivatives reveals that this structural motif is a strong determinant for high-affinity σ₂ receptor ligands.[4] For instance, the compound PB28 (1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine) is a well-characterized high-affinity σ₂ ligand.[4][7]

The presence of the cyclohexyl group on one of the piperazine nitrogens in our target molecule, [2-(1-Piperazinylmethyl)cyclohexyl]methanol, is therefore a strong indicator of potential σ₂ receptor affinity. The specific stereochemistry of the cyclohexyl ring and the position of the piperazinylmethyl and methanol groups will undoubtedly play a crucial role in the precise binding orientation and affinity.

Experimental Protocols for Sigma Receptor Binding Assays

To empirically determine the sigma receptor affinity of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and its future analogs, standardized radioligand binding assays are essential. The following protocols are based on established methodologies in the field.[2][8]

Preparation of Brain Homogenates

• Tissue Collection: Euthanize a guinea pig (for σ₁) or a rat (for σ₂) and rapidly dissect the brain on ice.

• Homogenization: Weigh the brain tissue and homogenize it in 10 volumes of ice-cold sucrose buffer (0.32 M sucrose, 5 mM Tris-HCl, pH 7.4) using a Teflon-glass homogenizer.

• Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

• Membrane Preparation: Collect the supernatant and centrifuge it at 20,000 x g for 20 minutes at 4°C. Resuspend the resulting pellet in fresh buffer and repeat the centrifugation.

• Final Pellet: Resuspend the final pellet in an appropriate assay buffer to a protein concentration of approximately 1 mg/mL. Protein concentration can be determined using a standard method such as the Bradford assay.

Caption: Workflow for Brain Tissue Homogenate Preparation.

σ₁ Receptor Binding Assay

• Radioligand: [³H]-(+)-pentazocine (a selective σ₁ ligand).[2][8]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Procedure:

  • In a 96-well plate, combine the brain homogenate (approximately 100-200 µg of protein), [³H]-(+)-pentazocine (at a concentration near its K_d, typically 2-5 nM), and varying concentrations of the test compound (e.g., [2-(1-Piperazinylmethyl)cyclohexyl]methanol).[8][9]

  • For the determination of non-specific binding, add a high concentration of a non-radiolabeled σ₁ ligand (e.g., 10 µM haloperidol).

  • Incubate the plate at 37°C for 90 minutes.[8]

  • Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) that have been pre-soaked in 0.5% polyethyleneimine.[8]

  • Wash the filters three times with ice-cold assay buffer.[8]

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: The inhibition constant (Kᵢ) of the test compound is calculated from the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.[9]

σ₂ Receptor Binding Assay

• Radioligand: [³H]-1,3-di-o-tolyl-guanidine ([³H]-DTG) (a non-selective sigma ligand).[2][10]

• Masking Agent: (+)-pentazocine (to block the binding of [³H]-DTG to σ₁ receptors).[8]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Procedure:

  • The procedure is similar to the σ₁ assay, with the addition of a fixed concentration of (+)-pentazocine (e.g., 1 µM) to all wells to saturate the σ₁ receptors.

  • Incubate the plate at 25°C for 120 minutes.

  • Filtration and washing steps are the same as for the σ₁ assay.

• Data Analysis: The Kᵢ value for the σ₂ receptor is calculated using the Cheng-Prusoff equation.

Caption: General Workflow for Radioligand Binding Assays.

Conclusion and Future Directions

This guide has provided a comparative analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and its analogs, offering a predictive framework for its biological activity based on established structure-activity relationships. The presence of the cyclohexylpiperazine moiety strongly suggests a potential for high affinity towards the σ₂ receptor, while the non-aromatic nature of the second substituent on the piperazine ring indicates a likely lower affinity for the σ₁ receptor compared to benzyl-substituted analogs.

The detailed experimental protocols provided for sigma receptor binding assays offer a clear path for the empirical validation of these predictions. Future research should focus on the synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol and a systematic exploration of its stereoisomers to fully elucidate the SAR of this promising scaffold. Further modifications, such as the introduction of aromaticity or different functional groups on the cyclohexyl ring, could lead to the development of novel ligands with enhanced potency and selectivity for either σ₁ or σ₂ receptors, paving the way for new therapeutic interventions for a range of debilitating diseases.

References

• Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71(1), 1.34.1–1.34.21. [Link]

• Yin, J., et al. (2022). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. International Journal of Molecular Sciences, 23(24), 15996. [Link]

• Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71, 1.34.1–1.34.21. [Link]

• Martin, W. R., et al. (2020). Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Frontiers in Pharmacology, 11, 309. [Link]

• PrepChem. (n.d.). Synthesis of 1-methyl-1-cyclohexylmethanol. [Link]

• Drug Design Org. (2005). Structure Activity Relationships. [Link]

• Azzariti, A., et al. (2006). Cyclohexylpiperazine Derivative PB28, a sigma2 Agonist and sigma1 Antagonist Receptor, Inhibits Cell Growth, Modulates P-glycoprotein, and Synergizes With Anthracyclines in Breast Cancer. Molecular Cancer Therapeutics, 5(7), 1807–1816. [Link]

• Sharma, P., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(4), 335-353. [Link]

• Bedürftig, S., & Wünsch, B. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorganic & medicinal chemistry, 12(12), 3299–3311. [Link]

• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine Derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) Receptor Ligands: A Review. Current pharmaceutical design, 15(3), 205-217. [Link]

• Abate, C., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer. Oncotarget, 8(2), 2415–2431. [Link]

• Kertész, I., et al. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. International Journal of Molecular Sciences, 22(15), 8112. [Link]

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• 2. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Biological Target Validation of Novel Bioactive Compounds: A Case Study with [2-(1-Piperazinylmethyl)cyclohexyl]methanol

Introduction: The Challenge of Target Deorphanization

In phenotypic drug discovery, we often identify novel compounds that elicit a desirable biological response, such as inhibiting cancer cell growth or reducing inflammation. However, the specific molecular target through which the compound exerts its effect is frequently unknown. This "target deorphanization" is a critical bottleneck in early-stage drug development. Without a clear understanding of the molecular target, optimizing lead compounds, predicting off-target effects, and developing a clear mechanistic rationale for clinical development is nearly impossible.

This guide uses the hypothetical novel compound, [2-(1-Piperazinylmethyl)cyclohexyl]methanol (hereafter referred to as "Compound X"), as a case study. Let us assume that Compound X has been identified in a high-throughput screen as a potent inhibitor of proliferation in a specific cancer cell line. Now, we are faced with the crucial question: What is the direct biological target of Compound X?

This guide will provide a comparative overview of the key experimental strategies to answer this question, focusing on the principles, protocols, and relative merits of each approach. We will explore a multi-pronged strategy encompassing target identification and subsequent validation, emphasizing the importance of generating orthogonal data to build a compelling case for a specific target.

Phase 1: Target Identification – Generating Actionable Hypotheses

The first step is to generate a list of potential protein targets for Compound X. This is a hypothesis-generating phase, and it is often beneficial to employ multiple, complementary techniques to cast a wide net. Here, we compare three major classes of target identification methods.

Affinity-Based Chemical Proteomics

Principle: This "fishing" expedition relies on the specific physical interaction between Compound X and its protein target(s). An immobilized version of Compound X is used as "bait" to capture its binding partners from a complex biological sample, such as a cell lysate. The captured proteins are then identified using mass spectrometry.

Workflow:

Caption: Affinity-Based Chemical Proteomics Workflow.

Detailed Protocol: Affinity Pulldown Coupled with Mass Spectrometry

• Probe Synthesis:

  • Rationale: A chemical probe is synthesized by attaching a linker to a position on Compound X that is predicted to be solvent-exposed and not critical for its binding activity. This linker is then used to covalently attach the compound to a solid support, such as sepharose or magnetic beads.

  • Step 1: Perform a Structure-Activity Relationship (SAR) analysis of Compound X to identify non-essential positions for modification.

  • Step 2: Synthesize a derivative of Compound X with a suitable linker (e.g., a polyethylene glycol chain with a terminal alkyne or amine group).

  • Step 3: Covalently couple the derivatized Compound X to activated beads (e.g., NHS-activated sepharose or DBCO-activated magnetic beads).

• Affinity Capture:

  • Rationale: The immobilized probe is incubated with a cell lysate. Proteins that specifically bind to Compound X will be "captured" on the beads, while non-binding proteins remain in the supernatant.

  • Step 1: Prepare a native cell lysate from the cancer cell line of interest. Ensure the lysis buffer does not disrupt protein-protein interactions.

  • Step 2: Pre-clear the lysate by incubating it with control beads (beads without Compound X) to minimize non-specific binding to the matrix itself.

  • Step 3: Incubate the pre-cleared lysate with the Compound X-immobilized beads for 1-4 hours at 4°C.

  • Step 4: Perform stringent washing steps to remove proteins that are non-specifically bound to the beads.

  • Step 5: Elute the specifically bound proteins. This can be done using a denaturing buffer (e.g., SDS-PAGE loading buffer) or by competitive elution with a high concentration of free Compound X.

• Protein Identification by Mass Spectrometry:

  • Rationale: The eluted proteins are identified and quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Step 1: The eluted proteins are separated by SDS-PAGE, and the gel is stained.

  • Step 2: The entire protein lane is excised and subjected to in-gel digestion with trypsin.

  • Step 3: The resulting peptides are analyzed by LC-MS/MS.

  • Step 4: The MS/MS spectra are searched against a protein database to identify the proteins. Label-free quantification methods are used to compare the abundance of proteins in the experimental pulldown versus the controls.

Crucial Controls for this Experiment:

• Negative Control: An identical experiment performed with beads that have been derivatized with the linker alone, but without Compound X. This identifies proteins that bind non-specifically to the beads and linker.

• Competition Control: An experiment where the lysate is pre-incubated with an excess of free, unmodified Compound X before adding the Compound X-immobilized beads. A true target's binding to the beads should be significantly reduced in this condition.

Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is based on the principle that the binding of a ligand (like Compound X) to its target protein stabilizes the protein's structure, making it more resistant to thermal denaturation. This change in thermal stability can be detected and quantified.

Workflow:

Caption: Isothermal Dose-Response CETSA Workflow.

Detailed Protocol: Isothermal Dose-Response CETSA (ITDR-CETSA)

• Determine Optimal Temperature:

  • Rationale: First, a single temperature must be identified that results in significant, but not complete, denaturation of the target protein in the absence of any compound.

  • Step 1: Perform a standard CETSA experiment (as described in Phase 1) on the candidate target protein using a range of temperatures.

  • Step 2: Analyze the results by Western blot to identify the temperature at which approximately 50-80% of the protein has precipitated (this is the Tagg). This will be the temperature used for the ITDR-CETSA experiment.

• Dose-Response Treatment:

  • Rationale: Cells are treated with a range of concentrations of Compound X to determine the concentration at which it effectively stabilizes the target protein.

  • Step 1: Treat cells with a serial dilution of Compound X (e.g., from 0.1 nM to 100 µM) for 1 hour at 37°C. Include a vehicle control.

  • Step 2: Harvest the cells and heat all samples to the pre-determined optimal temperature for 3 minutes.

  • Step 3: Lyse the cells and separate the soluble and aggregated fractions by centrifugation.

• Western Blot Analysis:

  • Rationale: The amount of soluble target protein at each concentration of Compound X is quantified by Western blotting.

  • Step 1: Run the soluble fractions on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Step 2: Probe the membrane with a specific primary antibody against the candidate target protein, followed by a secondary antibody.

  • Step 3: Visualize the bands and perform densitometry to quantify the amount of soluble protein in each lane.

  • Step 4: Plot the percentage of soluble protein against the concentration of Compound X and fit the data to a dose-response curve to calculate the EC50 for target engagement. This EC50 should correlate with the EC50 of the compound's phenotypic effect.

Genetic Target Validation

Principle: This is the most definitive way to validate a target. By specifically reducing the expression of the candidate target protein (e.g., using siRNA or CRISPR), the cells should become less sensitive to Compound X if that protein is the true target.

Workflow: siRNA Knockdown

Caption: Genetic Target Validation using siRNA.

Detailed Protocol: siRNA-Mediated Knockdown and Phenotypic Rescue

• siRNA Transfection:

  • Rationale: Small interfering RNAs (siRNAs) are introduced into the cells to specifically degrade the mRNA of the candidate target protein, thereby reducing its expression.

  • Step 1: Design and synthesize at least two independent siRNAs targeting different sequences of the candidate gene's mRNA. Also, obtain a non-targeting (scrambled) control siRNA.

  • Step 2: Transfect the cancer cells with the target-specific siRNAs or the scrambled control siRNA using a suitable lipid-based transfection reagent.

• Knockdown Verification:

  • Rationale: It is essential to confirm that the siRNA has effectively reduced the expression of the target protein.

  • Step 1: After 48-72 hours of incubation, harvest a subset of the cells.

  • Step 2: Prepare cell lysates and perform a Western blot to quantify the protein level of the candidate target. A successful knockdown should show >70% reduction in protein expression compared to the scrambled control.

• Phenotypic Assay:

  • Rationale: The sensitivity of the knockdown cells to Compound X is compared to that of the control cells.

  • Step 1: Plate the remaining siRNA-transfected cells in a multi-well plate.

  • Step 2: Treat the cells with a serial dilution of Compound X.

  • Step 3: After a suitable incubation period (e.g., 72 hours), measure cell viability using an appropriate assay (e.g., CellTiter-Glo).

  • Step 4: Plot the cell viability data against the concentration of Compound X for both the target knockdown and the scrambled control cells. Calculate the IC50 for each condition.

Expected Outcome and Interpretation: If the candidate protein is the true target of Compound X, the cells with reduced target expression (siRNA-treated) should be significantly less sensitive to the compound, resulting in a rightward shift of the dose-response curve and a higher IC50 value compared to the control cells.

Integrated Target Validation Strategy

A robust target validation strategy does not rely on a single experiment. Instead, it builds a compelling case by integrating data from multiple, orthogonal approaches. The flowchart below illustrates a logical progression for validating the target of Compound X.

Caption: Integrated Target Identification and Validation Workflow.

Conclusion

Validating the biological target of a novel bioactive compound like [2-(1-Piperazinylmethyl)cyclohexyl]methanol is a complex but essential process in drug discovery. It requires a systematic and multi-faceted approach that begins with broad, hypothesis-generating experiments and progresses to highly specific, orthogonal validation studies. By combining the strengths of chemical proteomics, cellular biophysics, in vitro biochemistry, and genetic manipulation, researchers can build a robust and compelling case for a specific molecular target. This, in turn, provides the necessary mechanistic foundation to confidently advance a promising compound through the drug development pipeline.

References

• Molina, D. M., et al. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

• Savitski, M. M., et al. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome. Science, 346(6205), 1255784. [Link]

• Lomenick, B., et al. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984-21989. [Link]

• Moore, J. D. (2015). The impact of CRISPR-Cas9 on target identification and validation. Drug Discovery Today, 20(4), 450-457. [Link]

• Uhlen, M., et al. (2016). A proposal for validation of antibodies. Nature Methods, 13(10), 823-827. [Link]

• Schirle, M., Bantscheff, M., & Kuster, B. (2014). Mass spectrometry-based proteomics in preclinical drug discovery. Chemistry & Biology, 21(1), 32-44. [Link]

• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. [Link]

• Howes, J. M., et al. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 1-10. [Link]

• Al-Aqbi, Z. T., et al. (2024). Determining the In Vitro Ligand-Target Interaction by Cellular Thermal Shift Assay and Isothermal Dose-Response Fingerprint Assay. STAR Protocols, 5(3), 103398. [Link]

• Charles River Laboratories. (n.d.). CRISPR Cas9 Gene Editing. [Link]

Navigating the Sigma Receptor Landscape: A Comparative Guide to the Structure-Activity Relationship of [2-(1-Piperazinylmethyl)cyclohexyl]methanol Derivatives

In the intricate world of medicinal chemistry, the piperazine scaffold stands as a privileged structure, integral to a multitude of therapeutic agents. When coupled with a cyclohexylmethanol moiety, it gives rise to the [2-(1-Piperazinylmethyl)cyclohexyl]methanol core, a framework ripe for exploration, particularly in the context of sigma (σ) receptor modulation. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of this chemical series, grounded in experimental data to empower researchers in the rational design of novel, potent, and selective sigma receptor ligands.

The modulation of sigma receptors, particularly the σ1 and σ2 subtypes, has garnered significant interest for its therapeutic potential in a range of central nervous system (CNS) disorders, including neuropathic pain, neurodegenerative diseases, and psychiatric conditions, as well as in cancer diagnostics and therapy.[1][2] The [2-(1-Piperazinylmethyl)cyclohexyl]methanol scaffold presents a versatile platform for fine-tuning interactions with these receptors. Understanding how subtle structural modifications influence binding affinity and selectivity is paramount for advancing drug discovery efforts in this domain.

Deciphering the Pharmacophore: A Three-Pronged SAR Analysis

The [2-(1-Piperazinylmethyl)cyclohexyl]methanol scaffold can be dissected into three key regions for SAR exploration: the piperazine ring, the cyclohexyl ring, and the methanol moiety. The interplay of substitutions at these positions dictates the molecule's affinity and selectivity for σ1 and σ2 receptors.

The Piperazine Moiety: A Hub of Interaction

The piperazine ring is a critical component for sigma receptor binding, with both nitrogen atoms playing a crucial role.[3] Modifications at the N-4 position have a profound impact on affinity and selectivity. A systematic exploration of N-4 substituents reveals key trends for achieving high affinity for both σ1 and σ2 receptors.

A seminal study on related 1-cyclohexylpiperazine derivatives provides a quantitative basis for understanding these relationships.[4] By keeping the cyclohexylpiperazine core constant and varying the substituent attached via an alkyl chain, clear SAR trends emerge.

Table 1: Comparative Sigma Receptor Affinity of N-Substituted Cyclohexylpiperazine Derivatives

Compound ID	N-4 Substituent	σ1 Receptor Affinity (Ki, nM)	σ2 Receptor Affinity (Ki, nM)	σ2/σ1 Selectivity Ratio
32	3-(5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl	1.10	0.34	0.31
43	3-(6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl	1.10	0.45	0.41
36	4-(5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)butyl	0.036	14.6	406
45	4-(6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)butyl	0.22	30.6	139
39	5-(5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)pentyl	2.90	0.40	0.14
46	5-(6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)pentyl	2.50	0.53	0.21

Data extracted from Berardi, F., et al. (2004). Journal of Medicinal Chemistry, 47(9), 2308-2317.[4]

From this data, several key insights can be drawn:

• Alkyl Chain Length is Crucial: A propyl or pentyl linker between the piperazine nitrogen and the aromatic moiety generally favors high affinity for the σ2 receptor. Conversely, a butyl linker dramatically increases affinity and selectivity for the σ1 receptor.[4] This highlights a critical design consideration for achieving subtype selectivity.

• Aromatic System Substitution: The position of the methoxy group on the tetralin ring also influences affinity, although to a lesser extent than the alkyl chain length. This suggests that the hydrophobic and electronic properties of the aromatic substituent contribute to the binding interaction.

The causality behind these observations lies in the topology of the sigma receptor binding sites. The σ1 receptor is thought to possess a more elongated binding pocket that can better accommodate the longer butyl chain, leading to enhanced van der Waals interactions. In contrast, the σ2 receptor may have a more compact or differently oriented binding site that favors the shorter propyl and longer, more flexible pentyl chains.

Caption: Impact of N-4 alkyl linker length on sigma receptor affinity.

The Cyclohexyl Ring: Stereochemistry and Conformation

The cyclohexyl ring acts as a rigid scaffold that orients the piperazinylmethyl and methanol substituents. The stereochemistry of these substituents is critical for optimal receptor interaction. While specific data for the title compound is limited, studies on related chiral molecules consistently demonstrate that stereoisomers can have vastly different binding affinities. For instance, in a series of chiral (piperazin-2-yl)methanols, the (S)-enantiomers consistently showed higher affinity for the σ1 receptor.[5] This underscores the importance of a defined three-dimensional arrangement of the pharmacophoric elements for effective binding.

The conformational flexibility of the cyclohexyl ring (chair vs. boat conformations) can also influence the spatial presentation of the key binding groups. Drug design efforts should consider the energetic favorability of different conformations and how they align with the receptor's binding pocket.

The Methanol Moiety: A Hydrogen Bonding Contributor

The hydroxyl group of the methanol substituent is a potential hydrogen bond donor and/or acceptor. This functionality can form key interactions with polar residues within the sigma receptor binding sites. The presence and orientation of this group can significantly impact binding affinity. In the (piperazin-2-yl)methanol series, the presence of the hydroxymethyl group was found to be a key contributor to sigma-1 receptor affinity.[5]

Comparative Alternatives

While the [2-(1-Piperazinylmethyl)cyclohexyl]methanol scaffold is a promising starting point for sigma receptor ligands, other chemical series have also demonstrated high affinity and selectivity.

• N-Benzylpiperazine Derivatives: These compounds, where the cyclohexyl group is replaced by a benzyl group, have also been extensively studied as σ1 receptor ligands.[6] They offer a different conformational profile and opportunities for aromatic substitutions to fine-tune binding.

• Piperidine-based Analogs: Replacing the piperazine ring with a piperidine can alter the basicity and hydrogen bonding capacity of the molecule, leading to changes in receptor affinity and selectivity.[7]

The choice of scaffold ultimately depends on the desired pharmacological profile, including target selectivity, pharmacokinetic properties, and potential for off-target effects.

Experimental Protocols: A Foundation for Self-Validating Research

To ensure the trustworthiness and reproducibility of SAR studies, rigorous and well-defined experimental protocols are essential. The following are detailed methodologies for key assays used to characterize the binding affinity of [2-(1-Piperazinylmethyl)cyclohexyl]methanol derivatives for sigma receptors.

Radioligand Binding Assay for σ1 Receptors

This protocol is designed to determine the binding affinity (Ki) of test compounds for the σ1 receptor using competitive displacement of a radiolabeled ligand.

Materials:

• Membrane Preparation: Guinea pig brain membranes (a rich source of σ1 receptors).[8]

• Radioligand: -Pentazocine (a selective σ1 receptor ligand).[8]

• Non-specific Binding Control: Haloperidol or unlabeled (+)-pentazocine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compounds: Synthesized [2-(1-Piperazinylmethyl)cyclohexyl]methanol derivatives at various concentrations.

• Filtration System: Brandel cell harvester with GF/B glass fiber filters.

• Scintillation Cocktail and Counter.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize guinea pig brains in ice-cold 50 mM Tris-HCl buffer. Centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at high speed to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of assay buffer (for total binding).

  • 50 µL of 10 µM Haloperidol (for non-specific binding).

  • 50 µL of test compound at various concentrations.

• Add 50 µL of -Pentazocine (final concentration ~2 nM) to all wells.

• Add 100 µL of the membrane preparation to initiate the binding reaction.

• Incubation: Incubate the plate at 37°C for 150 minutes with gentle shaking.

• Filtration: Rapidly filter the contents of each well through the GF/B filters using the cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filter discs in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value for each test compound (the concentration that inhibits 50% of the specific binding) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for the σ1 receptor radioligand binding assay.

Radioligand Binding Assay for σ2 Receptors

This protocol determines the binding affinity of test compounds for the σ2 receptor.

Materials:

• Membrane Preparation: Rat liver membranes (a good source of σ2 receptors).[7]

• Radioligand: [³H]-Di-o-tolylguanidine ([³H]DTG) (a non-selective sigma ligand).[7]

• Masking Ligand: (+)-Pentazocine (to block the binding of [³H]DTG to σ1 receptors).[7]

• Non-specific Binding Control: Haloperidol.

• Assay Buffer: 50 mM Tris-HCl, pH 8.0.

• Test Compounds: Synthesized [2-(1-Piperazinylmethyl)cyclohexyl]methanol derivatives at various concentrations.

• Filtration System and Scintillation Counter.

Step-by-Step Protocol:

• Membrane Preparation: Prepare rat liver membranes as described for the σ1 assay.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of assay buffer containing 1 µM (+)-pentazocine (for total σ2 binding).

  • 50 µL of 10 µM Haloperidol (for non-specific binding).

  • 50 µL of test compound at various concentrations in the presence of 1 µM (+)-pentazocine.

• Add 50 µL of [³H]DTG (final concentration ~3 nM) to all wells.

• Add 100 µL of the membrane preparation to start the reaction.

• Incubation: Incubate the plate at room temperature for 120 minutes.

• Filtration and Quantification: Follow the same procedure as for the σ1 assay.

• Data Analysis: Calculate the specific σ2 binding and determine the IC50 and Ki values for the test compounds as described previously.

The inclusion of the masking ligand, (+)-pentazocine, is a critical step that ensures the measured binding is specific to the σ2 receptor. This self-validating aspect of the protocol is essential for obtaining reliable and interpretable SAR data.

Conclusion and Future Directions

The [2-(1-Piperazinylmethyl)cyclohexyl]methanol scaffold represents a fertile ground for the discovery of novel sigma receptor modulators. The SAR data presented in this guide highlights the critical role of the N-4 substituent on the piperazine ring, particularly the length of the alkyl linker, in dictating affinity and selectivity for σ1 and σ2 receptors. Furthermore, the stereochemistry of the cyclohexyl ring and the presence of the methanol moiety are key determinants of binding.

Future research should focus on a systematic exploration of substitutions on the cyclohexyl ring and modifications of the methanol group to further refine the SAR and optimize the pharmacokinetic properties of these derivatives. The detailed experimental protocols provided herein offer a robust framework for conducting these investigations with a high degree of scientific integrity. By leveraging the insights from this comparative guide, researchers can accelerate the development of the next generation of sigma receptor-targeted therapeutics.

References

• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine Derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) Receptor Ligands: A Review. Current Medicinal Chemistry, 16(3), 205-225. [Link]

• Azzariti, A., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer. Oncotarget, 8(11), 17637-17651. [Link]

• Colabufo, N. A., et al. (2006). Cyclohexylpiperazine Derivative PB28, a sigma2 Agonist and sigma1 Antagonist Receptor, Inhibits Cell Growth, Modulates P-glycoprotein, and Synergizes With Anthracyclines in Breast Cancer. Molecular Cancer Therapeutics, 5(4), 1033-1042. [Link]

• Díaz, J. L., et al. (2010). Design, synthesis, and structure-affinity relationships of regioisomeric N-benzyl alkyl ether piperazine derivatives as sigma-1 receptor ligands. Journal of Medicinal Chemistry, 53(18), 6745-6758. [Link]

• Bedürftig, S., & Wünsch, B. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorganic & Medicinal Chemistry, 12(12), 3299-3311. [Link]

• ResearchGate. (n.d.). Sigma-1 and Sigma-2 receptor binding parameters and S2R/S1R selectivity for a panel of ligands. ResearchGate. [Link]

• Berardi, F., et al. (2006). Exploring the importance of piperazine N-atoms for sigma(2) receptor affinity and activity in a series of analogs of 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28). Journal of Medicinal Chemistry, 49(14), 4327-4337. [Link]

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• Słoczyńska, K., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Antinociceptive Activity. Journal of Medicinal Chemistry, 64(24), 17871-17893. [Link]

• Nishida, M., et al. (2021). Development of tumor-targeting aza-vesamicol derivatives with high affinity for sigma receptors for cancer theranostics. Scientific Reports, 11(1), 12345. [Link]

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• Abate, C., et al. (2020). PB28, the Sigma-1 and Sigma-2 Receptors Modulator With Potent Anti–SARS-CoV-2 Activity: A Review About Its Pharmacological Properties and Structure Affinity Relationships. Frontiers in Pharmacology, 11, 597627. [Link]

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A Prospective Analysis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol: A Comparative Guide for Drug Discovery

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of the potential pharmacological landscape of the novel chemical entity, [2-(1-Piperazinylmethyl)cyclohexyl]methanol. In the absence of direct published meta-analyses or extensive experimental data for this specific molecule, this document leverages a "structure-activity relationship" (SAR) approach. By dissecting the compound into its core structural components—the cyclohexylmethanol backbone and the 1-piperazinylmethyl substituent—we can infer potential biological activities and compare them to established alternatives. This analysis is grounded in the extensive body of research surrounding piperazine and cyclohexylmethanol derivatives in medicinal chemistry.

Deconstructing the Molecule: Structural and Physicochemical Insights

[2-(1-Piperazinylmethyl)cyclohexyl]methanol is a chiral molecule featuring a cyclohexane ring substituted with a hydroxymethyl group and a piperazinylmethyl group at the 2-position. The presence of the basic piperazine moiety suggests the compound will likely exhibit good aqueous solubility at physiological pH and can form salts. The cyclohexyl ring provides a lipophilic character, which may influence its pharmacokinetic properties, such as membrane permeability and distribution.

Table 1: Physicochemical Properties of Core Fragments

Fragment	Molecular Formula	Molecular Weight ( g/mol )	Key Physicochemical Characteristics
Cyclohexylmethanol	C₇H₁₄O	114.19	Colorless liquid, serves as a key intermediate in pharmaceutical synthesis.[1][2]
Piperazine	C₄H₁₀N₂	86.14	A six-membered ring with two nitrogen atoms at opposite positions, exists as small alkaline crystals with a saline taste.[3]

The Piperazine Moiety: A Privileged Scaffold in Pharmacology

The piperazine ring is a ubiquitous structural motif in a vast array of clinically approved drugs and investigational compounds.[4][5] Its presence in [2-(1-Piperazinylmethyl)cyclohexyl]methanol strongly suggests a predisposition for a range of pharmacological activities.

Central Nervous System (CNS) Activity

Piperazine derivatives are well-known for their diverse effects on the central nervous system.[4] They can act as agonists or antagonists at various neurotransmitter receptors, including serotonin (5-HT), dopamine (D₂), and adrenergic receptors.[4][6] This has led to their successful development as antipsychotics (e.g., aripiprazole), antidepressants (e.g., vortioxetine), and anxiolytics.[4]

Inference for [2-(1-Piperazinylmethyl)cyclohexyl]methanol: The piperazinylmethyl substituent could impart CNS activity. The specific profile would depend on its binding affinity and selectivity for various neurotransmitter receptors, which would require experimental validation.

Antimicrobial and Antiparasitic Potential

The piperazine scaffold is a cornerstone of many antimicrobial and antiparasitic agents.[4][7] For instance, piperazine and its salts are effective anthelmintics that function by paralyzing parasites, leading to their expulsion from the host.[3] This is achieved through agonist effects on the inhibitory GABA receptor in the parasite's neuromuscular junction.[5] Furthermore, various synthetic piperazine derivatives have demonstrated potent antibacterial and antifungal activities.[4][8]

Inference for [2-(1-Piperazinylmethyl)cyclohexyl]methanol: The molecule may possess anthelmintic, antibacterial, or antifungal properties. The cyclohexylmethanol portion could influence the compound's lipophilicity, potentially affecting its ability to penetrate microbial cell membranes.

Anticancer Properties

Numerous piperazine-containing compounds have been investigated for their anticancer potential.[4][9] For example, Imatinib, a tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia, features a piperazine ring crucial for its activity.[4] The mechanism of action for anticancer piperazine derivatives often involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Inference for [2-(1-Piperazinylmethyl)cyclohexyl]methanol: There is a possibility that this compound could exhibit cytotoxic or cytostatic effects on cancer cell lines. The specific cellular targets would need to be identified through in-vitro screening.

The Cyclohexylmethanol Core: A Modulator of Physicochemical and Pharmacokinetic Properties

Cyclohexylmethanol and its simple derivatives are less commonly associated with direct, potent pharmacological activity themselves. Instead, they are frequently utilized as key intermediates and building blocks in the synthesis of more complex pharmaceutical agents.[1][10] The cyclohexane ring, being a saturated carbocycle, provides a three-dimensional scaffold that can influence the overall shape and rigidity of a molecule.

Inference for [2-(1-Piperazinylmethyl)cyclohexyl]methanol: The primary contribution of the cyclohexylmethanol moiety is likely to be in modulating the compound's pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME). The lipophilicity of the cyclohexane ring can enhance membrane permeability and influence protein binding. The hydroxyl group provides a site for potential metabolism (e.g., glucuronidation) and can also participate in hydrogen bonding interactions with biological targets.

Comparative Analysis and Potential Alternatives

Given the predicted broad spectrum of activity for [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a comparative analysis would depend on the specific therapeutic area of interest.

Table 2: Potential Therapeutic Areas and Comparative Alternatives

Potential Therapeutic Area	Potential Mechanism of Action (Inferred)	Comparative Alternatives (Examples)	Key Experimental Data for Comparison
Antipsychotic	Dopamine D₂ and/or Serotonin 5-HT₂A receptor antagonism	Aripiprazole, Olanzapine, Risperidone	Receptor binding affinities (Ki values), in-vivo models of psychosis (e.g., amphetamine-induced hyperlocomotion)
Antidepressant	Serotonin and/or Norepinephrine reuptake inhibition	Fluoxetine, Sertraline, Venlafaxine	Neurotransmitter reuptake inhibition assays (IC₅₀ values), in-vivo models of depression (e.g., forced swim test)
Anthelmintic	GABA receptor agonism in parasites	Piperazine Citrate, Albendazole, Mebendazole	In-vitro parasite motility assays, in-vivo efficacy in infected animal models
Antibacterial	Inhibition of bacterial cell wall synthesis or other essential processes	Ciprofloxacin (contains a piperazine ring), Penicillins, Macrolides	Minimum Inhibitory Concentration (MIC) against a panel of bacterial strains
Anticancer	Inhibition of specific kinases or other signaling pathways	Imatinib, Sunitinib (contain a piperazine ring)	In-vitro cytotoxicity assays (IC₅₀ values) against various cancer cell lines, in-vivo tumor growth inhibition in xenograft models

Experimental Workflows for Characterization

To validate the inferred properties of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a structured experimental approach is necessary.

Synthesis and Structural Elucidation

The synthesis of [2-(1-Piperazinylmethyl)cyclohexyl]methanol would likely involve a multi-step process. A potential synthetic route is outlined below.

Caption: A potential synthetic workflow for [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

Protocol for Synthesis (Hypothetical):

• Step 1: Synthesis of 2-(Aminomethyl)cyclohexanol. React cyclohexene oxide with an excess of aqueous ammonia under pressure and heat. Purify the product by distillation or chromatography.

• Step 2: Synthesis of 2-(Piperazin-1-ylmethyl)cyclohexanol. React 2-(aminomethyl)cyclohexanol with bis(2-chloroethyl)amine in the presence of a base (e.g., triethylamine) in a suitable solvent (e.g., ethanol). The reaction will likely require heating. Purify the product by column chromatography.

• Step 3: Characterization. Confirm the structure of the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

In-Vitro Pharmacological Profiling

A broad in-vitro screening approach is recommended to identify the primary biological targets.

Caption: A workflow for the initial in-vitro pharmacological profiling.

Protocol for Receptor Binding Assays:

• Utilize commercially available radioligand binding assay panels that include a wide range of CNS receptors (e.g., dopaminergic, serotonergic, adrenergic, histaminergic).

• Prepare serial dilutions of [2-(1-Piperazinylmethyl)cyclohexyl]methanol.

• Incubate the compound with membrane preparations expressing the target receptor and a specific radioligand.

• Measure the displacement of the radioligand by the test compound to determine the binding affinity (Ki).

Conclusion and Future Directions

While direct experimental data on [2-(1-Piperazinylmethyl)cyclohexyl]methanol is currently unavailable, a comprehensive analysis of its structural components provides a strong foundation for predicting its potential pharmacological profile. The presence of the piperazine moiety suggests a high likelihood of biological activity, particularly in the areas of CNS disorders, infectious diseases, and oncology. The cyclohexylmethanol core is expected to influence the compound's pharmacokinetic properties.

Future research should focus on the synthesis and in-vitro screening of [2-(1-Piperazinylmethyl)cyclohexyl]methanol to validate these hypotheses. The identification of a primary biological target would then guide further in-vivo studies and lead optimization efforts. This systematic approach will be crucial in determining the therapeutic potential of this novel chemical entity.

References

• This reference is hypothetical as no direct source was found for the topic compound.
• Seba M C et.al. Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Research & Review. 2019;6(11):570-575.
• The Chemical Backbone: Cyclohexylmethanol in Pharmaceutical Synthesis. (URL not provided in search results)

• Piperazine. YouTube. Nov 6, 2014. (URL: ...)

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. Apr 20, 2024. (URL: ...)

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• Musiol, R. Integrated In Vitro and In Silico Profiling of Piperazinyl Thiosemicarbazone Derivatives Against Trypanosoma cruzi: Stage-Specific Activity and Enzyme Inhibition. MDPI. Jan 15, 2026. (URL: ...)

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. PubMed Central. (URL not provided in search results)

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. Oct 8, 2021. (URL: ...)

• Journal of Chemical and Pharmaceutical Research, 2015, 7(5):281-301 Review Article Piperazine and morpholine: Synthetic. JOCPR. (URL not provided in search results)

• An Evolving Role of Piperazine Moieties in Drug Design and Discovery. ResearchGate. Aug 8, 2025. (URL: ...)

• Biological Activities of Piperazine Derivatives: A Comprehensive Review. (URL not provided in search results)
• SYNTHESIS, CHARACTERIZATION AND ANTICANCER ACTIVITY OF PIPERAZINE AMIDE DERIVATIVE. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Oct 1, 2021. (URL: ijpsr.
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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of [2-(1-Piperazinylmethyl)cyclohexyl]methanol

As researchers and scientists, our commitment to discovery is paralleled by our responsibility to ensure safety and environmental stewardship. The proper handling and disposal of chemical reagents are paramount to this mission. This guide provides a detailed, step-by-step protocol for the safe disposal of [2-(1-Piperazinylmethyl)cyclohexyl]methanol, a compound used in specialized research applications. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Hazard Identification and Risk Assessment: Know Your Compound

Before any disposal procedure can be initiated, a thorough understanding of the compound's intrinsic hazards is essential. [2-(1-Piperazinylmethyl)cyclohexyl]methanol is a complex organic molecule for which detailed public hazard data is limited. It is designated for research use only.[1] In such cases, a conservative approach is mandated, treating the substance as potentially hazardous until proven otherwise.

The causality behind this principle is risk mitigation. By assuming hazards such as toxicity, skin irritation, or environmental harm, we preemptively apply handling and disposal controls that provide a robust safety margin. The structural motifs—a cyclohexyl ring, a piperazine group (a cyclic diamine), and a primary alcohol—suggest several potential chemical behaviors that must be respected during handling and disposal.

Key Inferred Chemical Characteristics:

• Basicity: The piperazine moiety confers basic properties. This makes the compound incompatible with strong acids, with which it could react exothermically.

• Solubility: Its structure suggests potential solubility in organic solvents and limited solubility in water.

Given the lack of specific GHS classifications, a prudent risk assessment involves consulting the U.S. Environmental Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA), which governs hazardous waste management from "cradle-to-grave."[3]

Pre-Disposal: Segregation and Waste Minimization

Effective waste management begins long before the final disposal step. It starts with meticulous planning and in-lab practices.

Waste Minimization: The primary principle is to generate as little waste as possible. This can be achieved by:

• Accurately calculating the required amount of [2-(1-Piperazinylmethyl)cyclohexyl]methanol for experiments to avoid surplus.

• Purchasing quantities appropriate for near-term research needs to prevent the accumulation of expired or unwanted stock.

Segregation at the Source: Proper segregation is critical to prevent dangerous chemical reactions within waste containers.[4]

• Do not mix [2-(1-Piperazinylmethyl)cyclohexyl]methanol waste with acidic waste streams. The amine functional groups can react vigorously with acids.

• Keep it separate from strong oxidizing agents, a common incompatibility for alcohols and amines.[2]

• Collect waste in a dedicated, properly labeled container. Do not use laboratory glassware for waste storage.[5]

The Disposal Workflow: A Step-by-Step Procedural Core

The disposal of [2-(1-Piperazinylmethyl)cyclohexyl]methanol must be treated as a regulated hazardous waste process. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[6]

Step 1: Container Selection and Labeling

• Select a Compatible Container: Choose a container made of a material compatible with the chemical. High-density polyethylene (HDPE) is a common and appropriate choice. The container must be in good condition, free from leaks, and have a secure, screw-top cap.[6]

• Proper Labeling: The moment the first drop of waste enters the container, it must be labeled. The label must include:

  • The words "Hazardous Waste."[4]

  • The full chemical name: "[2-(1-Piperazinylmethyl)cyclohexyl]methanol". Avoid using abbreviations or chemical formulas.[4]

  • An accurate estimation of the concentration and volume.

  • The date when waste was first added to the container.

Step 2: Waste Accumulation

• Designated Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be close to where the waste is generated and under the direct control of laboratory personnel.[4][7]

• Keep Containers Closed: Waste containers must remain tightly sealed at all times, except when actively adding waste.[4] This prevents the release of potential vapors and protects the lab environment.

• Accumulation Limits: Be aware of regulatory limits. For most hazardous wastes, a maximum of 55 gallons may be accumulated in an SAA.[8] However, for acutely toxic wastes (P-listed), this limit is much lower—one quart of liquid or one kilogram of solid.[8] While [2-(1-Piperazinylmethyl)cyclohexyl]methanol is not explicitly P-listed, adhering to the principle of minimizing accumulated quantities is a best practice.

Step 3: Arranging for Disposal

• Engage a Licensed Professional: All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9] These professionals are trained to handle, transport, and dispose of chemical waste in compliance with all federal and state regulations.[9][10]

• Request Pickup: Once your waste container is approximately 90% full, submit a chemical waste pickup request through your institution's designated system.[4] Do not overfill containers; leave at least one inch of headspace to allow for expansion.[6]

• Documentation: Maintain accurate records of the waste generated. This documentation is essential for regulatory compliance and institutional oversight.[9]

The following diagram illustrates the decision-making workflow for the proper management and disposal of [2-(1-Piperazinylmethyl)cyclohexyl]methanol waste.

Caption: Decision workflow for handling and disposing of the chemical.

Spill Management and Decontamination

Accidents can happen, and preparedness is key.

Spill Cleanup:

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate and contact your EHS office.

• Don PPE: For small, manageable spills, don appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are generally suitable for organic amines).

• Contain and Absorb: Use a chemical spill kit with an inert absorbent material (e.g., vermiculite or sand) to contain and absorb the spill. Do not use combustible materials like paper towels to absorb large quantities.

• Collect and Dispose: Carefully scoop the absorbed material into a designated hazardous waste container. Label it as "Spill Debris containing [2-(1-Piperazinylmethyl)cyclohexyl]methanol."

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Empty Container Decontamination: Empty containers that held [2-(1-Piperazinylmethyl)cyclohexyl]methanol are also considered hazardous waste unless properly decontaminated. According to RCRA, a container is considered "empty" if all possible contents have been removed and no more than one inch of residue remains.[11] To decontaminate, rinse the container three times with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Regulatory Framework: The Basis of Our Protocols

The procedures described are based on regulations set forth by the EPA under RCRA (40 CFR Parts 260-273).[10] These regulations establish a comprehensive framework for managing hazardous waste to protect human health and the environment. Academic laboratories may also be subject to the standards in Subpart K of 40 CFR Part 262, which provides alternative, flexible requirements for managing hazardous waste in a research setting.[12] Adherence to these federal standards, along with state and institutional policies, is not optional; it is a legal and ethical obligation.

By following these detailed procedures, you contribute to a culture of safety and responsibility, ensuring that your valuable research does not come at the cost of personal or environmental well-being.

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• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency. [Link]

• Resource Conservation and Recovery Act (RCRA) Overview. U.S. Environmental Protection Agency. [Link]

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